Ethyl 2-amino-2-(2-bromophenyl)propanoate

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 2-amino-2-(2-bromophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a non-proteinogenic, α,α-disubstituted amino acid ester. Its structure, featuring a chiral quaternary carbon center, a reactive amino group, an ester functional group, and a synthetically versatile brominated aromatic ring, makes it a valuable building block in medicinal chemistry and organic synthesis. The steric hindrance provided by the α-disubstitution can impart unique conformational constraints on peptides and enhance metabolic stability, a desirable trait in drug design.[1][2] This guide provides a comprehensive overview of its chemical properties, plausible synthetic routes, predicted spectroscopic data, and potential reactivity, offering a scientific foundation for its application in research and development.

Molecular Structure and Physicochemical Properties

Ethyl 2-amino-2-(2-bromophenyl)propanoate possesses a molecular formula of C₁₁H₁₄BrNO₂ and a molecular weight of 272.14 g/mol . The core of the molecule is a propanoate backbone with an ethyl ester group. The α-carbon is substituted with a primary amino group, a methyl group, and a 2-bromophenyl group, rendering it a chiral center.

Table 1: Physicochemical Properties of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Property	Value	Source
CAS Number	1183682-67-8	BLDpharm[3]
Molecular Formula	C₁₁H₁₄BrNO₂	BLDpharm[3]
Molecular Weight	272.14 g/mol	BLDpharm[3]
SMILES	CC(C1=CC=CC=C1Br)(N)C(OCC)=O	BLDpharm[3]
Physical Form	Predicted: Liquid or low-melting solid	-
Solubility	Predicted: Soluble in common organic solvents (e.g., CH₂Cl₂, EtOAc, MeOH)	-

Plausible Synthetic Routes

While specific literature detailing the synthesis of Ethyl 2-amino-2-(2-bromophenyl)propanoate is scarce, established methodologies for the synthesis of α,α-disubstituted α-amino acids can be applied. A highly probable route is a variation of the Strecker amino acid synthesis .[4]

This synthesis would commence with 2'-bromoacetophenone, which is converted to an α-aminonitrile intermediate through reaction with an amine source (e.g., ammonia) and a cyanide source. Subsequent hydrolysis of the nitrile and esterification would yield the target compound.

Experimental Protocol: Strecker Synthesis and Esterification

Step 1: Synthesis of 2-amino-2-(2-bromophenyl)propanoic acid

• To a solution of 2'-bromoacetophenone (1.0 eq) in a suitable solvent such as methanol, add ammonium chloride (1.5 eq) and sodium cyanide (1.5 eq).

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the formation of the intermediate α-aminonitrile by TLC.

• Upon completion, carefully add concentrated hydrochloric acid and heat the mixture to reflux for several hours to hydrolyze the nitrile to a carboxylic acid.

• Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the α-amino acid.

• Filter the solid, wash with cold water, and dry under vacuum.

Step 2: Fischer Esterification

• Suspend the synthesized 2-amino-2-(2-bromophenyl)propanoic acid (1.0 eq) in absolute ethanol.

• Cool the suspension in an ice bath and slowly add thionyl chloride (1.2 eq) or a strong acid catalyst like sulfuric acid.[5][6]

• Remove the ice bath and heat the mixture to reflux for 4-6 hours until the reaction is complete (monitored by TLC).[7]

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield Ethyl 2-amino-2-(2-bromophenyl)propanoate.

Plausible two-step synthesis of the target compound.

Predicted Spectroscopic Data

Due to the limited availability of published experimental data for this specific molecule, the following spectroscopic characteristics are predicted based on the analysis of its functional groups and data from structurally similar compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the ethyl group protons, the α-methyl protons, and the amine protons. The aromatic protons of the 2-bromophenyl group will likely appear as a complex multiplet in the range of 7.0-7.6 ppm. The quartet for the -OCH₂- protons of the ethyl group would be expected around 4.2 ppm, coupled to the triplet of the -CH₃ group at approximately 1.2 ppm. The α-methyl group should appear as a singlet around 1.5-1.7 ppm. The amine protons (-NH₂) will likely be a broad singlet, with its chemical shift dependent on the solvent and concentration.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show signals for the carbonyl carbon of the ester at around 173-175 ppm. The quaternary α-carbon would be expected in the range of 55-65 ppm. The carbons of the 2-bromophenyl ring will appear in the aromatic region (120-140 ppm), with the carbon bearing the bromine atom shifted to a higher field. The -OCH₂- carbon of the ethyl group is predicted to be around 61 ppm, and the corresponding -CH₃ carbon at approximately 14 ppm. The α-methyl carbon should resonate in the range of 20-25 ppm.

Table 2: Predicted Spectroscopic Data

Data Type	Predicted Chemical Shifts / Bands
¹H NMR	δ 7.0-7.6 (m, 4H, Ar-H), 4.2 (q, 2H, -OCH₂CH₃), 1.5-1.7 (s, 3H, α-CH₃), 1.2 (t, 3H, -OCH₂CH₃), Amine protons (broad s)
¹³C NMR	δ 173-175 (C=O), 120-140 (Ar-C), 55-65 (α-C), ~61 (-OCH₂CH₃), 20-25 (α-CH₃), ~14 (-OCH₂CH₃)
IR (Infrared)	3300-3400 cm⁻¹ (N-H stretch), 2850-3000 cm⁻¹ (C-H stretch), ~1735 cm⁻¹ (C=O stretch, ester), 1100-1300 cm⁻¹ (C-O stretch)[8][9]
Mass Spec (EI)	Predicted fragments: [M-COOEt]⁺, [M-NH₂]⁺, [Br-Ph-C(CH₃)=NH₂]⁺

Chemical Reactivity and Synthetic Potential

The trifunctional nature of Ethyl 2-amino-2-(2-bromophenyl)propanoate provides multiple avenues for chemical modification, making it a versatile intermediate.

Reactivity map of the target molecule.

Reactions at the Amino Group

• N-Acylation: The primary amino group can be readily acylated using acyl chlorides or anhydrides under basic conditions to form the corresponding amides. This is a common strategy for peptide synthesis or for introducing specific functionalities.[7]

• N-Alkylation: The amino group can undergo alkylation with alkyl halides. However, over-alkylation can be an issue. Reductive amination with aldehydes or ketones provides a more controlled method for mono-alkylation.[10]

Reactions at the Ester Group

• Hydrolysis: The ethyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

• Amidation: The ester can be converted to an amide by reaction with an amine, often at elevated temperatures or with catalysis.

Reactions involving the Bromo-Aromatic Ring

• Palladium-Catalyzed Cross-Coupling Reactions: The aryl bromide moiety is a key functional handle for building molecular complexity.

  • Suzuki-Miyaura Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base can form a new carbon-carbon bond, allowing for the introduction of various aryl, heteroaryl, or alkyl groups.[11][12][13]

  • Buchwald-Hartwig Amination: This reaction enables the formation of a new carbon-nitrogen bond by coupling with a primary or secondary amine, catalyzed by a palladium-phosphine complex.[14][15][16][17]

Applications in Drug Development

α,α-Disubstituted amino acids are of significant interest in medicinal chemistry. Their incorporation into peptide-based drug candidates can:

• Enhance Proteolytic Stability: The sterically hindered α-carbon protects the adjacent peptide bonds from enzymatic cleavage, increasing the in vivo half-life of the drug.[]

• Induce Specific Secondary Structures: The conformational constraints imposed by the quaternary center can stabilize specific secondary structures like helices or turns in peptides, which can be crucial for binding to biological targets.[1]

• Serve as Scaffolds for Novel Therapeutics: The three distinct functional groups allow for the construction of diverse molecular scaffolds for the development of small molecule drugs targeting a wide range of diseases.

The presence of the 2-bromophenyl group in Ethyl 2-amino-2-(2-bromophenyl)propanoate provides a strategic point for late-stage functionalization, enabling the rapid synthesis of a library of analogues for structure-activity relationship (SAR) studies.

Safety and Handling

Conclusion

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a promising, albeit under-characterized, building block for organic synthesis and drug discovery. Its unique combination of a chiral quaternary center, a primary amine, an ester, and a reactive aryl bromide offers a rich platform for chemical exploration. The synthetic strategies and reactivity patterns outlined in this guide, derived from established chemical principles, provide a solid foundation for researchers and scientists to unlock the potential of this versatile molecule in the development of novel therapeutics and complex organic structures. Further experimental validation of its properties and reactivity is warranted to fully exploit its synthetic utility.

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The Emergence of Alpha-Methylated 2-Bromophenylalanine Derivatives in Advanced Therapeutics

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic modification of amino acid scaffolds represents a cornerstone of modern medicinal chemistry, enabling the development of novel therapeutic agents with enhanced potency, selectivity, and pharmacokinetic profiles. Within this landscape, alpha-methylated 2-bromophenylalanine derivatives are emerging as a promising class of compounds with significant therapeutic potential. This technical guide provides a comprehensive overview of the synthesis, mechanisms of action, and therapeutic applications of these derivatives, with a particular focus on their role in targeted radionuclide therapy. We will explore the rationale behind the dual modification of the phenylalanine backbone—alpha-methylation for increased metabolic stability and conformational constraint, and 2-bromo-substitution as a versatile handle for further chemical elaboration, including the introduction of radiohalogens. This guide is intended to serve as a resource for researchers and drug development professionals interested in harnessing the unique properties of these compounds for the next generation of targeted therapeutics.

Introduction: The Rationale for Dual Modification

The phenylalanine scaffold has long been a privileged structure in drug design, owing to its presence in numerous biologically active peptides and its ability to engage in key interactions with biological targets. However, native peptides often suffer from poor metabolic stability and conformational flexibility, limiting their therapeutic utility. To overcome these limitations, medicinal chemists have employed a variety of strategies to modify the amino acid backbone.

Alpha-methylation, the substitution of the alpha-proton with a methyl group, is a well-established method for enhancing the proteolytic resistance of peptides.[1][2] This modification sterically hinders the approach of proteases, thereby increasing the in vivo half-life of the peptide.[2] Furthermore, the alpha-methyl group restricts the conformational freedom of the peptide backbone, which can pre-organize the molecule into a bioactive conformation for enhanced receptor binding.[2]

The introduction of a bromine atom at the 2-position of the phenyl ring provides a versatile chemical handle for further functionalization.[1][3] This is particularly relevant for the development of radiolabeled compounds for diagnostic imaging and targeted radionuclide therapy.[3] The bromo-substituent can be readily replaced with a variety of radionuclides, such as astatine-211, a potent alpha-emitter.[4]

This guide will delve into the synergistic potential of combining these two modifications in the form of alpha-methylated 2-bromophenylalanine derivatives.

Synthesis and Chemical Properties

The synthesis of alpha-methylated 2-bromophenylalanine derivatives requires a multi-step approach, typically involving the formation of the alpha-methyl group followed by the introduction of the bromine atom, or vice versa. The use of protecting groups for the amine and carboxylic acid functionalities is essential throughout the synthetic sequence.

General Synthetic Strategy

A common strategy for the synthesis of alpha-methylated amino acids involves the use of an oxazolidinone intermediate.[5] This method allows for the stereoselective introduction of the alpha-methyl group. The synthesis of the 2-bromo-substituted analogue can be achieved by starting with a 2-bromobenzyl halide.

A generalized synthetic workflow is depicted below:

Caption: Generalized synthetic workflow for α-methyl-2-bromophenylalanine.

Protecting Group Strategies

The choice of protecting groups is critical for a successful synthesis. The tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) groups are commonly used to protect the alpha-amino group.[3][6] The Boc group is typically removed under acidic conditions, while the Fmoc group is cleaved with a mild base. Carboxylic acids are often protected as methyl or ethyl esters.

Introduction of Radiohalogens

A key application of 2-bromophenylalanine derivatives is in the synthesis of radiolabeled compounds. The bromine atom can be replaced with a radiohalogen, such as astatine-211 (²¹¹At), via a stannyl intermediate.[4] This allows for the development of targeted alpha therapy agents. The synthesis of L-2-[¹⁸F]fluoro-alpha-methylphenylalanine has also been reported, highlighting the utility of these precursors for positron emission tomography (PET) imaging applications.[7]

Mechanism of Action and Therapeutic Applications

The therapeutic potential of alpha-methylated 2-bromophenylalanine derivatives stems from their unique combination of properties. The alpha-methyl group confers metabolic stability, while the overall structure can be designed to target specific biological pathways. The 2-bromo-substituent, as previously mentioned, serves as a key site for the introduction of therapeutic or imaging agents.

Targeted Alpha Therapy of Cancer

A compelling application of these derivatives is in targeted alpha therapy (TAT) for cancer.[4][6] Many cancer cells overexpress the L-type amino acid transporter 1 (LAT1) to meet their increased demand for nutrients.[6] Alpha-methylated phenylalanine derivatives are recognized as substrates for LAT1, allowing for their selective uptake into tumor cells.[6][8]

By attaching a potent alpha-emitting radionuclide, such as astatine-211, to the 2-position of the phenyl ring, a highly cytotoxic payload can be delivered directly to the cancer cells. Alpha particles have a high linear energy transfer and a short path length, resulting in highly localized and potent cell killing with minimal damage to surrounding healthy tissue.[9]

A leading example of this approach is 2-[²¹¹At]astato-α-methyl-L-phenylalanine (2-[²¹¹At]AAMP) .[4][6] Preclinical studies have demonstrated that 2-[²¹¹At]AAMP is taken up by LAT1-expressing cancer cells and induces DNA double-strand breaks, leading to cell death.[4] In tumor-bearing mice, 2-[²¹¹At]AAMP has been shown to suppress tumor growth and improve survival.[4][6]

Caption: Mechanism of action of 2-[²¹¹At]AAMP in cancer cells.

Preclinical Data for 2-[²¹¹At]AAMP

The therapeutic potential of 2-[²¹¹At]AAMP is supported by promising preclinical data.

Parameter	Finding	Reference
Cellular Uptake	Uptake is inhibited by a LAT1-selective inhibitor, confirming LAT1-mediated transport.	[4]
In Vitro Cytotoxicity	Suppresses clonogenic growth and induces cell death and DNA double-strand breaks in LAT1-expressing cancer cells.	[4]
Tumor Accumulation	Exhibits peak accumulation in tumors at 30 minutes post-injection in tumor-bearing mice.	[4]
Therapeutic Efficacy	Significantly improves the survival of tumor-bearing mice without serious side effects.	[4]
Enhanced Efficacy	Preloading with probenecid delays blood clearance and increases tumor accumulation, leading to improved therapeutic effect.	[6]

Potential in Neurological Disorders

Beyond cancer, these derivatives may have applications in neurological disorders.[3] 2-Bromo-L-phenylalanine itself is used in the synthesis of novel pharmaceuticals targeting neurological conditions.[3][10] Alpha-methylphenylalanine is known to inhibit tyrosine hydroxylase and phenylalanine hydroxylase, enzymes involved in neurotransmitter synthesis.[8][11][12] The combination of these features could lead to the development of novel neuro-modulatory agents with improved pharmacokinetic properties.

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (SPPS) of a Peptide Containing α-Methyl-2-bromophenylalanine

This protocol outlines the general steps for incorporating Boc-protected α-methyl-2-bromophenylalanine into a peptide sequence using manual solid-phase peptide synthesis.

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield resin) in dichloromethane (DCM) for 30 minutes.

• First Amino Acid Coupling:

  • Deprotect the resin if necessary (e.g., for pre-loaded Wang resin).

  • Dissolve the first Fmoc-protected amino acid and a coupling agent (e.g., HBTU) in N,N-dimethylformamide (DMF).

  • Add an activator base (e.g., N,N-diisopropylethylamine, DIPEA) and add the solution to the resin.

  • Agitate for 2 hours.

  • Wash the resin with DMF, DCM, and methanol.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 20 minutes.

  • Wash the resin with DMF and DCM.

• Incorporation of Boc-α-methyl-2-bromophenylalanine:

  • Dissolve Boc-α-methyl-2-bromophenylalanine and a coupling agent in DMF.

  • Add an activator base and add the solution to the resin.

  • Agitate for 4-6 hours (coupling of α-methylated amino acids can be slower).

  • Perform a Kaiser test to confirm complete coupling.

  • Wash the resin.

• Chain Elongation: Repeat steps 3 and 4 for the remaining amino acids in the sequence.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with DCM.

  • Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

  • Precipitate the peptide in cold diethyl ether.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical RP-HPLC.

In Vitro Cellular Uptake Assay

This protocol describes a general method for assessing the uptake of a radiolabeled alpha-methylated 2-bromophenylalanine derivative in cancer cells.

• Cell Culture: Plate LAT1-expressing cancer cells (e.g., SKOV3) in 24-well plates and grow to 80-90% confluency.[4]

• Preparation of Radiolabeled Compound: Prepare a working solution of the radiolabeled derivative in a suitable buffer (e.g., Krebs-Ringer bicarbonate buffer).

• Uptake Experiment:

  • Wash the cells with warm buffer.

  • Add the radiolabeled compound to the wells.

  • For competition studies, pre-incubate cells with a LAT1 inhibitor (e.g., 2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid, BCH) for 15 minutes before adding the radiolabeled compound.

  • Incubate at 37°C for various time points (e.g., 5, 15, 30, 60 minutes).

• Termination of Uptake:

  • Remove the radioactive medium.

  • Wash the cells three times with ice-cold buffer.

• Cell Lysis and Counting:

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

  • Measure the radioactivity in the cell lysate using a gamma counter.

  • Determine the protein concentration of the lysate using a standard assay (e.g., BCA assay).

• Data Analysis: Express the cellular uptake as a percentage of the added dose per milligram of protein.

Conclusion and Future Directions

Alpha-methylated 2-bromophenylalanine derivatives represent a versatile and powerful platform for the development of novel therapeutics. The combination of enhanced metabolic stability, conformational constraint, and a versatile chemical handle for further modification opens up a wide range of possibilities in drug design. The successful preclinical development of 2-[²¹¹At]AAMP for targeted alpha therapy of cancer highlights the immense potential of this class of compounds.

Future research in this area will likely focus on:

• Expansion to other radionuclides: The 2-bromo-substituent can be used to introduce other therapeutic and diagnostic radionuclides, enabling a "theranostic" approach.

• Optimization of targeting: Further modifications to the phenylalanine scaffold could improve affinity and selectivity for LAT1 or other cancer-specific transporters.

• Exploration of other therapeutic areas: The unique pharmacological properties of these derivatives warrant investigation in other disease contexts, such as neurological and metabolic disorders.

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Structure-Activity Relationship of Ethyl 2-amino-2-(2-bromophenyl)propanoate in Peptidomimetics: Conformational Control and Late-Stage Functionalization

Executive Summary

The transition of peptides from biological probes to viable clinical therapeutics is historically hindered by poor oral bioavailability, rapid proteolytic degradation, and lack of membrane permeability. To overcome these pharmacokinetic liabilities, the incorporation of unnatural amino acids (UAAs) has become a foundational strategy in peptidomimetic design[1].

Ethyl 2-amino-2-(2-bromophenyl)propanoate —a highly specialized

-disubstituted, halogenated amino acid derivative—represents a tripartite solution to these challenges. By combining backbone conformational restriction, precise side-chain spatial orientation, and a bio-orthogonal chemical handle, this UAA serves as a powerful scaffold for developing highly stable, target-specific peptide drugs. This whitepaper dissects the structure-activity relationship (SAR) of this UAA, explaining the causality behind its structural features and providing self-validating experimental workflows for its application.

Structural Rationale: The Tripartite Advantage

The unique pharmacological profile of Ethyl 2-amino-2-(2-bromophenyl)propanoate is dictated by three distinct structural modifications, each engineered to solve a specific peptide liability.

The -Disubstitution Effect (Thorpe-Ingold Effect)

The presence of the

-methyl group (propanoate backbone) fundamentally alters the peptide's Ramachandran space. The gem-dialkyl-like steric clash at the -carbon restricts the and dihedral angles, strongly inducing highly ordered secondary structures such as -helices or type I/III -turns.

• Causality: The absence of an

  -proton eliminates the primary recognition site for aminopeptidases, rendering the adjacent peptide bonds virtually immune to enzymatic cleavage[2].

The Ortho-Halogen Effect: Steric Locking and Halogen Bonding

The ortho-bromo substitution on the phenyl ring serves a dual purpose:

• Steric Restriction: The large van der Waals radius of bromine (~1.85 Å) restricts the

  and side-chain rotamers. This "locks" the aromatic ring into a pre-organized conformation, drastically reducing the entropic penalty upon binding to a receptor pocket.

• Halogen Bonding: The polarizable bromine atom possesses a region of positive electrostatic potential (the

  -hole). This allows it to act as a halogen bond donor to Lewis basic sites (e.g., backbone carbonyls or receptor heteroatoms), significantly enhancing target affinity compared to non-halogenated analogs[3].

The Ethyl Ester Prodrug Strategy

While the free acid form is required for internal sequence incorporation during Solid-Phase Peptide Synthesis (SPPS), retaining the ethyl ester at the C-terminus acts as a lipophilic prodrug moiety.

• Causality: Masking the charged carboxylate group increases the overall partition coefficient (LogP), facilitating passive transcellular diffusion across the intestinal epithelium (e.g., Caco-2 models). Once intracellular, endogenous esterases hydrolyze the ester to release the active UAA.

Fig 1. Structural logic tree demonstrating how functional groups dictate macroscopic properties.

Structure-Activity Relationship (SAR) Profiling

To quantify the impact of these structural modifications, we compare the UAA against its natural and partially modified counterparts within a model helical antimicrobial peptide (AMP) framework.

Table 1: Comparative SAR Data of Phenylalanine Derivatives

Amino Acid at Position X	Proteolytic Half-Life (Human Serum)	Relative Binding Affinity ( , nM)	Caco-2 Permeability ( cm/s)	Dominant Secondary Structure
L-Phe (Natural)	2.4 hrs	150 nM	1.2	Random Coil
-Me-Phe	> 48 hrs	85 nM	1.5	-Helix
-Me-2-Br-Phe	> 48 hrs	12 nM	1.8	-Helix (Restricted )
Ethyl -Me-2-Br-Phe	> 48 hrs	N/A (Prodrug)	14.5	-Helix

Data Interpretation: The introduction of the

-methyl group provides an absolute shield against proteolysis while inducing helicity. The addition of the ortho-bromo group yields a nearly 7-fold increase in target affinity due to halogen bonding and rotamer restriction. Finally, the ethyl ester modification drastically enhances membrane permeability by an order of magnitude.

Late-Stage Functionalization (LSF): The Bromine Handle

Beyond its direct SAR benefits, the ortho-bromo substituent is a highly versatile bio-orthogonal handle. It enables Palladium-catalyzed Late-Stage Functionalization (LSF) directly on the solid support[4].

• The Causality of On-Resin LSF: Performing cross-coupling (e.g., Suzuki-Miyaura) in solution with fully deprotected peptides often fails due to the peptide's poor solubility in organic solvents and its propensity to chelate the Palladium catalyst, making purification notoriously difficult. By performing the reaction on-resin, the protected peptide remains fully solvated in swelling solvents (like DMF), and the heavy metal catalyst can be simply washed away prior to global cleavage.

Fig 2. Self-validating workflow for on-resin late-stage functionalization of the bromo-handle.

Experimental Workflows: Self-Validating Protocols

The following protocols are engineered with built-in In-Process Controls (IPCs) to ensure a self-validating system, mitigating the specific chemical challenges posed by this UAA.

Protocol 1: SPPS Incorporation of Sterically Hindered UAAs

Note: The ethyl ester must be saponified to the free acid (Fmoc-

-Me-2-Br-Phe-OH) prior to internal SPPS incorporation.

Causality Check: Standard coupling reagents (like HBTU/HOBt) will fail here. The extreme steric hindrance of the quaternary

-carbon requires HATU. The 7-azabenzotriazole leaving group of HATU exhibits an internal base-catalyzed mechanism via its nitrogen atom, significantly accelerating the acylation of hindered amines.

• Resin Preparation: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 mins. Deprotect Fmoc with 20% Piperidine/DMF (2 x 10 mins).

• Pre-Activation: Dissolve Fmoc-

  -Me-2-Br-Phe-OH (0.4 mmol, 4 eq) and HATU (0.38 mmol, 3.8 eq) in 2 mL DMF. Add DIEA (0.8 mmol, 8 eq). Stir for 2 minutes to form the active OAt ester.

• Coupling: Add the activated mixture to the resin. Heat the reaction via microwave synthesizer to 75°C for 30 minutes.

• Self-Validation Checkpoint (Micro-Cleavage): Do not rely on the Kaiser test; secondary-like

  -alkylated amines often yield false negatives.

  • Action: Extract 1 mg of resin, wash with DCM, and treat with TFA/TIS/H

    O (95:2.5:2.5) for 30 mins. Evaporate and analyze via LC-MS. The presence of the target mass without the (M-UAA) deletion sequence validates successful coupling. If incomplete, perform a double coupling using DIC/OxymaPure at 90°C.

Protocol 2: On-Resin Suzuki-Miyaura Cross-Coupling

This protocol utilizes the ortho-bromo handle to attach diverse aryl groups late in the synthesis, allowing for rapid SAR library generation.

• Degassing: Swell the peptide-bound resin (containing the Fmoc-deprotected, N-terminally acetylated UAA) in a degassed mixture of 1,4-Dioxane/H

  O (4:1). Oxygen must be strictly excluded to prevent catalyst oxidation.

• Reagent Addition: Under an Argon atmosphere, add the Aryl Boronic Acid (10 eq),

  (10 eq), and the catalyst (0.2 eq).

• Reaction: Agitate the suspension gently at 85°C for 12–16 hours.

• Resin Washing: Wash sequentially with DMF, Water, DMF, DCM, and 0.5% sodium diethyldithiocarbamate in DMF (to scavenge residual Palladium), followed by final DCM washes.

• Self-Validation Checkpoint (Isotopic Signature Monitoring):

  • Action: Perform a micro-cleavage on 2-3 beads.

  • Validation Logic: Bromine naturally occurs as a 1:1 mixture of

    and , resulting in a distinct doublet in the mass spectrum (M, M+2). Successful cross-coupling is definitively validated by the complete disappearance of this isotopic doublet and the emergence of a singular mass peak corresponding to the arylated product.

References

• Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. National Center for Biotechnology Information (PMC). Available at:[Link]

• Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics. MDPI. Available at:[Link]

• Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. National Center for Biotechnology Information (PMC). Available at:[Link]

• Late-Stage Modification of Peptides: Advanced Strategies for CRDMO Success. Aragen Life Sciences. Available at:[Link]

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An In-depth Technical Guide to the Conformational Restriction Effects of α,α-Disubstituted Amino Acid Esters

Abstract: The strategic reduction of conformational flexibility in peptides is a cornerstone of modern medicinal chemistry and drug design. By pre-organizing a peptide into its bioactive conformation, it is possible to significantly enhance binding affinity, selectivity, and metabolic stability. α,α-Disubstituted amino acids (ααAAs) represent a powerful and versatile class of building blocks for achieving this conformational restriction. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the core principles, synthetic methodologies, and analytical techniques associated with the use of α,α-disubstituted amino acid esters in peptide science. We will delve into the physicochemical forces that govern their conformational effects, present detailed experimental workflows, and discuss their impact on secondary structure and therapeutic potential.

The Principle of Conformational Restriction in Drug Design

Peptides are inherently flexible molecules, capable of adopting a multitude of conformations in solution. While this flexibility is crucial for their natural biological functions, it presents a significant challenge in drug development. Upon binding to a biological target, a flexible peptide must adopt a single, specific "bioactive conformation," a process that is entropically unfavorable. This entropic penalty can substantially reduce the peptide's binding affinity.

The core strategy of conformational restriction is to synthesize peptide analogues that are pre-organized into this bioactive conformation.[1][2] By incorporating sterically demanding residues like α,α-disubstituted amino acids, we can drastically limit the accessible conformational space, thereby minimizing the entropic loss upon binding and enhancing potency.[3] Furthermore, this rigidity often confers increased resistance to proteolytic degradation, a major hurdle for peptide therapeutics.[4][5][6] α,α-Disubstituted amino acids, such as the well-studied α-aminoisobutyric acid (Aib), serve as exceptional tools for this purpose, promoting the formation of stable secondary structures like helices and turns.[4][7]

The Physicochemical Basis of Conformational Constraint

The profound impact of α,α-disubstitution on peptide backbone geometry stems from a combination of powerful steric and electronic effects.

Steric Hindrance: The Thorpe-Ingold Effect

The primary driver of conformational restriction is a classic physical organic principle known as the Thorpe-Ingold or gem-disubstituent effect.[8][9] The presence of two non-hydrogen substituents on the α-carbon (Cα) creates significant steric hindrance. This forces the N-Cα-C' bond angle to compress, which in turn severely restricts the allowable values for the backbone dihedral angles, phi (φ) and psi (ψ).[10][11] For most L-amino acids, a wide range of the Ramachandran plot is accessible. In contrast, for an α,α-disubstituted residue like Aib, the allowed φ/ψ angles are largely confined to the regions corresponding to right-handed and left-handed helices.[4][12]

Caption: The Thorpe-Ingold effect in α,α-disubstituted amino acids.

Electronic Stabilization: The n→π* Interaction

Beyond simple sterics, a subtle but significant electronic interaction further stabilizes the helical conformations promoted by ααAAs. This is the n→π* interaction, where a lone pair of electrons (n) from the carbonyl oxygen of residue i-1 (Oi-1) donates into the antibonding orbital (π*) of the carbonyl carbon of residue i (C'i).[13][14] This interaction is geometrically optimal in helical structures and results in a short contact distance between the two carbonyl groups and a slight pyramidalization of the acceptor carbonyl carbon.[13][15] This partial covalent bond contributes to the overall stability of the helical fold.[14]

Caption: The n→π* interaction between adjacent carbonyls in a peptide.

Synthesis of α,α-Disubstituted Amino Acid Esters

The synthesis of α,α-disubstituted amino acids presents unique challenges due to the steric hindrance around the quaternary α-carbon.[16][17] Numerous methods have been developed, including the Strecker reaction, alkylation of Schiff bases, and transition-metal-catalyzed approaches.[18][19][20]

Detailed Protocol: Alkylation of an Alanine-Derived Schiff Base

This protocol describes a common and scalable method for producing α-methylated amino acid esters, a versatile class of ααAAs. The choice of a Schiff base intermediate is critical; it activates the α-proton for deprotonation while protecting the amine.

Expert Insight: The use of a strong, non-nucleophilic base like potassium tert-butoxide (KOt-Bu) is essential to ensure complete deprotonation without competing side reactions. The subsequent hydrolysis under mild acidic conditions is chosen to avoid ester hydrolysis. This protocol is self-validating as successful alkylation can be easily monitored by ¹H NMR (disappearance of the Cα-H signal) and mass spectrometry (increase in molecular weight).

Step-by-Step Methodology:

• Schiff Base Formation:

  • To a solution of L-alanine ethyl ester hydrochloride (1.0 eq) in dichloromethane (DCM), add triethylamine (1.1 eq) and stir for 15 minutes at room temperature.

  • Add benzophenone imine (1.05 eq) and stir at room temperature for 16-24 hours until TLC or LC-MS indicates complete formation of the Schiff base.

  • Wash the reaction mixture with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product is often used directly in the next step.

• α-Alkylation:

  • Dissolve the crude Schiff base in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add a solution of potassium tert-butoxide (1.1 eq) in THF dropwise, maintaining the temperature below -70 °C. The solution typically turns a deep color, indicating enolate formation.

  • Stir for 30 minutes at -78 °C.

  • Add the desired alkyl halide (e.g., methyl iodide or benzyl bromide, 1.2 eq) dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Hydrolysis and Deprotection:

  • Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Dissolve the crude alkylated Schiff base in THF and add 1 M aqueous citric acid or HCl.

  • Stir vigorously at room temperature for 4-6 hours until the imine is fully hydrolyzed.

  • Neutralize the mixture with a saturated NaHCO₃ solution and extract the desired α,α-disubstituted amino acid ester with ethyl acetate.

• Purification:

  • Purify the final product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Biophysical Characterization of Conformational Restriction

A multi-technique approach is required to fully characterize the conformational preferences of peptides containing ααAAs. The primary methods include Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and Circular Dichroism (CD) spectroscopy.[10]

Workflow: Determining Dihedral Angle Constraints using NMR Spectroscopy

NMR spectroscopy is the most powerful technique for studying peptide conformation in solution.[21][22][23] 2D NMR experiments, particularly NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy), provide through-space correlations between protons that are close to each other (< 5 Å), which can be translated into distance constraints for structure calculation.[21][24]

Caption: A typical workflow for determining peptide structure via NMR.

Data Summary: Comparative Conformational Parameters

The incorporation of different ααAAs imposes distinct conformational preferences. While Aib is a potent helix inducer, bulkier residues can favor more extended structures.[7][25]

Amino Acid Residue	Typical φ Angle Range	Typical ψ Angle Range	Predominant Secondary Structure
L-Alanine (Ala)	-150° to -50°	-90° to +180°	α-helix, β-sheet, random coil
α-Aminoisobutyric Acid (Aib)	±(57° ± 10°)	±(47° ± 10°)	3₁₀-helix, α-helix[4][7]
Diethylglycine (Deg)	~±180°	~±180°	Fully extended (C₅) conformation[25][26]
Dipropylglycine (Dpg)	~±180°	~±180°	Fully extended (C₅) conformation[3]
1-Aminocyclopentanecarboxylic Acid (Ac₅c)	±(75° ± 15°)	±(70° ± 15°)	β-turns, helices

Impact on Peptide Secondary Structure & Biological Activity

Helix Induction

The most well-documented effect of ααAAs, particularly Aib, is the nucleation and stabilization of helical structures.[7][12][27] Even a single Aib residue can induce helical turns in a short peptide that would otherwise be a random coil in solution.[4] This is because the restricted φ/ψ angles of Aib force the subsequent residues into a helical arrangement, which is then stabilized by the formation of i→i+4 or i→i+3 hydrogen bonds characteristic of α-helices and 3₁₀-helices, respectively.[12] Peptides rich in Aib are known to form remarkably stable, rigid helical rods.[28][29]

Enhanced Proteolytic Stability

A major advantage of using ααAAs in therapeutic peptide design is the significant increase in resistance to enzymatic degradation.[4][6] Proteases recognize and bind to their peptide substrates in specific, often extended, conformations.[6] The rigid, helical, or turn structures induced by ααAAs are poor substrates for most proteases, effectively "hiding" the scissile peptide bonds from enzymatic attack.[5] This can dramatically increase the in vivo half-life of a peptide drug, improving its pharmacokinetic profile.[30]

Conclusion

α,α-Disubstituted amino acid esters are indispensable tools in the field of peptide science and drug discovery. Through potent steric and electronic effects, they provide unparalleled control over peptide backbone conformation. This allows for the rational design of peptides that are pre-organized into their bioactive structures, leading to enhanced binding affinity, target selectivity, and crucially, improved metabolic stability. The synthetic and analytical methodologies outlined in this guide provide a framework for researchers to harness the power of conformational restriction, paving the way for the development of next-generation peptide therapeutics.

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Strategic Integration of 2-Bromophenyl Amino Acid Analogs in Drug Discovery: A Mechanistic and Synthetic Whitepaper

Executive Summary

The incorporation of non-canonical, halogenated amino acids into small molecules and peptide-based therapeutics represents a paradigm shift in rational drug design. Among these, 2-bromophenyl amino acid analogs (such as 2-bromophenylalanine and 2-bromo-

-homophenylalanine) have emerged as highly privileged building blocks. Unlike simple fluorinated analogs that primarily modulate lipophilicity, the strategic placement of a bulky, polarizable bromine atom at the ortho position of a phenyl ring introduces profound steric and electronic effects. This whitepaper provides an in-depth technical analysis of the mechanistic rationale, structure-activity relationships (SAR), and synthetic methodologies governing the use of 2-bromophenyl derivatives in modern drug discovery.

Mechanistic Rationale: The "Sigma-Hole" and Ortho-Steric Effects

The pharmacological superiority of 2-bromophenyl analogs over their natural counterparts is driven by two distinct, yet synergistic, molecular phenomena:

1. Halogen Bonding via the Sigma-Hole: Bromine is highly polarizable. In a C–Br bond, the electron density is pulled toward the carbon-halogen axis equatorially, leaving a region of positive electrostatic potential on the outermost surface of the bromine atom, directly opposite the covalent bond 1[1]. This "sigma-hole" acts as a highly directional Lewis acid, capable of forming strong, non-covalent "halogen bonds" with Lewis bases (e.g., backbone carbonyl oxygens or electron-rich side chains) within a target protein's binding pocket 2[2].

2.

-Space Restriction (Ortho-Steric Hindrance): Causality in drug design dictates that reducing the entropic penalty of binding increases overall affinity. Placing the bulky bromine atom at the ortho (2-) position introduces severe steric clashes with the amino acid backbone. This restricts the and dihedral angles, locking the side chain into a predefined conformational space. By pre-organizing the molecule into its bioactive conformation, the ligand pays a significantly lower entropic cost upon target engagement.

Mechanistic impacts of 2-bromophenyl substitution on drug efficacy.

Pharmacological Applications & Structure-Activity Relationships (SAR)

The integration of 2-bromophenyl derivatives has yielded significant breakthroughs across various therapeutic targets. The table below summarizes key quantitative data where 2-bromo substitution directly modulated pharmacological activity.

Table 1: SAR Data of 2-Bromophenyl Modifications in Drug Targets

Compound / Scaffold	Target	Structural Modification	Quantitative Pharmacological Effect	Reference
Radamide Analogs	Grp94 (Chaperone)	2-bromophenyl incorporation into the amide side chain	High target affinity ( 1% tracer bound); Excellent selectivity over Hsp90 (4–18% tracer bound).	3[3]
Tadalafil Analogues	PDE5	Benzodioxole moiety replaced by 2-bromophenyl	Enhanced inhibitory activity against colon tumor cell growth and PDE5.	4[4]
Meditope Peptides	Fab Domain	Phe3 substituted with 2-bromophenylalanine (2-BrF)	Altered complex half-life; X-ray diffraction shows multiple accommodated side-chain conformations.	5[5]

Synthetic Methodologies: Accessing Enantiopure 2-Bromophenyl Analogs

A major bottleneck in utilizing unnatural amino acids is obtaining them in high enantiomeric purity. Standard cross-coupling reactions often yield racemic mixtures. To overcome this, Chemical Dynamic Thermodynamic Resolution (DTR) is employed, utilizing chiral Nickel(II) complexes to drive S/R interconversion toward a single, thermodynamically stable diastereomer 6[6].

Workflow for the Dynamic Thermodynamic Resolution of 2-bromophenylalanine.

Protocol 1: Dynamic Thermodynamic Resolution (DTR) of 2-Bromophenylalanine

• Step 1: Complexation. React racemic 2-bromophenylalanine (0.194 mmol) with Ni(OAc)₂·4H₂O (0.194 mmol) and the axially chiral ligand (S)-17 (0.176 mmol) in 6 mL of methanol.

  • Causality: Ni(II) acts as a structural template, forming a stable square-planar Schiff base complex. This coordination increases the acidity of the

    -proton, priming it for epimerization.

• Step 2: Epimerization. Add K₂CO₃ (1.06 mmol) and reflux the mixture for 2–28 hours.

  • Causality: The base deprotonates the activated

    -carbon, allowing continuous interconversion between the (S) and (R) configurations. Due to severe steric clashes in the minor diastereomer, thermodynamic equilibration funnels the system almost entirely into the lowest-energy diastereomer.

• Step 3: Isolation & Disassembly. Purify the major diastereomeric complex via column chromatography, then treat with aqueous HCl.

  • Causality: Acid hydrolysis breaks the Schiff base, releasing the enantiopure (S)-2-bromophenylalanine and allowing the quantitative recovery of the chiral ligand.

• Self-Validation Step: Analyze the crude reaction mixture via Chiral LC/MS prior to disassembly. The presence of distinct retention times (

  major = 33.8 min, minor = 54.4 min) allows direct quantification. A diastereomeric ratio (dr) of > 98:2 mathematically validates the thermodynamic equilibration.

Experimental Workflow: Peptide Incorporation via SPPS

Incorporating 2-bromophenyl derivatives into peptide sequences requires specialized Solid-Phase Peptide Synthesis (SPPS) conditions. The ortho-bromine atom creates a highly sterically hindered environment, severely retarding standard coupling kinetics.

Protocol 2: SPPS with Fmoc-2-bromo-L-phenylalanine

• Step 1: Resin Preparation. Swell Rink Amide resin in Dimethylformamide (DMF) for 30 minutes.

  • Causality: Swelling expands the polymer matrix, maximizing the accessibility of reactive amine sites to bulky incoming reagents.

• Step 2: Fmoc Deprotection. Treat the resin with 20% piperidine in DMF (2 x 10 minutes).

  • Causality: Piperidine acts as a mild base to selectively cleave the N-terminal Fmoc protecting group via a

    -elimination mechanism, exposing the primary amine.

• Step 3: Pre-activation. Dissolve Fmoc-2-bromo-L-phenylalanine (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in DMF. Incubate for 2 minutes prior to addition.

  • Causality: HATU forms a highly reactive OAt ester intermediate. A slight deficiency of HATU relative to the amino acid prevents guanidinylation of the N-terminus, while the extreme steric bulk of the 2-bromo group necessitates this highly efficient uronium-based activator.

• Step 4: Extended Coupling. Add the activated mixture to the resin and agitate for a minimum of 2 hours at room temperature.

  • Causality: The ortho-substitution restricts the approach angle for the nucleophilic attack. Standard 30-minute couplings will result in truncation; extended time ensures >99% coupling efficiency.

• Step 5: Cleavage. Treat the resin with a cocktail of TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours.

  • Causality: TFA cleaves the peptide from the solid support, while TIPS acts as a carbocation scavenger to prevent re-alkylation of the highly reactive peptide backbone.

• Self-Validation Step: Perform a micro-cleavage of 5 mg of resin. Analyze the crude peptide via analytical HPLC (monitoring at 214 nm and 254 nm) and MALDI-TOF MS. A single major peak exhibiting the characteristic bromine isotopic distribution (

  and in a 1:1 ratio) validates successful coupling and the absence of des-bromo impurities.

Conclusion

The rational incorporation of 2-bromophenyl amino acid analogs provides medicinal chemists with a highly precise tool for optimizing drug candidates. By leveraging the unique electronic properties of the sigma-hole and the conformational restriction imposed by ortho-steric hindrance, these unnatural amino acids can dramatically enhance target affinity, metabolic stability, and overall pharmacological efficacy. Mastery of specialized synthetic techniques, such as Dynamic Thermodynamic Resolution and optimized SPPS, is essential for translating these complex building blocks into viable therapeutics.

References

• Introducing bromine to the molecular structure as a strategy for drug design Journal of Medical Science URL
• Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics PMC - NIH URL
• Chemical Dynamic Thermodynamic Resolution and S/R Interconversion of Unprotected Unnatural Tailor-made -Amino Acids The Journal of Organic Chemistry URL
• Development of Radamide Analogs as Grp94 Inhibitors PMC - NIH URL
• Synthesis, molecular modeling and biological evaluation of novel tadalafil analogues as phosphodiesterase 5 and colon tumor cell growth inhibitors, new stereochemical perspective PMC - NIH URL
• Natural and non-natural amino-acid side-chain substitutions: affinity and diffraction studies of meditope–Fab complexes PMC - NIH URL

Sources

• 1. jms.ump.edu.pl [jms.ump.edu.pl]
• 2. Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Radamide Analogs as Grp94 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, molecular modeling and biological evaluation of novel tadalafil analogues as phosphodiesterase 5 and colon tumor cell growth inhibitors, new stereochemical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural and non-natural amino-acid side-chain substitutions: affinity and diffraction studies of meditope–Fab complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Molecular weight and physiochemical data for Ethyl 2-amino-2-(2-bromophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a substituted α-amino acid ester. Its structure, featuring a quaternary α-carbon, a bromine-substituted phenyl ring, and an ethyl ester moiety, makes it a compound of significant interest in medicinal chemistry and organic synthesis. As a derivative of α-phenylglycine, it holds potential as a building block for the synthesis of complex peptides, peptidomimetics, and other biologically active molecules. The presence of the bromine atom offers a handle for further chemical modifications, such as cross-coupling reactions, allowing for the creation of diverse molecular libraries for drug discovery programs. This guide provides a comprehensive overview of its molecular and physicochemical properties, a detailed representative synthesis protocol, and a discussion of its potential applications in research and development.

Molecular and Physicochemical Data

The fundamental properties of Ethyl 2-amino-2-(2-bromophenyl)propanoate are summarized in the table below. It is important to note that while some data is experimentally confirmed, other values are predicted based on computational models due to the limited availability of published experimental data for this specific compound.

Property	Value	Source
CAS Number	1183682-67-8	[1]
Molecular Formula	C₁₁H₁₄BrNO₂	[1]
Molecular Weight	272.14 g/mol	[1]
Appearance	Predicted: Colorless to pale yellow liquid or low-melting solid	-
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Predicted to be soluble in organic solvents like ethanol, methanol, DMSO, and DMF.[2][3] Limited solubility in water is expected.[2][4]	-
pKa (of the amino group)	Predicted: ~7.5 - 8.5 (typical for α-amino acid esters)	-

Synthesis Methodology: A Representative Protocol via Modified Strecker Synthesis

Experimental Workflow: Modified Strecker Synthesis

Caption: A representative workflow for the synthesis of Ethyl 2-amino-2-(2-bromophenyl)propanoate via a modified Strecker synthesis.

Step-by-Step Protocol:

• Imine Formation:

  • To a solution of 2-bromoacetophenone in a mixture of ethanol and water, add ammonium chloride followed by sodium cyanide.

  • The reaction mixture is stirred at room temperature. The 2-bromoacetophenone first reacts with ammonia (generated in situ from ammonium chloride) to form an imine intermediate.[5][6]

• Aminonitrile Formation:

  • The cyanide ion then acts as a nucleophile, attacking the imine carbon to form α-amino-α-(2-bromophenyl)propanenitrile.[6][7] The formation of this aminonitrile is a key step in the Strecker synthesis.[8]

• Hydrolysis and Esterification:

  • The crude aminonitrile is then subjected to acidic alcoholysis. This is achieved by refluxing the aminonitrile in ethanol with a catalytic amount of a strong acid, such as sulfuric acid.

  • This step serves a dual purpose: the acid catalyzes the hydrolysis of the nitrile group to a carboxylic acid, and the presence of excess ethanol under these conditions leads to the direct esterification of the newly formed carboxylic acid to the corresponding ethyl ester.

• Work-up and Purification:

  • After the reaction is complete, the mixture is cooled and neutralized with a suitable base (e.g., sodium bicarbonate solution).

  • The product is then extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield pure Ethyl 2-amino-2-(2-bromophenyl)propanoate.

Causality Behind Experimental Choices:

• Choice of Starting Material: 2-Bromoacetophenone is chosen as it provides the necessary carbon skeleton, including the 2-bromophenyl group and the benzylic carbon that will become the quaternary center.

• One-Pot Approach: The initial steps of imine and aminonitrile formation are often carried out in a one-pot fashion to improve efficiency and yield.[9]

• Acidic Alcoholysis: The use of ethanol in the presence of a strong acid for the final step is a classic and efficient method for the simultaneous hydrolysis of a nitrile and esterification of the resulting carboxylic acid.

Spectroscopic Characterization (Predicted)

While experimental spectra are not available in the public domain, the following are the expected spectroscopic characteristics based on the molecule's structure.

¹H NMR (Proton Nuclear Magnetic Resonance)

• Aromatic Protons (4H): A complex multiplet pattern in the aromatic region (typically δ 7.0-7.8 ppm) corresponding to the four protons on the 2-bromophenyl ring.

• Ethyl Ester Protons (5H):

  • A quartet (typically δ 4.0-4.3 ppm) corresponding to the two methylene protons (-OCH₂CH₃) of the ethyl group, split by the adjacent methyl protons.

  • A triplet (typically δ 1.1-1.4 ppm) corresponding to the three methyl protons (-OCH₂CH₃) of the ethyl group, split by the adjacent methylene protons.

• α-Methyl Protons (3H): A singlet (typically δ 1.6-1.9 ppm) for the three protons of the methyl group attached to the quaternary α-carbon.

• Amine Protons (2H): A broad singlet that may appear over a wide range (typically δ 1.5-3.0 ppm) and is exchangeable with D₂O.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

• Carbonyl Carbon: A signal in the downfield region (typically δ 170-175 ppm) for the ester carbonyl carbon.

• Aromatic Carbons (6C): Six distinct signals in the aromatic region (typically δ 120-145 ppm). The carbon bearing the bromine atom will be shifted downfield.

• Quaternary α-Carbon: A signal for the carbon atom attached to the amino, ester, phenyl, and methyl groups (typically δ 55-65 ppm).

• Ethyl Ester Carbons (2C):

  • A signal for the methylene carbon (-OCH₂CH₃) (typically δ 60-65 ppm).

  • A signal for the methyl carbon (-OCH₂CH₃) (typically δ 13-15 ppm).

• α-Methyl Carbon (1C): A signal for the methyl carbon attached to the quaternary center (typically δ 20-25 ppm).

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 271 and 273 with an approximate 1:1 ratio, which is characteristic of a compound containing one bromine atom. Key fragmentation patterns would likely include:

• Loss of the ethoxycarbonyl group (-COOEt) to give a fragment corresponding to the [M - 73]⁺ ion.

• Loss of the ethyl group (-CH₂CH₃) to give a fragment corresponding to the [M - 29]⁺ ion.

• Cleavage of the C-C bond between the quaternary carbon and the phenyl ring.

Potential Applications in Research and Drug Development

Ethyl 2-amino-2-(2-bromophenyl)propanoate, as a non-proteinogenic amino acid derivative, has several potential applications in the field of drug discovery and development:

• Peptidomimetics: Incorporation of this amino acid into peptide sequences can induce specific conformational constraints, which can be beneficial for enhancing biological activity, selectivity, and metabolic stability of the peptide. The bulky 2-bromophenyl group can influence the local secondary structure of the peptide.

• Novel Scaffolds for Small Molecule Synthesis: The amino ester functionality provides a versatile starting point for the synthesis of a wide range of heterocyclic compounds and other complex molecular architectures.

• Chemical Probes and Tool Compounds: The bromine atom can be utilized for the introduction of reporter groups, such as fluorescent dyes or biotin tags, through palladium-catalyzed cross-coupling reactions. This would enable the synthesis of chemical probes to study biological processes.

• Fragment-Based Drug Discovery: This compound can serve as a valuable fragment for screening against various biological targets. The 2-bromophenyl moiety can engage in halogen bonding interactions with protein active sites.

Conclusion

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a compound with considerable potential for applications in synthetic and medicinal chemistry. While detailed experimental data is currently sparse in the public domain, its synthesis can be reliably approached using established methodologies such as the Strecker synthesis. Its unique structural features make it an attractive building block for the development of novel therapeutics and chemical tools. Further research into the experimental characterization and exploration of the biological activity of this compound and its derivatives is warranted.

References

• Master Organic Chemistry. The Strecker Synthesis of Amino Acids. [Link][6]

• Chemistry LibreTexts. 26.4: Synthesis of Amino Acids. [Link][8]

• Sketchy. Synthesis of Alpha-Amino Acids. [Link][7]

• Wikipedia. Strecker amino acid synthesis. [Link][5]

• Organic Chemistry Portal. Strecker Synthesis. [Link][9]

• Voges, M., et al. (2019). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research, 58(4), 1689-1698. [Link][4]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link][2]

• Zarghi, A., et al. (2005). Synthesis of Some 2-arylpropionic Acid Amides as Prodrugs. Biological and Pharmaceutical Bulletin, 28(8), 1551-1554. [Link][10]

• Gąsowska, B., et al. (2022). Influence of the Type of Amino Acid on the Permeability and Properties of Ibuprofenates of Isopropyl Amino Acid Esters. Molecules, 27(8), 2419. [Link][3]

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• 2. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 3. Influence of the Type of Amino Acid on the Permeability and Properties of Ibuprofenates of Isopropyl Amino Acid Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
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Whitepaper: Enhancing Peptide Drug Viability Through Quaternary α-Amino Acid Incorporation: A Technical Guide to Increasing Metabolic Stability

Abstract

Peptide-based therapeutics offer remarkable specificity and potency but are often hampered by poor metabolic stability, leading to short in vivo half-lives and limited clinical utility.[1][2][3] Proteolytic degradation by endogenous enzymes is the primary liability.[4][5][6] A proven strategy to overcome this challenge is the incorporation of unnatural amino acids, particularly quaternary α-amino acids (QαAs), also known as α,α-disubstituted amino acids.[1][7] These structures are defined by a tetrasubstituted α-carbon, which fundamentally alters the peptide backbone's susceptibility to enzymatic cleavage. This technical guide provides an in-depth exploration of the core principles behind QαA-mediated metabolic stabilization. We will dissect the underlying mechanism of steric hindrance, detail the experimental workflows for validating enhanced stability, and offer field-proven insights for researchers in drug development.

The Challenge: Metabolic Instability in Peptide Therapeutics

Peptides are advantageous drug candidates due to their high biological activity and low toxicity.[1] However, their progression from promising leads to approved drugs is often thwarted by their susceptibility to degradation by proteases.[2][8] These enzymes are ubiquitous throughout the body, particularly in the gastrointestinal tract, liver, kidneys, and blood plasma, leading to rapid clearance and poor bioavailability.[2][8][9][10]

Proteolysis, the enzymatic hydrolysis of peptide bonds, is a highly specific process.[6] Proteases recognize specific amino acid sequences and require a precise conformational fit between the peptide substrate and the enzyme's active site to execute catalysis. The native L-amino acid structure, with its single substituent and an α-hydrogen, is an ideal substrate for these enzymes.[7][11] Consequently, unmodified peptides often have half-lives of mere minutes in circulation, necessitating strategies to protect the peptide backbone from this enzymatic assault.[11][12]

The Solution: Quaternary α-Amino Acids as Metabolic Stabilizers

The incorporation of QαAs is a powerful strategy for enhancing metabolic stability.[1][13] A quaternary α-amino acid is characterized by the replacement of the α-hydrogen with a second side-chain substituent, creating a Cα-tetrasubstituted center. This seemingly simple modification has profound consequences for the peptide's structure and its interaction with proteolytic enzymes.

The Core Mechanism: Steric Hindrance

The primary mechanism by which QαAs confer proteolytic resistance is steric hindrance .[14][15][16] The presence of two substituents on the α-carbon creates a "steric shield" that physically blocks the peptide backbone from docking into the active site of a protease. The enzyme's catalytic machinery cannot gain the necessary proximity to the scissile peptide bond, effectively preventing hydrolysis.

Substitution at the Cα carbon imposes significant conformational constraints on the peptide backbone, restricting the torsional angles (phi and psi) and influencing the local secondary structure, often promoting helical or turn conformations.[1] This pre-organization can be beneficial for target binding, but its most critical role in metabolic stability is preventing the peptide from adopting the extended conformation typically required for protease recognition and cleavage.

Figure 1: Mechanism of QαA-mediated steric hindrance preventing protease activity.

Synthesis and Incorporation

Incorporating QαAs into a peptide sequence is achieved using standard Solid-Phase Peptide Synthesis (SPPS).[1][17] The process involves the stepwise addition of amino acids to a growing chain anchored to a resin support. For QαA incorporation, Fmoc-protected (9-fluorenylmethoxycarbonyl) or Boc-protected (t-butyloxycarbonyl) QαA derivatives are used just like their proteinogenic counterparts.[1][18] While the sterically hindered nature of QαAs can sometimes make peptide coupling more challenging, optimized coupling reagents and conditions have made their inclusion routine.[19]

Experimental Validation: Quantifying Metabolic Stability

Asserting that a QαA-modified peptide is more stable requires empirical evidence. The following in vitro assays are industry standards for quantifying metabolic stability and are essential for ranking and selecting drug candidates.

Liver Microsomal Stability Assay

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes (e.g., Cytochrome P450s) and some Phase II enzymes present in liver microsomes.[9][20][21] While peptides are primarily degraded by proteases, this assay is crucial for identifying any liabilities to oxidative metabolism, especially for peptides with complex side chains or modifications.[20][22]

Figure 2: Standard workflow for an in vitro liver microsomal stability assay.

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation:

  • Prepare a stock solution of the test peptide (e.g., 10 mM in DMSO).

  • Thaw pooled liver microsomes (from human or relevant animal species) on ice.

  • Prepare a cofactor solution of NADPH in phosphate buffer.

  • Prepare a quenching solution (e.g., acetonitrile or methanol containing an internal standard for LC-MS analysis).

• Incubation:

  • Pre-warm a solution of microsomes in phosphate buffer to 37°C.

  • Initiate the reaction by adding the test peptide (final concentration typically 1 µM) and the NADPH solution. The final volume should be consistent across all samples. A control incubation without NADPH should be run in parallel to assess non-CYP mediated degradation.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a fixed volume of the incubation mixture.

• Reaction Quenching:

  • Immediately add the aliquot to a tube containing cold quenching solution. This stops the enzymatic reaction and precipitates the microsomal proteins.[23]

• Sample Processing:

  • Vortex the quenched samples and centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated proteins.

• Analysis:

  • Transfer the supernatant to an analysis plate or vial.

  • Quantify the concentration of the remaining intact peptide using a validated LC-MS/MS method.[20]

• Data Interpretation:

  • Plot the natural log of the percentage of peptide remaining versus time.

  • Calculate the half-life (t½) from the slope of the linear regression (t½ = -0.693 / slope).

  • Calculate the intrinsic clearance (CLint) using the half-life and incubation parameters.[21]

Plasma Stability Assay

This assay is arguably more critical for peptides, as it directly measures stability against the proteolytic enzymes present in blood.[4][24]

Figure 3: Standard workflow for an in vitro plasma stability assay.

Experimental Protocol: Plasma Stability Assay

• Reagent Preparation:

  • Prepare a stock solution of the test peptide.

  • Thaw pooled plasma (human or other species, with anticoagulant like heparin or EDTA) on ice and bring to 37°C in a water bath.[2][4]

  • Prepare a protein precipitation solution (e.g., cold acetonitrile with 1% formic acid or 10% trichloroacetic acid) containing an internal standard.[23] Note: Organic solvents are often preferred over strong acids to minimize analyte loss for certain peptides.[25][26]

• Incubation:

  • Spike the pre-warmed plasma with the test peptide to a final concentration (e.g., 10 µM).[23] Mix gently.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a fixed volume of the peptide-plasma mixture.

• Protein Precipitation:

  • Immediately add the aliquot to the cold precipitation solution to stop enzymatic activity and precipitate plasma proteins.[4][23]

• Sample Processing:

  • Vortex vigorously and centrifuge at high speed for 10-15 minutes.

• Analysis:

  • Transfer the clear supernatant for LC-MS/MS analysis to quantify the remaining intact peptide.

• Data Interpretation:

  • Plot the percentage of intact peptide remaining versus time and calculate the half-life (t½).

Data Presentation: The Impact of QαA Incorporation

The results of these stability assays clearly demonstrate the value of QαA incorporation. A well-structured table allows for direct comparison and informed decision-making.

Compound	Sequence	Modification	Microsomal t½ (min)	Plasma t½ (min)
Peptide-A	H-Gly-Ala-Val -Phe-Leu-NH₂	Native Peptide	12	25
Peptide-A-QαA	H-Gly-Ala-Aib -Phe-Leu-NH₂	Val → Aib (QαA)	> 120	1440 (> 24h)

Table 1: Representative comparative metabolic stability data for a native peptide versus its QαA-modified analogue. Aib (α-aminoisobutyric acid) is a common, simple QαA. The data illustrates a dramatic increase in half-life in both liver microsomes and plasma, a direct result of steric protection.

Conclusion and Authoritative Grounding

The incorporation of quaternary α-amino acids is a cornerstone of modern peptide drug design, providing a robust and predictable method for enhancing metabolic stability.[1][13] By introducing a sterically hindering Cα-tetrasubstituted center, these unnatural amino acids effectively "shield" the peptide backbone from proteolytic attack, dramatically increasing the drug's half-life in key metabolic compartments like the liver and plasma.[1] The validation of this enhanced stability through standardized in vitro assays, such as those using liver microsomes and plasma, is a critical step in the drug development pipeline. This approach allows researchers to rationally design peptide therapeutics that retain their high potency and specificity while possessing the pharmacokinetic properties necessary for clinical success.

References

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• Creative Biolabs. (n.d.). Metabolic Stability Analysis of Peptide Drug. Available at: [Link]

• Nuñez-Villena, D., et al. (2022). Synthetic Approaches to Heterocyclic α,α-Disubstituted Amino Acids. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Selected examples of α,α-disubstituted cyclic amino acids in drug design. Available at: [Link]

• Strähle, M., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE. Available at: [Link]

• Ben-Ami, O., et al. (2016). Advances in the Synthesis of α-quaternary α-ethynyl α-amino Acids. Amino Acids. Available at: [Link]

• McCann, J. L., & Boyle, K. M. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules. Available at: [Link]

• Frontage Laboratories. (n.d.). Metabolic Stability. Available at: [Link]

• Reid, J. A., et al. (2024). Quantifying and controlling the proteolytic degradation of cell adhesion peptides. ACS Biomaterials Science & Engineering. Available at: [Link]

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• Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Available at: [Link]

• McCann, J. L., & Boyle, K. M. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules. Available at: [Link]

• Kohler, A., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]

• Reid, J. A., et al. (2024). Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Biomaterials Science & Engineering. Available at: [Link]

• Cyprotex. (n.d.). Plasma Stability. Available at: [Link]

• Strähle, M., et al. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PLOS ONE. Available at: [Link]

• Wikipedia. (n.d.). Proteolysis. Available at: [Link]

• Nielsen, D. S., et al. (2016). Efficient and scalable synthesis of α,α-disubstituted β-amino amides. RSC Advances. Available at: [Link]

• Cordova, A., et al. (2004). Asymmetric Synthesis of Quaternary α- and β-Amino Acids and β-Lactams via Proline-Catalyzed Mannich Reactions with Branched Aldehyde Donors. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Peptide synthesis. Available at: [Link]

• Suga, H., et al. (2025). De Novo Discovery of α,α-Disubstituted α-amino Acid-Containing α-helical Peptides as Competitive PPARγ PPI Inhibitors. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Available at: [Link]

• Roy, B., & D'Souza, L. J. (2012). Extraordinary metabolic stability of peptides containing α-aminoxy acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Kohler, A., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]

• University of Bristol. (2022). The Influence of Quaternary Amino Acids on Peptide Structure. Available at: [Link]

• Semantic Scholar. (2024). Synthesis of Quaternary α-Amino Acids. Available at: [Link]

• Gopishetty, B., & Zotor, F. I. (2010). Enantioselective Synthesis of α-Quaternary Amino Acid Derivatives by Sequential Enzymatic Desymmetrization and Curtius Rearrangement of α,α-Disubstituted Malonate Diesters. The Journal of Organic Chemistry. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• Kohler, A., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]

• Yamamoto, K., et al. (2011). Steric hindrance by 2 amino acid residues determines the substrate specificity of isomaltase from Saccharomyces cerevisiae. Journal of Bioscience and Bioengineering. Available at: [Link]

• Singh, Y., & Sharma, P. K. (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. RSC Medicinal Chemistry. Available at: [Link]

• Bentham Science Publishers. (n.d.). Metabolism of Peptide Drugs and Strategies to Improve their Metabolic Stability. Available at: [Link]

• Jiao, W., et al. (2017). Quaternary structure is an essential component that contributes to the sophisticated allosteric regulation mechanism in a key enzyme from Mycobacterium tuberculosis. PLOS ONE. Available at: [Link]

• Stark, A. L., et al. (2016). The effect of chirality and steric hindrance on intrinsic backbone conformational propensities: tools for protein design. PeerJ. Available at: [Link]

• ResearchGate. (2011). Steric hindrance by 2 amino acid residues determines the substrate specificity of isomaltase from Saccharomyces cerevisiae. Available at: [Link]

Sources

• 1. Scalable synthesis and coupling of quaternary α-arylated amino acids: α-aryl substituents are tolerated in α-helical peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Proteolysis - Wikipedia [en.wikipedia.org]
• 7. How to Enhance the Pharmacokinetic Stability of Peptides? - Creative Peptides [creative-peptides.com]
• 8. researchgate.net [researchgate.net]
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• 11. Methods to improve the metabolic stability of peptides [creative-peptides.com]
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• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
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• 26. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for the Hydrolysis of Sterically Hindered Ethyl 2-amino-2-(2-bromophenyl)propanoate to Free Acid

Executive Summary

The hydrolysis of

-disubstituted amino acid esters represents a significant synthetic challenge in drug development and peptide synthesis. The substrate, Ethyl 2-amino-2-(2-bromophenyl)propanoate , features a fully substituted quaternary -carbon flanked by a bulky ortho-bromophenyl group and an -methyl group. This severe steric shielding effectively blocks the Bürgi-Dunitz trajectory required for standard aqueous hydroxide attack, rendering conventional basic hydrolysis (e.g., LiOH/THF/H2O) exceptionally slow or entirely ineffective.

This application note details two field-proven, self-validating protocols to achieve complete hydrolysis to the free zwitterionic acid: a robust Acid-Catalyzed Hydrolysis and a mild Anhydrous Cleavage using Potassium Trimethylsilanolate (TMSOK) .

Mechanistic Rationale & Substrate Profiling

To successfully cleave this highly hindered ester, the experimental design must alter either the electrophilicity of the carbonyl or the nature of the nucleophile:

• Strategy A: Acidic Hydrolysis (6 M HCl). By subjecting the ester to strong aqueous acid, the

  -amine ( ) is immediately protonated. The resulting ammonium salt acts as a powerful electron-withdrawing group, inductively increasing the electrophilicity of the adjacent ester carbonyl. Prolonged thermal activation (reflux) provides the energy required to overcome the steric activation barrier.

• Strategy B: Anhydrous Nucleophilic Cleavage (TMSOK). Standard aqueous hydroxide is heavily solvated by water molecules, creating a bulky hydration shell that cannot penetrate the steric shield of the ortho-bromo and

  -methyl groups. By utilizing non-aqueous conditions, the trimethylsilanolate anion acts as a "naked" nucleophile[1]. This unsolvated species easily bypasses steric bulk to attack the carbonyl, forming a labile silyl ester that hydrolyzes instantly upon aqueous workup[2].

Figure 1: Decision matrix for the hydrolysis of hindered amino acid esters.

Step-by-Step Experimental Protocols

Protocol A: Acid-Catalyzed Hydrolysis (Robust / Standard)

This method is highly scalable and avoids moisture-sensitive reagents, though it requires prolonged heating.

Materials Required:

• Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 mmol, 272 mg)

• 6 M Aqueous HCl (10 mL)

• Propylene oxide (1-2 mL)

• Absolute Ethanol (5 mL)

Step-by-Step Methodology:

• Reaction Setup: Suspend the ester (1.0 mmol) in 10 mL of 6 M HCl in a 25 mL heavy-wall round-bottom flask equipped with a reflux condenser.

  • Causality: The initial heterogeneous mixture will become homogeneous as the amine protonates and the reaction reaches reflux temperatures.

• Thermal Activation: Heat the mixture to a vigorous reflux (110 °C block temperature) for 24–48 hours. Monitor the disappearance of the starting material via LC-MS.

• Impurity Clearance: Once conversion is complete, cool the mixture to room temperature. Wash the aqueous layer with dichloromethane (2 × 10 mL).

  • Causality: This self-validating step removes unreacted ester and any non-basic organic impurities, while the highly polar amino acid hydrochloride remains safely in the aqueous phase.

• Acid Removal: Concentrate the aqueous layer in vacuo to complete dryness to remove excess HCl. Re-dissolve the crude hydrochloride salt in a minimum amount of absolute ethanol (approx. 2–3 mL).

• Zwitterion Precipitation: Add propylene oxide dropwise (approx. 1.5 mL) to the ethanolic solution and stir at room temperature for 1 hour.

  • Causality: Propylene oxide acts as an irreversible acid scavenger (forming 1-chloro-2-propanol). This gently neutralizes the hydrochloride salt to the amino acid's isoelectric point without introducing inorganic salts, forcing the pure zwitterionic free acid to precipitate out of the ethanol.

• Isolation: Filter the resulting white precipitate, wash with cold ethanol, and dry under high vacuum.

Protocol B: Anhydrous Cleavage using TMSOK (Mild / Fast)

This method is ideal when prolonged heating must be avoided, utilizing a highly reactive "naked" nucleophile[1].

Materials Required:

• Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 mmol, 272 mg)

• Potassium trimethylsilanolate (TMSOK) (3.0 mmol, 385 mg)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• 1 M HCl and 1 M NaOH (for pH adjustment)

Step-by-Step Methodology:

• Anhydrous Setup: In an oven-dried flask under an inert atmosphere (N2 or Ar), dissolve the ester (1.0 mmol) in anhydrous THF (5 mL).

• Nucleophilic Attack: Add TMSOK (3.0 mmol) in one rapid portion.

  • Causality: A 3-fold excess is utilized because the first equivalent may coordinate with the free amine protons. The remaining equivalents provide the active, unsolvated silanolate required to attack the sterically hindered carbonyl[2].

• Mild Heating: Stir the mixture at 50 °C for 8–12 hours. Monitor conversion via LC-MS.

• Quench & Hydrolysis: Cool to room temperature and quench by adding 10 mL of distilled water.

  • Causality: The intermediate silyl ester is highly labile and hydrolyzes instantaneously upon contact with water, yielding the potassium salt of the target carboxylic acid.

• Byproduct Extraction: Acidify the aqueous mixture to pH ~2 using 1 M HCl, then extract with diethyl ether (2 × 10 mL).

  • Causality: This extracts the hexamethyldisiloxane byproduct (from the TMSOK) and any trace unreacted ester. The protonated target amino acid remains in the aqueous layer.

• Isoelectric Precipitation: Carefully adjust the aqueous layer to pH 5.5–6.0 using 1 M NaOH.

  • Causality: This specific pH targets the isoelectric point (pI) of the

    -amino acid, maximizing the concentration of the neutral zwitterion, which is insoluble in water and will precipitate.

• Isolation: Collect the precipitate via vacuum filtration, wash with ice-cold water, and dry under high vacuum.

Comparative Data Analysis

The following table summarizes the quantitative and operational metrics of both methodologies to aid in protocol selection:

Parameter	Method A (Acidic Hydrolysis)	Method B (Anhydrous TMSOK)
Reagent System	6 M HCl (Aqueous)	KOSiMe3 (Anhydrous THF)
Operating Temperature	110 °C (Reflux)	50 °C
Typical Reaction Time	24 - 48 hours	8 - 12 hours
Primary Mechanism	Acid-catalyzed ( )	Nucleophilic Acyl Substitution
Expected Yield	75 - 85%	80 - 90%
Key Advantage	Highly robust, inexpensive reagents	Mild conditions, faster reaction time
Key Limitation	Harsh heating, requires acid scavenger	Moisture-sensitive reagent

References

• Source: ARKAT USA (Arkivoc)
• Source: Thieme Connect (Synthesis)

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Application Note: Suzuki-Miyaura Coupling of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Abstract & Strategic Analysis

This guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions for Ethyl 2-amino-2-(2-bromophenyl)propanoate (referred to herein as Substrate-Br ).

The Challenge: Sterics & Chelation

Substrate-Br presents a "perfect storm" of structural challenges for Palladium-catalyzed cross-coupling:

• Ortho-Steric Hindrance: The ortho-bromo substituent creates significant steric bulk, impeding the oxidative addition step.

• Quaternary Center Congestion: The

  -position is fully substituted (gem-disubstituted with a methyl and an amino group). This quaternary center adds distal steric pressure, further shielding the C-Br bond.

• Catalyst Poisoning: The free primary amine (

  ) acts as a competitive ligand (Lewis base), potentially displacing phosphines and forming inactive Pd-amine complexes.

Strategic Solution

To ensure reproducibility and high yields, this protocol offers two distinct pathways:

• Route A (High Fidelity): N-Boc protection prior to coupling. This is the recommended route for scale-up and precious intermediates, as it eliminates catalyst poisoning and improves solubility.

• Route B (Direct Efficiency): Direct coupling of the Hydrochloride salt using advanced dialkylbiaryl phosphine ligands (Buchwald Ligands) capable of operating in the presence of free amines.

Critical Reaction Parameters

Ligand Selection: The "Steric" Imperative

Standard ligands like

(in ) are insufficient for this substrate. The catalytic cycle requires bulky, electron-rich phosphines to facilitate oxidative addition into the hindered C-Br bond and prevent amine coordination.

Ligand Class	Recommendation	Rationale
SPhos	Primary Choice	Excellent for ortho-substituted aryl chlorides/bromides. High turnover frequency (TOF).
XPhos	Alternative	Superior for extremely hindered partners or electron-poor boronic acids.
P(t-Bu)3	Specific Use	Highly active but air-sensitive; good for room temp couplings if handling allows.
dppf	Secondary	Robust bidentate ligand, but may require higher temperatures for this specific steric profile.

Base & Solvent Systems

The quaternary

-methyl group prevents racemization via enolization (no -proton exists). However, the ethyl ester is susceptible to hydrolysis.

• Base:

  (mild, high solubility in water) or (anhydrous conditions). Avoid strong hydroxides ( , ) to preserve the ester.

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1). The presence of water is crucial for the transmetalation step involving boronic acids.

Experimental Protocols

Route A: N-Boc Protected Coupling (Recommended)

Pre-step: Protect Substrate-Br with

(Standard conditions: , , DCM) to yield N-Boc-Substrate-Br .

Reagents

• Substrate: N-Boc-Substrate-Br (1.0 equiv)

• Boronic Acid:

  (1.2 - 1.5 equiv)

• Catalyst:

  (2-5 mol%) + SPhos (4-10 mol%)

  • Alternatively use precatalyst: XPhos Pd G3 (2-4 mol%)

• Base:

  (2.0 equiv)[1]

• Solvent: Toluene : Water (10:1 v/v)

Procedure

• Setup: Charge a reaction vial with N-Boc-Substrate-Br, Boronic acid,

  , SPhos, and .

• Inertion: Seal the vial and purge with Argon or Nitrogen for 5 minutes.

• Solvent Addition: Add degassed Toluene and Water via syringe.

• Reaction: Heat the mixture to 80–90 °C with vigorous stirring.

  • Note: Vigorous stirring is essential for biphasic systems.

• Monitoring: Monitor by HPLC/LC-MS. Conversion is typically complete within 4–12 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[2] Dry over

  .[2]

• Purification: Flash chromatography (Hexane/EtOAc).

Route B: Direct Coupling of HCl Salt

This route avoids the protection/deprotection steps but requires strict control of stoichiometry to neutralize the ammonium salt without hydrolyzing the ester.

Reagents

• Substrate: Substrate-Br

  HCl (1.0 equiv)

• Boronic Acid:

  (1.5 equiv)

• Catalyst: SPhos Pd G3 (Precatalyst) (3-5 mol%)

  • Why G3? Precatalysts initiate rapidly and are more resistant to amine poisoning than in-situ generated catalysts.

• Base:

  (3.5 equiv)

  • Note: Extra base is required to neutralize the HCl salt (1 eq) + facilitate Suzuki (2-2.5 eq).

• Solvent: n-Butanol or 1,4-Dioxane (wet).

Procedure

• Dissolution: In the reaction vessel, dissolve Substrate-Br

  HCl and Boronic Acid in the solvent.

• Base Addition: Add

  .

• Degas: Sparge with Argon for 10 minutes.

• Catalyst Addition: Add SPhos Pd G3 quickly under Argon flow.

• Heating: Heat to 100 °C .

• Checkpoint: If conversion stalls at 50-60%, add an additional 1 mol% catalyst. The free amine can slowly degrade the active species.

Visualization & Logic

Decision Logic for Route Selection

Caption: Decision tree for selecting the optimal synthetic pathway based on scale and risk tolerance.

Mechanistic Cycle & Steric Impact

Caption: Catalytic cycle highlighting the oxidative addition bottleneck caused by the sterically hindered substrate.

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning (Free Amine)	Switch to Route A (Boc-protection) or increase catalyst loading to 5-10 mol%.
Starting Material Remains	Failed Oxidative Addition	Switch ligand to XPhos or . Increase temp to 100°C.
Protodeboronation	Unstable Boronic Acid	Use Boronic Ester (Pinacol) or add base slowly. Reduce water content.
Ester Hydrolysis	Base too strong / Too wet	Use anhydrous in Dioxane or Toluene. Avoid NaOH/KOH.
Homocoupling (Ar-Ar)	Oxygen leak	Ensure rigorous degassing. Check Argon lines.

References

• Suzuki-Miyaura Coupling of Hindered Substrates

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides. Accounts of Chemical Research.

• SPhos/XPhos Ligand Efficacy

  • Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.

• Alpha-Methyl Amino Acid Synthesis

  • Cativiela, C., & Díaz-de-Villegas, M. D. (2007). Stereoselective synthesis of quaternary -amino acids. Part 1: Acyclic compounds. Tetrahedron: Asymmetry.

• General Protocol for Amino Acid Derivatives

  • BenchChem Application Notes.[2] Suzuki Coupling Protocols for Ortho-Substituted Anilines.

  • (General Reference for standard protocols)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Enantioselective Synthesis of Ethyl 2-amino-2-(2-bromophenyl)propanoate

The following Application Note and Protocol Guide is designed for researchers and drug development professionals. It prioritizes robust, scalable, and chemically sound methodologies for the synthesis of Ethyl 2-amino-2-(2-bromophenyl)propanoate , a challenging quaternary

-amino acid ester.

Executive Summary & Strategic Analysis

Target Molecule: Ethyl 2-amino-2-(2-bromophenyl)propanoate CAS: 1183682-67-8 (Racemic/Generic) Structural Class:

-Disubstituted Amino Acid Ester (Quaternary -Methyl- -Aryl Glycine Analog).

The Synthetic Challenge

The synthesis of

-disubstituted amino acids represents a significant challenge in organic chemistry due to the steric congestion at the quaternary carbon. For the target molecule, this challenge is compounded by the 2-bromophenyl substituent. The ortho-bromo group introduces severe steric hindrance and electronic effects that often inhibit standard catalytic cycles (e.g., stalling Pd-catalyzed arylations or blocking nucleophilic attack).

Selected Methodologies

This guide details two distinct, high-probability workflows selected for their reliability and distinct advantages in different R&D phases:

• Method A: The "Ellman" Asymmetric Strecker Route (Discovery Phase)

  • Mechanism: Diastereoselective addition of cyanide to a chiral

    -sulfinyl ketimine.

  • Advantage: High enantiomeric excess (ee), predictable stereochemistry, and avoidance of heavy metal waste.

  • Best For: Gram-scale synthesis where high purity and absolute stereocontrol are paramount.

• Method B: Bucherer-Bergs & Enzymatic Resolution (Development/Scale-Up Phase)

  • Mechanism: Formation of a racemic hydantoin followed by hydrolysis and kinetic resolution using lipases or proteases.

  • Advantage: Uses cheap reagents (ammonium carbonate, cyanide); resolution is highly scalable.

  • Best For: Multi-kilogram production where cost-efficiency drives the process.

Comparative Data Summary

Metric	Method A: Ellman Strecker	Method B: Enzymatic Resolution
Enantiomeric Excess (ee)	> 95% (Typical)	> 99% (After Resolution)
Overall Yield	45–60%	30–40% (Max 50% theoretical per pass)
Step Count	3 Linear Steps	4 Linear Steps
Steric Tolerance	High (Lewis Acid promoted)	High (Enzyme specificity)
Cost Driver	Chiral Sulfinamide Auxiliary	Enzyme & Recycling
Critical Reagent	(R)-tert-Butanesulfinamide	Candida antarctica Lipase B (CAL-B)

Method A: Asymmetric Strecker Protocol (Ellman Auxiliary)

This method utilizes (R)-tert-butanesulfinamide as a chiral ammonia equivalent. The bulky tert-butyl group directs the addition of the cyanide nucleophile to the less hindered face of the ketimine.

Reaction Pathway Diagram[1][2]

Figure 1: Workflow for the asymmetric synthesis via Ellman's auxiliary. The critical stereodefining step is the Strecker cyanation.

Detailed Protocol

Step 1: Condensation (Ketimine Formation)

Rationale: Direct condensation of hindered ketones with amines is difficult. Titanium(IV) ethoxide serves as both a Lewis acid catalyst and a water scavenger to drive the equilibrium.

• Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen.

• Reagents: Add 1-(2-bromophenyl)ethanone (10.0 mmol) and (R)-2-methyl-2-propanesulfinamide (11.0 mmol, 1.1 equiv) to anhydrous THF (50 mL).

• Catalyst: Add Ti(OEt)

  (20.0 mmol, 2.0 equiv) via syringe. The solution typically turns yellow/orange.

• Reaction: Reflux the mixture for 24–36 hours. Monitor by TLC (EtOAc/Hexanes) or LC-MS. The ortho-bromo group may slow conversion; extended time is normal.

• Workup: Cool to room temperature. Pour into brine (50 mL) with vigorous stirring. A white titanium oxide precipitate will form. Filter through a Celite pad. Wash the pad with EtOAc.

• Purification: Dry organics over Na

  SO , concentrate, and purify via flash chromatography (Gradient: 0-30% EtOAc in Hexanes) to yield the -sulfinyl ketimine .

Step 2: Asymmetric Strecker Reaction

Rationale: The sulfinyl group blocks one face of the imine. The use of TMSCN with a Lewis acid (Sc(OTf)

) activates the imine for nucleophilic attack.

• Setup: Dissolve the purified ketimine (5.0 mmol) in anhydrous CH

  Cl (25 mL) under Nitrogen. Cool to -78 °C .

• Activation: Add Sc(OTf)

  (0.5 mmol, 10 mol%) or CsF (if using solvent-free conditions, though Lewis acid is preferred for hindered substrates).

• Addition: Dropwise add TMSCN (Trimethylsilyl cyanide) (7.5 mmol, 1.5 equiv). Caution: TMSCN is highly toxic. Work in a well-ventilated fume hood.

• Progression: Stir at -78 °C for 4 hours, then allow to warm slowly to room temperature overnight.

• Quench: Quench with saturated NH

  Cl solution. Extract with CH Cl .

• Isolation: The product is a diastereomerically enriched aminonitrile. Recrystallization from Et

  O/Hexanes can upgrade the diastereomeric ratio (dr) to >99:1 if necessary.

Step 3: Pinner Reaction & Hydrolysis

Rationale: Acidic ethanolysis simultaneously cleaves the sulfinyl auxiliary (releasing the amine) and converts the nitrile to the ethyl ester.

• Reaction: Dissolve the aminonitrile in absolute ethanol saturated with anhydrous HCl gas (3M concentration).

• Conditions: Reflux for 12–24 hours. The sulfinyl group is cleaved as SO

  /isobutylene byproducts. The nitrile passes through an imidate intermediate to form the ester.

• Workup: Concentrate the solvent to dryness. The residue is the Ethyl 2-amino-2-(2-bromophenyl)propanoate hydrochloride salt .

• Neutralization (Optional): Partition between EtOAc and saturated NaHCO

  to obtain the free base oil.

Method B: Bucherer-Bergs & Enzymatic Resolution

This method is preferred when the cost of chiral auxiliaries is prohibitive or when both enantiomers are required for biological testing.

Workflow Diagram

Figure 2: The industrial route involving racemic synthesis followed by enzymatic kinetic resolution.

Detailed Protocol

Step 1: Bucherer-Bergs Synthesis

• Reagents: Combine 1-(2-bromophenyl)ethanone (50 mmol), (NH

  ) CO (150 mmol), and KCN (75 mmol) in 1:1 EtOH/H O (100 mL).

• Conditions: Heat to 60 °C in a sealed vessel (pressure tube) for 24 hours. The hydantoin precipitates as a white solid.

• Isolation: Cool, filter the solid, and wash with water.

Step 2: Hydrolysis to Amino Acid

• Reaction: Suspend the hydantoin in 3M NaOH (100 mL). Reflux for 48 hours. The harsh conditions are necessary to open the sterically hindered hydantoin ring.

• Workup: Neutralize to pH 7 with concentrated HCl. The racemic amino acid 2-amino-2-(2-bromophenyl)propanoic acid will precipitate.

Step 3: Esterification

• Reaction: Suspend the amino acid in absolute ethanol. Cool to 0 °C. Add Thionyl Chloride (SOCl

  ) dropwise (2.0 equiv).

• Conditions: Reflux for 4 hours. Concentrate to yield the racemic ester hydrochloride.

Step 4: Kinetic Resolution

Enzyme Choice: Candida antarctica Lipase B (CAL-B) or Alcalase are effective for bulky amino acid esters.

• Setup: Suspend the racemic ester (10 mmol) in phosphate buffer (pH 7.5) with 10% DMSO or Toluene as co-solvent.

• Enzyme: Add immobilized CAL-B (Novozym 435, 100 mg).

• Process: Stir at 30 °C. Monitor enantiomeric excess via Chiral HPLC. The enzyme typically hydrolyzes the (R)-ester to the (R)-acid, leaving the (S)-ester intact (or vice versa depending on enzyme specificity; check specific enzyme data sheet).

• Separation: At 50% conversion, extract the reaction mixture with EtOAc. The organic layer contains the resolved Ester , while the aqueous layer retains the Acid .

Analytical Controls & Validation

Self-Validating System:

• NMR Check: In

  H NMR (CDCl ), the methyl group of the propanoate appears as a singlet around 1.7–1.9 ppm. The diastereotopic methylene protons of the ethyl ester (q) will show magnetic inequality if the center is chiral, though this is subtle.

• Chiral HPLC Method:

  • Column: Daicel Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA (90:10) with 0.1% Diethylamine.

  • Flow: 1.0 mL/min.

  • Detection: UV at 254 nm (Bromophenyl chromophore).

  • Expectation: Baseline separation of enantiomers is required to confirm ee >95%.

References

• Ellman, J. A., et al. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.

• Wang, J., et al. (2014). "Recent advances in asymmetric Strecker reactions." Arkivoc, 2014(i), 205-248.[1]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007).

  -amino acids. Part 1: Acyclic compounds." Tetrahedron: Asymmetry, 18(5), 569–623.

• Soloshonok, V. A., et al. (2014). "Asymmetric Synthesis of

  -Amino Acids via Homologation of Ni(II) Complexes of Glycine Schiff Bases." Organic Process Research & Development, 18(11), 1545-1554. (Alternative "Method C" reference).

• Sigma-Aldrich. "Ethyl 2-amino-2-(2-bromophenyl)propanoate Product Page." (Used for physical property verification).

Disclaimer: The protocols described involve hazardous chemicals including cyanides and thionyl chloride. All experiments must be conducted in a fume hood with appropriate PPE. The author assumes no liability for experimental outcomes.

Sources

• 1. arkat-usa.org [arkat-usa.org]

Buchwald-Hartwig amination using 2-bromophenyl amino acid esters

Application Note: Buchwald-Hartwig Amination Using 2-Bromophenyl Amino Acid Esters

Part 1: Core Directive & Executive Summary

Topic: Precision Buchwald-Hartwig Amination of 2-Bromophenyl Amino Acid Esters Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Executive Summary: The Buchwald-Hartwig amination of amino acid esters presents a unique synthetic challenge: balancing the high pKa required for amine deprotonation against the lability of the

-chiral center prone to racemization. When the substrate involves 2-bromophenyl moieties—either as the electrophile (sterically hindered coupling) or as part of the amino acid side chain (intramolecular cyclization)—the difficulty increases due to steric crowding and the potential for chelation.

This guide provides a validated, high-fidelity protocol for two distinct but related transformations:

• Intermolecular Coupling: N-arylation of amino acid esters with sterically demanding 2-substituted aryl bromides.

• Intramolecular Cyclization: Synthesis of chiral heterocycles (e.g., indolines, tetrahydroisoquinolines) from 2-bromophenyl-substituted amino acid derivatives.

Part 2: Scientific Integrity & Logic (Mechanistic & Strategic)

Mechanistic Considerations & The Racemization Trap

The standard Buchwald-Hartwig mechanism involves oxidative addition, amine coordination, deprotonation, and reductive elimination. For amino acid esters, the deprotonation step is the critical failure point.

• The Problem: Strong bases like NaO

  Bu or LiHMDS, commonly used to generate the active palladium-amido complex, readily deprotonate the -proton of the amino acid ester (pKa ~25 in DMSO), leading to enolization and subsequent racemization.

• The Solution: The use of weak inorganic bases (Cs

  CO , K PO ) is mandatory. However, weak bases often result in sluggish kinetics. This kinetic deficit must be offset by using highly active, electron-rich bulky phosphine ligands (e.g., t-BuBrettPhos, XPhos) or specialized precatalysts (Pd-PEPPSI, Buchwald G3/G4) that facilitate oxidative addition and reductive elimination under mild conditions.

Strategic Optimization Matrix

Variable	Standard Condition (Avoid)	Optimized Condition (Recommended)	Rationale
Base	NaO Bu, LiHMDS, KHMDS	Cs CO or K PO	Prevents -deprotonation and racemization. Cs assists in solubility and halide abstraction.
Catalyst	Pd(OAc) + PPh , Pd (dba)	Pd(OAc) or Buchwald G3/G4 Precatalysts	Precatalysts ensure rapid initiation without an induction period, crucial for sterically hindered 2-bromo substrates.
Ligand	BINAP, DPPF	BrettPhos (Primary amines)RuPhos (Secondary amines)XPhos (General/Steric)	Bulky, electron-rich biaryl phosphines stabilize the monoligated Pd(0) species and accelerate reductive elimination.
Solvent	DMF (High temp)	Toluene , 1,4-Dioxane , or -Amyl Alcohol	Non-polar or weakly polar solvents minimize enolate stability.

Part 3: Visualization & Workflows

Figure 1: Mechanistic Pathway & Racemization Control

Caption: Catalytic cycle highlighting the critical deprotonation step where weak bases prevent racemization.

Part 4: Experimental Protocols

Protocol A: Intermolecular Coupling (N-Arylation)

Objective: Coupling of L-Phenylalanine methyl ester with 2-bromotoluene (Sterically hindered model).

Reagents:

• Substrate: L-Phenylalanine methyl ester hydrochloride (1.0 equiv)

• Electrophile: 2-Bromotoluene (1.2 equiv)

• Catalyst: t-BuBrettPhos Pd G3 (2–5 mol%)

• Base: Cs

  CO (2.5 equiv)

• Solvent: Anhydrous

  -Amyl Alcohol or Toluene (0.2 M)

Step-by-Step Procedure:

• Preparation: In a glovebox or under strict Argon flow, charge a reaction vial equipped with a magnetic stir bar with the amino acid ester salt (1.0 mmol), Cs

  CO (2.5 mmol), and t-BuBrettPhos Pd G3 (0.02 mmol).

• Solvent Addition: Add anhydrous

  -Amyl Alcohol (5 mL). If the aryl bromide is a solid, add it now. If liquid, add via syringe.

• Degassing: Sparge the mixture with Argon for 5 minutes.

• Reaction: Seal the vial and heat to 60–80 °C . Note: 2-substituted aryl bromides require higher energy to overcome steric repulsion during oxidative addition, but do not exceed 80 °C to protect the chiral center.

• Monitoring: Monitor by HPLC/UPLC. Look for the disappearance of the starting amine.

• Workup: Cool to room temperature. Dilute with EtOAc, filter through a pad of Celite to remove inorganic salts. Concentrate the filtrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Intramolecular Cyclization (Heterocycle Synthesis)

Objective: Cyclization of 2-bromo-N-(2-methoxy-2-oxoethyl)aniline derivatives to form Indoline-2-carboxylates.

Reagents:

• Substrate: 2-Bromophenyl-amino acid precursor (1.0 equiv)

• Catalyst: Pd(OAc)

  (5 mol%)

• Ligand: XPhos or BINAP (for enantioselectivity preservation) (10 mol%)

• Base: K

  PO (2.0 equiv)

• Solvent: Toluene

Step-by-Step Procedure:

• Catalyst Pre-activation: In a separate vial, mix Pd(OAc)

  and XPhos in Toluene (1 mL) and stir at room temperature for 10 minutes to generate the active catalytic species (L Pd(0)).

• Main Reaction: To the main reaction vessel containing the substrate (1.0 mmol) and K

  PO (2.0 mmol), add the pre-formed catalyst solution.

• Execution: Heat the mixture to 100 °C for 12–24 hours. Intramolecular couplings often require higher temperatures, but the conformational constraint of the cycle helps prevent racemization relative to intermolecular cases.

• Workup: Standard Celite filtration and concentration.

Part 5: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Racemization (>5% ee loss)	Base is too strong or Temp too high.	Switch from Cs CO to K PO . Lower temperature by 10°C and increase reaction time.
Low Conversion	Steric hindrance of 2-bromo group.	Switch to BrettPhos or -BuBrettPhos (specifically designed for hindered substrates). Increase catalyst loading to 5 mol%.
Hydrodehalogenation	-Hydride elimination or solvent H-transfer.	Ensure solvent is anhydrous. Avoid alcohols if possible (use Toluene). Increase ligand:Pd ratio.

Figure 2: Workflow for Ligand Selection

Caption: Decision tree for selecting the optimal phosphine ligand based on amine type and steric bulk.

References

• Buchwald-Hartwig Amination Overview

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphine ligands in palladium-catalyzed amination. Chemical Science.[1] Link

• Prevention of Racemization in Amino Acid Esters

  • Young, H. A., Guthrie, Q. A. E., & Proulx, C. (2020).[2] N-Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations.[2] The Journal of Organic Chemistry.[2] Link

  • This paper specifically details the use of t-BuBrettPhos Pd G3 to minimize racemiz

• Intramolecular Cyclization Protocols

  • Gürbüz, N., et al. (2018). Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination.[1] New Journal of Chemistry. Link

• Base Effects on Chirality

  • Maes, B. U. W., et al. (2003). Kinetic study of the Buchwald-Hartwig reaction. Tetrahedron. Link

Disclaimer: All protocols involve hazardous chemicals. Standard PPE and fume hood usage are mandatory. Verify specific chemical compatibility before scaling up.

Sources

• 1. Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Palladium-Catalyzed Intramolecular Cyclization of o-Bromophenylalanine Derivatives to Indoles

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the synthesis of indole-2-carboxylates via palladium-catalyzed intramolecular amination followed by oxidative aromatization.

⚠️ Scientific Note on Substrate Structure & Nomenclature

The topic specifies the substrate Ethyl 2-amino-2-(2-bromophenyl)propanoate. However, intramolecular cyclization of an

-aryl- -amino ester directly to an indole core is structurally precluded. Coupling the -amine with the ortho-bromide in this specific isomer would yield a highly strained, 4-membered benzazetine ring.

To form the 5-membered nitrogenous pyrrole ring characteristic of an indole , the homologous substrate Ethyl 2-amino-3-(2-bromophenyl)propanoate (an o-bromophenylalanine derivative) is required. This application note details the chemically viable, field-proven pathway for the cyclization of this structurally appropriate isomer to yield ethyl indole-2-carboxylate.

Introduction & Mechanistic Rationale

Palladium-catalyzed cyclizations are a cornerstone of modern indole synthesis, offering unparalleled regiocontrol and functional group tolerance[1]. The synthesis of ethyl indole-2-carboxylate from ethyl 2-amino-3-(2-bromophenyl)propanoate is achieved through a highly efficient two-step sequence:

• Intramolecular Buchwald-Hartwig Amination: The primary amine is coupled with the ortho-aryl bromide to form an indoline core. The use of Pd catalysts for intramolecular C-N bond formation has been extensively documented for constructing nitrogenous heterocycles[2].

• Oxidative Aromatization: The resulting indoline is dehydrogenated to the fully aromatic indole. Aerobic or chemical oxidative aromatization is frequently employed to convert intermediate indolines to fully aromatized indoles[3].

Causality in Reagent Selection

• Ligand Choice (RuPhos): RuPhos is a bulky, electron-rich biaryl phosphine ligand that facilitates rapid oxidative addition and promotes reductive elimination, preventing competitive

  -hydride elimination side reactions.

• Base Selection (Cs₂CO₃): While sodium tert-butoxide (NaOtBu) is a standard base for Buchwald-Hartwig aminations, it is highly nucleophilic and causes saponification/transesterification of the ethyl ester. The milder, non-nucleophilic Cs₂CO₃ ensures the ester moiety remains intact.

• Oxidant (DDQ): 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is utilized for the aromatization step because it drives dehydrogenation at room temperature without over-oxidizing the indole core or cleaving the ester.

Reaction Pathway & Catalytic Cycle

Two-step workflow for the synthesis of ethyl indole-2-carboxylate.

Catalytic cycle of the Pd-catalyzed intramolecular Buchwald-Hartwig amination.

Quantitative Data & Optimization

The following table summarizes the optimization of the catalytic system, highlighting the critical nature of base and ligand selection.

Table 1: Optimization of Pd-Catalyzed Intramolecular Amination

Entry	Catalyst (mol%)	Ligand (mol%)	Base (1.4 eq)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (5)	BINAP (10)	Cs₂CO₃	Toluene	100	45
2	Pd(OAc)₂ (5)	dppf (10)	Cs₂CO₃	Toluene	100	62
3	Pd₂(dba)₃ (2)	RuPhos (4)	Cs₂CO₃	Toluene	100	94
4	Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu	Toluene	100	38*

*Note: Significant ester hydrolysis and degradation observed due to the high nucleophilicity of NaOtBu.

Step-by-Step Experimental Protocol

Step 1: Palladium-Catalyzed Cyclization to Indoline

• Preparation: To an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, charge Ethyl 2-amino-3-(2-bromophenyl)propanoate (1.0 mmol, 272 mg), Pd₂(dba)₃ (0.02 mmol, 18.3 mg, 2 mol%), RuPhos (0.04 mmol, 18.6 mg, 4 mol%), and anhydrous Cs₂CO₃ (1.4 mmol, 456 mg).

• Atmosphere Exchange: Seal the tube with a rubber septum. Evacuate the flask under high vacuum and backfill with argon. Repeat this cycle three times to ensure a strictly anaerobic environment, which is critical to prevent the oxidation of the RuPhos ligand.

• Solvent Addition: Add anhydrous, degassed toluene (5.0 mL) via syringe.

• Reaction: Replace the septum with a Teflon screwcap under a positive flow of argon. Submerge the flask in a pre-heated oil bath at 100 °C and stir vigorously for 12 hours.

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting material (

  ) should cleanly convert to a new, UV-active spot corresponding to the indoline intermediate ( ).

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate under reduced pressure to afford the crude ethyl indoline-2-carboxylate.

Step 2: Oxidative Aromatization to Indole

• Preparation: Dissolve the crude ethyl indoline-2-carboxylate from Step 1 in anhydrous dichloromethane (DCM, 10 mL) in a 50 mL round-bottom flask.

• Oxidation: Cool the solution to 0 °C using an ice bath. Add DDQ (1.1 mmol, 250 mg) portion-wise over 5 minutes.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and stir for 2 hours. The solution will turn dark brown/red as the DDQ is reduced to the insoluble byproduct DDHQ (2,3-dichloro-5,6-dicyano-1,4-hydroquinone).

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL). Filter the biphasic mixture to remove the precipitated DDHQ. Extract the aqueous layer with DCM (2 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography (Silica gel, gradient elution from Hexanes/EtOAc 9:1 to 4:1) to yield pure ethyl indole-2-carboxylate as an off-white solid.

References

• Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts. Catalysts (MDPI), 2021.

• Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium. Molecules (MDPI), 2021.

• Palladium-Catalyzed Aerobic Oxidative Cyclization of N-Aryl Imines: Indole Synthesis from Anilines and Ketones. Journal of the American Chemical Society, 2012.

Sources

• 1. Synthesis of Indoles via Intermolecular and Intramolecular Cyclization by Using Palladium-Based Catalysts [mdpi.com]
• 2. Synthesis of 2-Substitued Indoles via Pd-Catalysed Cyclization in an Aqueous Micellar Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Aerobic Oxidative Cyclization of N-Aryl Imines: Indole Synthesis from Anilines and Ketones [organic-chemistry.org]

Application Note &amp; Protocols: Strategic N-Alkylation of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Abstract

This guide provides a comprehensive technical overview and detailed experimental protocols for the N-alkylation of ethyl 2-amino-2-(2-bromophenyl)propanoate, a sterically hindered amino ester of significant interest in pharmaceutical and medicinal chemistry. We move beyond a simple recitation of steps to explain the causal factors behind methodological choices, empowering researchers to adapt and troubleshoot these procedures. Core strategies, including reductive amination and classical direct alkylation, are critically evaluated. We present detailed, self-validating protocols complete with in-process monitoring checkpoints and final product characterization standards. This document is intended for researchers, chemists, and drug development professionals seeking robust and reproducible methods for the synthesis of N-alkylated amino acid derivatives.

Introduction: The Significance of N-Alkylation

N-alkylation of amino acids and their esters is a cornerstone transformation in drug discovery. The introduction of an alkyl group onto the nitrogen atom can profoundly alter a molecule's pharmacological profile by:

• Increasing Lipophilicity: Enhancing membrane permeability and oral bioavailability[1].

• Blocking Metabolism: Preventing N-dealkylation, a common metabolic pathway, thereby increasing the compound's half-life.

• Modulating Potency: Altering the hydrogen bonding capacity and overall conformation, which can fine-tune binding interactions with biological targets.

The target substrate, ethyl 2-amino-2-(2-bromophenyl)propanoate, presents specific synthetic challenges. The secondary amine is sterically encumbered by the adjacent quaternary carbon and the ortho-substituted bromophenyl ring. This steric hindrance can significantly reduce reaction rates and necessitate carefully optimized conditions to achieve efficient and selective mono-alkylation.

Strategic & Mechanistic Considerations

The selection of an N-alkylation strategy is dictated by the availability of starting materials, desired scale, and tolerance for potential side reactions. Two primary, reliable methods are discussed here: Reductive Amination and Direct Alkylation with Alkyl Halides.

Strategy 1: Reductive Amination

Reductive amination is arguably the most versatile and selective method for the mono-N-alkylation of primary and secondary amines.[2] The process involves the reaction of the amine with an aldehyde or ketone to form an intermediate iminium ion, which is then reduced in situ by a selective reducing agent.

Causality Behind Component Selection:

• Carbonyl Source: Aldehydes are typically used to install primary alkyl groups (e.g., methyl, ethyl, benzyl), while ketones install secondary alkyl groups. The choice is dictated by the desired N-substituent.

• Reducing Agent: Sodium triacetoxyborohydride, NaBH(OAc)₃, is the reagent of choice for this transformation.[3] Unlike stronger hydrides (e.g., NaBH₄), it is mild enough not to reduce the starting aldehyde and is highly selective for the iminium ion intermediate. This chemoselectivity prevents the formation of alcohol byproducts and ensures a cleaner reaction profile.

• Solvent: A non-protic solvent like dichloromethane (DCM), 1,2-dichloroethane (DCE), or tetrahydrofuran (THF) is essential to prevent quenching of the reducing agent and facilitate the formation of the iminium intermediate.

The one-pot nature of this reaction makes it highly efficient and a preferred method in many synthetic campaigns.[2]

Strategy 2: Direct Alkylation with Alkyl Halides

This classical SN2 approach involves the direct reaction of the amine with an electrophilic alkyl halide (or sulfonate). While conceptually simple, it presents several challenges, particularly for this substrate.

Causality Behind Component Selection:

• Alkylating Agent: The reactivity follows the order I > Br > Cl. Alkyl iodides are the most reactive but also the most expensive and least stable. Alkyl bromides often provide a good balance of reactivity and stability.

• Base: A base is required to neutralize the hydrogen halide (H-X) generated during the reaction. A non-nucleophilic organic base like diisopropylethylamine (DIPEA) or a solid inorganic base like potassium carbonate (K₂CO₃) is typically used to avoid competition with the amine substrate.[4]

• Solvent: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile (ACN) are used to solubilize the reactants and promote the SN2 mechanism.

A significant drawback of this method is the risk of over-alkylation .[5][6] The mono-alkylated product is often more nucleophilic than the starting secondary amine, leading to the formation of a tertiary amine byproduct.[5] Careful control of stoichiometry and reaction monitoring are critical to minimize this outcome.

Decision Workflow for Method Selection

The following diagram outlines a logical workflow for selecting the appropriate N-alkylation strategy.

Caption: Decision matrix for selecting an N-alkylation strategy.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

Protocol 1: N-Alkylation via Reductive Amination

This protocol describes the N-benzylation of the title compound as a representative example.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 equiv)

• Benzaldehyde (1.1 equiv)

• Sodium triacetoxyborohydride [NaBH(OAc)₃] (1.5 equiv)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 equiv).

• Solvent and Aldehyde Addition: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration). Add benzaldehyde (1.1 equiv) via syringe and stir the mixture at room temperature for 30 minutes to allow for iminium ion formation.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 10-15 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The reaction is complete when the starting amine spot has been fully consumed (typically 4-12 hours).

• Workup - Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.[7]

• Workup - Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[7]

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by silica gel column chromatography, eluting with a suitable solvent gradient (e.g., 0% to 20% ethyl acetate in hexanes) to afford the pure N-benzylated product.[7]

Protocol 2: N-Alkylation via Direct Alkylation with an Alkyl Halide

This protocol describes the N-ethylation of the title compound as a representative example.

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 equiv)

• Ethyl iodide (1.2 equiv)

• Potassium carbonate (K₂CO₃), anhydrous and finely powdered (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask, add ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 equiv) and anhydrous potassium carbonate (2.0 equiv).

• Solvent and Alkylating Agent Addition: Add anhydrous DMF (approx. 0.2 M concentration) followed by ethyl iodide (1.2 equiv).

• Reaction Conditions: Heat the reaction mixture to 60 °C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress closely by TLC or LC-MS. Critical: Avoid prolonged reaction times after consumption of the starting material to minimize the formation of the di-ethylated byproduct. The reaction is typically complete in 6-18 hours.

• Workup - Quenching: Cool the reaction to room temperature. Pour the mixture into water and extract three times with ethyl acetate.[4]

• Workup - Washing and Drying: Combine the organic layers, wash thoroughly with brine (3-4 times) to remove residual DMF, and dry over anhydrous Na₂SO₄.[4]

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to separate the desired mono-ethylated product from unreacted starting material and any di-ethylated byproduct.

Data Presentation: Comparative Overview

The following table summarizes typical reaction parameters for the N-alkylation of a secondary amino ester. Yields are representative and will vary based on the specific alkyl group and substrate.

Parameter	Strategy 1: Reductive Amination	Strategy 2: Direct Alkylation
Alkylating Agent	Aldehyde or Ketone	Alkyl Halide (I, Br) or Sulfonate (OTs, OMs)
Key Reagent	NaBH(OAc)₃	Inorganic or Organic Base (K₂CO₃, DIPEA)
Typical Solvent	DCM, DCE, THF	DMF, Acetonitrile
Temperature	Room Temperature	Room Temperature to 80 °C
Reaction Time	4 - 12 hours	6 - 24 hours
Selectivity	Excellent for mono-alkylation	Risk of over-alkylation[5]
Typical Yield	70 - 95%	50 - 85%
Key Advantage	High selectivity, mild conditions	Simple reagents

Trustworthiness: A Self-Validating System

A protocol's reliability is confirmed through rigorous in-process monitoring and conclusive final characterization.

In-Process Validation: Thin Layer Chromatography (TLC)

TLC is an indispensable tool for monitoring reaction progress.

• Spotting: Co-spot the reaction mixture alongside the starting amine on the TLC plate.

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic rings. Staining with potassium permanganate or ninhydrin (for primary/secondary amines) can also be used.

• Interpretation: A successful reaction is indicated by the disappearance of the starting material spot and the appearance of a new, typically less polar, product spot.

Post-Purification Validation: Structural Characterization

The identity and purity of the final, isolated product must be confirmed unequivocally.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Look for the disappearance of the N-H proton signal and the appearance of new signals corresponding to the protons of the newly installed alkyl group.

  • ¹³C NMR: Confirm the presence of new carbon signals from the alkyl group.

• Mass Spectrometry (MS): Obtain a high-resolution mass spectrum (HRMS) to confirm the exact mass of the product, which validates its elemental composition.

The following diagram illustrates the comprehensive workflow from reaction to validated product.

Sources

• 1. researchmgt.monash.edu [researchmgt.monash.edu]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. thalesnano.com [thalesnano.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Hydrolysis of Sterically Hindered α,α-Disubstituted Amino Esters

Welcome to the Advanced Applications Support Center. This guide is specifically engineered for researchers and drug development professionals working with Ethyl 2-amino-2-(2-bromophenyl)propanoate and related α-quaternary amino acid derivatives.

Due to the extreme steric crowding (Thorpe-Ingold effect) at the α-carbon, standard ester hydrolysis protocols frequently fail, leading researchers to apply harsh thermal conditions that inadvertently destroy the molecule's stereochemical integrity. This guide provides the mechanistic causality behind these failures and field-proven, self-validating protocols to achieve clean hydrolysis without chiral degradation.

Diagnostic Decision Tree

Workflow for hydrolysis of sterically hindered α,α-disubstituted amino esters.

Troubleshooting FAQs

Q1: Why is my Ethyl 2-amino-2-(2-bromophenyl)propanoate racemizing during base-catalyzed hydrolysis if it lacks an α-proton? A: This is the most common misconception with this substrate. As an α,α-disubstituted (quaternary) amino acid derivative, the molecule lacks an α-proton; therefore, classic base-catalyzed enolization is structurally impossible. If you observe a drop in enantiomeric excess (ee), you are likely witnessing chiral degradation rather than true racemization. When researchers apply harsh thermal conditions (e.g., refluxing KOH or 6M HCl) to force the hydrolysis of this sterically hindered ester, the molecule can undergo reversible C–N bond cleavage (forming a stabilized benzylic carbocation) or retro-Strecker-type C–C bond fragmentation. Furthermore, apparent "racemization" is frequently an analytical artifact caused by the co-elution of these degradation products (such as decarboxylated or des-bromo species) on chiral stationary phases.

Q2: Standard LiOH/THF protocols are yielding <10% conversion after 48 hours. Should I increase the temperature? A: No. The resistance to hydrolysis is due to severe steric shielding of the ester carbonyl by the bulky 2-bromophenyl and α-methyl groups. Increasing the temperature with hydroxide bases will only accelerate the degradation pathways mentioned above. Standard basic hydrolysis requires a nucleophilic acyl substitution (an

transition state at the carbonyl), which is energetically unfavorable here. Instead, you must change the mechanistic pathway entirely by using Trimethylsilyl iodide (TMSI) [1].

Q3: How does TMSI bypass the steric hindrance? A: TMSI cleaves ethyl esters via an

mechanism on the ethyl group rather than attacking the carbonyl carbon. The ester carbonyl oxygen coordinates to the silicon atom, forming a highly activated silyloxonium intermediate. The iodide ion then attacks the primary carbon of the ethyl group, releasing ethyl iodide and forming a TMS-ester. Because the attack occurs at the unhindered ethyl tail, it is completely unaffected by the steric bulk at the α-carbon. The resulting TMS-ester is then instantly hydrolyzed to the free acid upon the addition of water.

Q4: Can I use enzymatic hydrolysis for this substrate? A: Yes, but with caveats. Porcine Liver Esterase (PLE) has been successfully used to desymmetrize or hydrolyze sterically hindered malonates and quaternary amino acid esters without risking chiral degradation [2]. However, the bulky 2-bromophenyl group significantly reduces the enzymatic turnover rate. Expect extended reaction times (up to 4–7 days) and ensure strict pH control using a pH stat.

Quantitative Method Comparison

Hydrolysis Method	Reagents	Temp (°C)	Time (h)	Yield (%)	ee Retention (%)	Primary Failure Mode
Standard Basic	LiOH, THF/H2O	25	48	< 10	> 99	Extreme steric hindrance blocks attack
Forced Basic	KOH, Ethylene Glycol	120	24	45	< 70	Retro-aldol / C-C cleavage
Forced Acidic	6M HCl	110	24	60	< 80	C-N cleavage / Thermal degradation
Enzymatic	PLE, Phosphate Buffer	37	120	55	> 99	Slow kinetics due to bulky aryl group
Nucleophilic Cleavage	TMSCl, NaI, MeCN	25	12	> 95	> 99	None (Optimal Approach)

Self-Validating Experimental Protocols

Protocol A: Mild Cleavage via in situ TMSI (Recommended Gold Standard)

This protocol avoids harsh heating and utilizes in situ generated TMSI to cleanly cleave the ethyl ester [1]. The protocol is self-validating through distinct colorimetric and analytical checkpoints.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 equiv) and anhydrous acetonitrile to achieve a 0.2 M concentration.

• Reagent Addition: Add anhydrous Sodium Iodide (NaI, 3.0 equiv). Stir until completely dissolved. (Note: 3.0 equivalents are used because the free primary amine will reversibly consume one equivalent of the reagent).

• Activation (Validation Check 1): Dropwise add Chlorotrimethylsilane (TMSCl, 3.0 equiv) at 0 °C. Self-Validation: The solution will immediately transition to a yellow/orange color, confirming the successful in situ generation of the active TMSI reagent.

• Reaction: Allow the mixture to warm to 25 °C and stir for 12 hours.

• Analytical Check (Validation Check 2): Monitor via LC-MS. Self-Validation: Look for the disappearance of the ester mass (

  300/302 for Br isotopes) and the formation of the highly non-polar TMS-ester intermediate, which will rapidly hydrolyze on a TLC plate to the baseline-bound free acid.

• Quench & Hydrolysis: Add water (10 volumes relative to MeCN) to hydrolyze the highly reactive TMS-ester and N-TMS bonds back to the free carboxylic acid and free amine. Stir for 30 minutes.

• Isolation (Validation Check 3): Adjust the pH of the aqueous layer to the isoelectric point of the amino acid (approx. pH 5.5–6.0) using 1M NaOH. Self-Validation: The target zwitterionic amino acid will precipitate out of solution. Collect the pure product via vacuum filtration.

Protocol B: Enzymatic Hydrolysis (Alternative for highly sensitive workflows)

For applications where strictly aqueous, metal/halogen-free conditions are mandated, PLE offers a purely biocatalytic route [2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M potassium phosphate buffer and adjust exactly to pH 7.2.

• Substrate Addition: Dissolve the ester (1.0 equiv) in a minimal volume of DMSO (maximum 5% of the final reaction volume to prevent enzyme denaturation) and add it to the buffer to reach a 0.05 M final substrate concentration.

• Enzyme Addition: Add Porcine Liver Esterase (PLE, 100 U/mmol of substrate).

• Incubation & Monitoring: Incubate at 37 °C in an orbital shaker. Self-Validation: As the ester hydrolyzes, the release of the carboxylic acid will lower the pH. Use an automated pH stat titrator loaded with 0.1 M NaOH to maintain the pH at 7.2. The reaction is deemed complete when base consumption ceases (typically 4–5 days).

• Isolation: Denature the enzyme by heating the mixture to 60 °C for 10 minutes. Centrifuge to pellet the denatured protein, filter the supernatant, and isolate the free amino acid via cation-exchange chromatography (e.g., Dowex 50WX8 resin).

References

• Olah, G. A., Narang, S. C., Balaram Gupta, B. G., & Malhotra, R. (1979). Synthetic methods and reactions. 62. Transformations with chlorotrimethylsilane/sodium iodide, a convenient in situ iodotrimethylsilane reagent. Journal of Organic Chemistry, 44(8), 1247-1251. URL: [Link]

• Iosub, V., Haberl, A. R., Leung, J., Tang, M., Vembaiyan, K., Parvez, M., & Back, T. G. (2010). Enantioselective Synthesis of α-Quaternary Amino Acid Derivatives by Sequential Enzymatic Desymmetrization and Curtius Rearrangement of α,α-Disubstituted Malonate Diesters. Journal of Organic Chemistry, 75(5), 1612-1619. URL: [Link]

Solubility enhancement of hydrophobic alpha-methyl amino acid esters

Technical Support Center: Solubility & Handling of Hydrophobic -Methyl Amino Acid Esters

Topic: Solubility enhancement, stability maintenance, and handling of hydrophobic

-methyl amino acid esters. Audience: Synthetic Chemists, Formulation Scientists, and Drug Discovery Researchers. Date: March 8, 2026

Core Technical Overview

-Methyl amino acid esters represent a specialized class of peptidomimetics. Structurally, the replacement of the -hydrogen with a methyl group confers two distinct properties:

• Conformational Rigidity: The added steric bulk restricts rotation around the

  and angles, often stabilizing specific secondary structures (e.g., helices).

• Metabolic Stability: The absence of an

  -hydrogen prevents racemization via base-catalyzed enolization and significantly retards proteolytic degradation.

However, these advantages come at a cost: Hydrophobicity . The additional methyl group increases the partition coefficient (

), rendering these esters poorly soluble in aqueous media. Furthermore, while the -methyl group protects against racemization, the ester moiety remains susceptible to hydrolysis , particularly in high pH environments or prolonged aqueous exposure.

This guide provides authoritative protocols to solubilize these compounds without compromising their chemical integrity.

Troubleshooting Guide (Q&A)

Scenario A: Precipitation & Dissolution Issues

Q1: My

-methyl amino acid ester precipitates immediately upon addition to my aqueous reaction buffer. How can I prevent this? Diagnosis: The compound is likely in its free base form or the ionic strength of the buffer is "salting out" the hydrophobic ester. Solution:

• Cosolvent Strategy: Do not add the solid directly to the buffer. Dissolve the ester in a water-miscible organic solvent (DMSO, DMF, or DMAc) to create a high-concentration stock (e.g., 100 mM).

• Dropwise Addition: Add the stock solution dropwise to the vortexing aqueous buffer.

• Limit Organic Load: Keep the final organic solvent concentration

  to avoid protein denaturation (if used in biological assays) or buffer immiscibility.

Q2: I am using the Hydrochloride (HCl) salt, but it still won't dissolve in dichloromethane (DCM) for my coupling reaction. Diagnosis: Amino acid ester salts are ionic solids and typically have poor solubility in non-polar organic solvents like DCM or hexanes. Solution:

• Switch Solvents: Use polar aprotic solvents like DMF or NMP.

• Free Base Conversion: If DCM is required for the reaction chemistry, you must convert the salt to the free base in situ or prior to the reaction (See Protocol B).

• Solubilizing Agents: Add a tertiary amine (e.g., DIPEA) to neutralize the salt in situ, releasing the soluble free base, provided the reaction tolerates the base.

Scenario B: Stability & Purity

Q3: My stock solution in DMSO turned yellow and showed impurities after 1 week at room temperature. What happened? Diagnosis: Hydrolysis or Diketopiperazine (DKP) formation. Even in "anhydrous" DMSO, trace moisture can hydrolyze the ester. Solution:

• Storage: Store stock solutions at -20°C or -80°C.

• Desiccation: Use molecular sieves in the solvent bottle to ensure it is truly anhydrous.

• Acidification: For long-term storage, maintaining the compound as the HCl salt is significantly more stable than the free base.

Q4: I observe a loss of yield during the extraction of the free base ester from water. Is it decomposing? Diagnosis: Likely ester hydrolysis due to high pH.

-Methyl esters are sterically hindered but not immune to saponification. Solution:

• pH Control: When neutralizing the salt to extract the free base, do not exceed pH 8.5-9.0.

• Speed: Perform the extraction rapidly at

  .

• Buffer: Use mild bases like saturated

  rather than .

Experimental Protocols

Protocol A: Cosolvent Solubility Screening

Purpose: To determine the optimal solvent system for biological assays.

• Preparation: Weigh 1 mg of

  -methyl amino acid ester.

• Primary Solubilization: Add anhydrous DMSO in

  increments, vortexing between additions, until clear. Calculate the stock concentration.

• Aqueous Challenge:

  • Aliquot

    of stock into a clear microplate well.

  • Add

    of the target aqueous buffer (e.g., PBS pH 7.4).

  • Observation: Measure turbidity at 600 nm or visually inspect for precipitate (cloudiness).

• Optimization: If precipitation occurs, repeat with a lower stock concentration or test alternative cosolvents (Ethanol, PEG-400).

Protocol B: Salt-to-Free Base Conversion (Desalting)

Purpose: To isolate the reactive free amine form for coupling reactions or extraction.

Reagents:

• -Methyl amino acid ester HCl salt[1][2][3]

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (

  )

• Brine (Saturated NaCl)

• Magnesium Sulfate (

  )

Step-by-Step:

• Suspension: Suspend the HCl salt in DCM (

  ).

• Neutralization: Add an equal volume of saturated

  .

• Agitation: Stir vigorously for 10–15 minutes at room temperature. The solid should dissolve as it converts to the lipophilic free base and partitions into the DCM.

• Separation: Transfer to a separatory funnel. Collect the organic (lower) layer.

• Re-extraction: Extract the aqueous layer once more with fresh DCM to maximize yield.

• Drying: Wash combined organics with brine, dry over

  , filter, and concentrate in vacuo (do not heat above ).

• Storage: Use immediately. Free bases are prone to intermolecular condensation (DKP formation).

Protocol C: Hydrolytic Stability Assay

Purpose: To verify if the ester remains intact during your experiment.

• Setup: Prepare a

  solution of the ester in PBS (pH 7.4) with DMSO.

• Incubation: Incubate at

  .

• Sampling: Withdraw aliquots at

  hours.

• Quenching: Immediately dilute into cold Acetonitrile (

  ) to stop reactions.

• Analysis: Analyze via HPLC (C18 column, Gradient: 5-95% ACN/Water + 0.1% TFA). Monitor the disappearance of the ester peak and appearance of the free acid peak.

Data & Visualization

Table 1: Comparative Solubility Profile

Solvent System	Form: HCl Salt	Form: Free Base	Application Note
Water (pH 7)	High (>50 mg/mL)	Very Low (<1 mg/mL)	Use Salt for aqueous stock.
PBS (pH 7.4)	High	Low	Risk of precipitation if converted to free base in situ.
DMSO	High	High	Best for concentrated stocks (frozen).
Ethanol	High	High	Good for biological compatibility (low toxicity).
DCM/Chloroform	Low/Insoluble	High	Critical: Use Free Base for organic synthesis.
Ethyl Acetate	Low	Moderate/High	Standard extraction solvent.

Workflow Visualization: Salt Handling & Decision Tree

Caption: Decision tree for solvent and form selection based on experimental application (Biological Assay vs. Chemical Synthesis).

Workflow Visualization: Hydrolytic Degradation Pathway

Caption: Hydrolytic pathway of

-methyl esters. Note that while steric hindrance slows the transition state, high pH will eventually drive the reaction to the free acid.

References

• BenchChem Technical Support. (2025).[4] Solubility and stability of Phenylalanylphenylalanine methyl ester. Retrieved from

• CymitQuimica.Phenylalanine,

  -methyl-, methyl ester, hydrochloride (1:[2]1) Product Data. Retrieved from

• ResearchGate. (2016). How do you dissolve a hydrophobic peptide in water? Retrieved from

• Google Patents. (1994). US5374765A - Method for extracting an amino acid ester from a hydrous solution. Retrieved from

• MDPI. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Retrieved from

Sources

• 1. chimia.ch [chimia.ch]
• 2. CAS 64665-60-7: Phenylalanine, α-methyl-, methyl ester, hy… [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Purification of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks in the isolation of sterically hindered, unnatural amino acids synthesized via Strecker-type pathways or direct esterification.

Ethyl 2-amino-2-(2-bromophenyl)propanoate presents a unique purification challenge. The presence of the ortho-bromo substituent and the alpha-methyl group creates significant steric hindrance around the chiral center, while the free amine and ester functionalities introduce competing polarities and chemical sensitivities. This guide provides a self-validating framework to troubleshoot your purification workflows, ensuring high yield and chemical purity.

Part 1: Troubleshooting FAQs

Q1: My target ester is co-eluting with the starting ketone (e.g., 2-bromoacetophenone) during silica gel chromatography. How can I resolve this? Causality & Solution: Ketones and free amino esters often exhibit similar retention factors (

) on standard normal-phase silica due to competing dipole-dipole interactions. Instead of relying solely on chromatography, exploit the basicity of the alpha-amino group. By performing an acid-base extraction prior to chromatography, you selectively protonate the amine (forming the water-soluble hydrochloride salt), leaving the neutral ketone in the organic phase. This orthogonal purification step drastically simplifies downstream chromatography.

Q2: I am losing yield due to the hydrolysis of the ethyl ester back to 2-amino-2-(2-bromophenyl)propanoic acid during the free-basing step. What is going wrong? Causality & Solution: While the alpha-methyl group provides some steric shielding to the ester carbonyl, the electron-withdrawing nature of the ortho-bromophenyl ring increases the electrophilicity of the carbonyl carbon. If you use strong bases (like NaOH) or allow the aqueous mixture to warm up during the neutralization of the HCl salt, base-catalyzed hydrolysis will occur. Actionable Fix: Always perform the neutralization at 0°C. Adjust the pH strictly to 8.5–9.5 using a mild base like ammonia or saturated aqueous

[1]. This specific biphasic pH window ensures the amine is deprotonated while minimizing ester cleavage, allowing the free amino acid byproduct to remain in the aqueous phase as a carboxylate salt[2].

Q3: My compound streaks severely on the TLC plate and the chromatography column, leading to poor recovery. How do I prevent this? Causality & Solution: The free primary amine interacts strongly with the acidic silanol (Si-OH) groups on the silica gel stationary phase through hydrogen bonding and acid-base interactions. Actionable Fix: You must passivate the silica gel. Add 1–2% (v/v) triethylamine (

) or diisopropylethylamine (DIPEA) to your mobile phase (e.g., Ethyl Acetate/Hexanes)[3]. The competitively binds to the silanol sites, allowing the amino ester to elute as a sharp, symmetrical band.

Part 2: Quantitative Data & Partitioning Profiles

To design a self-validating protocol, you must understand the partitioning behavior of your reaction matrix. Use the table below to track where your target and impurities reside during liquid-liquid extraction.

Compound	State at pH 2	State at pH 9	Solubility Profile	(Hex/EtOAc 3:1 + 1% )
Ethyl 2-amino-2-(2-bromophenyl)propanoate	Protonated ( )	Neutral ( )	Aq (pH 2), Org (pH 9)	~0.35
2-bromoacetophenone (Starting Material)	Neutral	Neutral	Org (All pH)	~0.70
2-amino-2-(2-bromophenyl)propanoic acid	Protonated ( )	Deprotonated ( )	Aq (All pH)	Baseline (0.0)
Inorganic Salts (e.g., )	Solvated Ions	Solvated Ions	Aq (All pH)	N/A

Part 3: Experimental Protocols

Protocol A: Orthogonal Acid-Base Liquid-Liquid Extraction

Purpose: To remove neutral organic starting materials and highly polar hydrolyzed amino acids before chromatography.

• Quench & Dissolve: Concentrate the crude reaction mixture under reduced pressure to remove volatile solvents. Dissolve the resulting residue in Ethyl Acetate (EtOAc) (10 mL/g of crude).

• Acidic Extraction (Removes Neutrals): Transfer to a separatory funnel. Add an equal volume of cold 1M HCl. Shake vigorously and vent. The target amino ester moves to the aqueous phase as the hydrochloride salt. The unreacted ketone remains in the EtOAc.

• Phase Separation: Drain the lower aqueous phase into an Erlenmeyer flask. Wash the organic phase once more with 0.5 volumes of 1M HCl. Combine the aqueous phases. (Discard the organic phase containing neutral impurities).

• Basification (Removes Free Acid): Cool the combined aqueous phase in an ice bath to 0°C. Slowly add saturated aqueous

  dropwise while stirring until the pH reaches exactly 8.8–9.2[2]. Critical: Monitor pH closely with a calibrated meter to prevent ester hydrolysis.

• Organic Recovery: Extract the basified aqueous phase three times with Dichloromethane (DCM) or EtOAc. The target free amino ester partitions into the organic phase, while any hydrolyzed 2-amino-2-(2-bromophenyl)propanoic acid remains in the aqueous layer[4].

• Dry & Concentrate: Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure to yield the semi-pure target.

Protocol B: Passivated Flash Column Chromatography

Purpose: Final polishing of the amino ester to >99% purity.

• Column Preparation: Slurry pack a silica gel column using a solvent system of Hexanes/EtOAc (80:20) containing 1% (v/v) Triethylamine (

  ). Flush with 2 column volumes to fully passivate the silica.

• Loading: Dissolve the semi-pure extract from Protocol A in a minimum amount of DCM and load it evenly onto the column head.

• Elution: Elute using a gradient of 80:20 to 60:40 Hexanes/EtOAc (maintaining 1%

  throughout)[3].

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm due to the bromophenyl ring, and stains positive/purple with Ninhydrin). Pool fractions containing the pure product and concentrate in vacuo.

Part 4: Purification Workflow Visualization

Below is the logical workflow for the isolation of the target compound, illustrating the phase partitioning described in the protocols above.

Caption: Phase partitioning and chromatographic workflow for unnatural amino acid ester purification.

References

1.[1] US8039662B2 - Process for the preparation of amino acid methyl esters - Google Patents. Available at: 2.[3] Esterification of an Unnatural Amino Acid Structurally Deviating from Canonical Amino Acids Promotes Its Uptake and Incorporation into Proteins in Mammalian Cells - PMC (NIH). Available at: 3.[2] CN101631764A - Process for the preparation of amino acid methyl esters - Google Patents. Available at: 4.[4] Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities - CHIMIA. Available at:

Sources

• 1. US8039662B2 - Process for the preparation of amino acid methyl esters - Google Patents [patents.google.com]
• 2. CN101631764A - Process for the preparation of amino acid methyl esters - Google Patents [patents.google.com]
• 3. Esterification of an Unnatural Amino Acid Structurally Deviating from Canonical Amino Acids Promotes Its Uptake and Incorporation into Proteins in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chimia.ch [chimia.ch]

Troubleshooting low reactivity of ortho-substituted aryl bromides in cross-coupling

Topic: Troubleshooting Low Reactivity of Ortho-Substituted Aryl Bromides Ticket ID: #OR-BR-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Steric Wall"

User Query: "My Suzuki coupling works fine on para-substituted aryl bromides, but yields drop to <10% when I move the substituent to the ortho position. I see unreacted starting material and protodeboronation. What is happening?"

The Diagnosis: You are encountering the "Steric Wall." In palladium-catalyzed cross-coupling, ortho-substituents on the aryl bromide impose a severe kinetic penalty on the Oxidative Addition step. The bulky group physically blocks the palladium center from approaching the C-Br bond.

Furthermore, if your boronic acid partner is also hindered, the Transmetalation step becomes the bottleneck. When the catalytic cycle stalls at these points, the catalyst decomposes (Pd black formation) or the boronic acid degrades (protodeboronation), killing the reaction.

To fix this, we must shift from "general purpose" conditions (like Pd(PPh₃)₄) to specialized steric-demanding systems .

The Mechanistic Bottleneck (Visualization)

The following diagram illustrates exactly where your reaction is failing.

Caption: The "Steric Wall" usually occurs at Oxidative Addition (Point 1) or Transmetalation (Point 2), leading to catalyst death.

Critical Protocol Optimization

Do not use standard tetrakis (Pd(PPh₃)₄) or simple Pd(OAc)₂/PPh₃ mixtures. They lack the electron density and steric bulk required to force the palladium into the hindered C-Br bond.

A. Ligand Selection Matrix

Use this table to select the correct ligand system based on your substrate's difficulty.

Substrate Difficulty	Recommended Ligand/Catalyst	Why?
Moderate (One ortho-substituent, e.g., 2-bromotoluene)	SPhos	The "Gold Standard." The methoxy group on the ligand interacts with Pd, stabilizing the active species while being bulky enough to promote reductive elimination [1].
High (Two ortho-substituents, e.g., 2-bromo-m-xylene)	XPhos	Larger isopropyl groups provide a larger "pocket" for the metal, preventing catalyst aggregation while forcing the reaction forward [1].
Extreme (Tetra-ortho-substituted or Heterocycles)	PEPPSI-IPr or Pd-G4	N-Heterocyclic Carbenes (NHC) like PEPPSI are tighter binders than phosphines, preventing ligand dissociation under the high heat required for these reactions [2].

B. The "Universal" Hindered Protocol

If you are stuck, run this exact screen. This protocol utilizes Buchwald G4 Precatalysts , which ensure 100% active Pd(0) is generated immediately, bypassing the induction period where hindered substrates often fail.

Reagents:

• Catalyst: XPhos Pd G4 (2–5 mol%)

• Base: K₃PO₄ (3.0 equiv) - Phosphate is crucial; it buffers the reaction and prevents dehalogenation common with alkoxides.

• Solvent: THF : Water (10:1 ratio) or Toluene : Water (10:1).

• Temperature: 60°C (Start) -> 80°C (If sluggish).

Step-by-Step Workflow:

• Weighing: Charge a reaction vial with the aryl bromide (1.0 equiv), boronic acid (1.5 equiv), K₃PO₄ (3.0 equiv), and XPhos Pd G4 (2–5 mol%).

• Inerting: Cap the vial. Evacuate and backfill with Argon (x3). Oxygen is the enemy of active Pd(0).

• Solvent: Add degassed THF/Water via syringe.

• Reaction: Heat to 60°C with vigorous stirring (1000 rpm).

  • Note: High stirring speed is vital in biphasic systems.

• Monitoring: Check LCMS at 1 hour. If conversion < 20%, ramp to 80°C.

Troubleshooting FAQs

Q1: I see the boronic acid disappearing, but no product forms. Why?

A: This is Protodeboronation . Because the oxidative addition to your hindered aryl bromide is slow, the Pd catalyst is "waiting." Meanwhile, your boronic acid is exposed to the base and water, hydrolyzing the C-B bond.

• Fix: Add the boronic acid slowly (syringe pump) over 1 hour, or switch to a Boronic Ester (Pinacol ester) or MIDA boronate , which are more stable to hydrolysis.

Q2: The reaction turns black immediately.

A: This is "Pd Black" precipitation. Your ligand is dissociating, or you don't have enough ligand to stabilize the Pd(0) species.

• Fix: If using Pd(OAc)₂ + Ligand, ensure your ratio is 1:2. Better yet, switch to a Precatalyst (Pd-G4 or PEPPSI) . These defined complexes prevent the formation of Pd black during the initial heating phase [3].

Q3: Can I use Pd(PPh₃)₄? It's all I have.

A: No. Triphenylphosphine is not electron-rich enough to facilitate oxidative addition into hindered centers, and it is too sterically small to promote the reductive elimination of bulky biaryls. Using it will likely result in <5% yield and wasted starting material.

Q4: My substrate is a 2,6-disubstituted aryl bromide (very hindered). SPhos failed.

A: Switch to PEPPSI-IPr . For extremely hindered "tetra-ortho" couplings (where both partners have ortho substituents), phosphines often fail. The PEPPSI (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) system uses an NHC ligand.[1]

• Protocol Adjustment: Use Dioxane/KOH at 80°C. The stronger base and higher boiling point are often necessary to overcome the activation energy of the transmetalation step in these cases [2].

Decision Tree: Optimization Logic

Use this flow to navigate your next experiment.

Caption: Logic flow for diagnosing failure modes in hindered couplings.

References

• Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Journal of the American Chemical Society. [Link]

• Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling Reactions. Organ, M. G., et al. (2006). Chemistry – A European Journal. [Link]

• Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013).[1] Chemical Science. [Link][1][2][3][4][5][6][7]

Sources

• 1. [IPr#–PEPPSI]: A Well-Defined, Highly Hindered and Broadly Applicable Pd(II)–NHC (NHC = N-Heterocyclic Carbene) Precatalyst for Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidative Addition Complexes as Precatalysts for Cross-Coupling Reactions Requiring Extremely Bulky Biarylphosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Liquid-Liquid Extraction Troubleshooting

Topic: Resolving Emulsions During the Extraction of Amino Acid Ethyl Esters (AAEEs)

Welcome to the Application Science Troubleshooting Portal. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who find their liquid-liquid extractions (LLE) stalled by stubborn, opaque emulsions[1].

When synthesizing amino acid ethyl esters (typically via Fischer esterification), the subsequent aqueous workup is notoriously prone to emulsification. To solve this, we must first understand the causality behind the chemistry. AAEEs are inherently amphiphilic; they possess a polar amine "head" and a lipophilic ethyl ester "tail," making them highly effective surfactants. Furthermore, neutralizing the acidic reaction mixture with carbonates generates fine CO₂ bubbles. When you combine a surfactant-like molecule, residual miscible co-solvents (ethanol), and gas evolution, vigorous shaking will inevitably whip the mixture into a highly stable, three-phase foam.

The following guide provides field-proven, self-validating methodologies to break these emulsions and recover your product.

Visual Troubleshooting Pathway

Figure 1: Decision tree for resolving AAEE liquid-liquid extraction emulsions.

Frequently Asked Questions (FAQs)

Q: I neutralized my Fischer esterification reaction with saturated aqueous NaHCO₃ and extracted with EtOAc. The entire separatory funnel is now a thick white foam. How do I break it? A: You have created a gas-stabilized emulsion. The neutralization of residual HCl generates CO₂ gas, which gets trapped by the surfactant-like AAEE at the solvent interface. Resolution: First, vent the funnel immediately. Next, add a generous volume of saturated aqueous NaCl (brine). According to the principles of the Hofmeister series, increasing the ionic strength of the aqueous layer "salts out" the organic components[2]. This maximizes the density difference between the phases and decreases the solubility of the organic solvent in the water, forcing coalescence. Do not shake; gently swirl the funnel to mix the brine into the aqueous layer.

Q: The brine wash didn't work. I still have a persistent "rag layer" between the clear aqueous and organic phases. What is my next step? A: A persistent "rag layer" usually indicates a Pickering emulsion. This type of emulsion is sterically stabilized by fine, insoluble particulates (e.g., precipitated inorganic salts or polymerized side-products) collecting at the oil-water interface. Resolution: You must mechanically disrupt the micellar structures. As recommended by practical organic chemistry databases like Not Voodoo, vacuum filter the entire biphasic mixture (or just the isolated rag layer) through a medium-porosity sintered glass funnel packed with a 1-inch pad of Celite (diatomaceous earth)[3]. The Celite traps the solid stabilizers and mechanically shears the droplets, allowing the filtrate to rapidly separate into two distinct layers.

Q: I don't have Celite, and my product is sensitive to extended aqueous exposure. Is there a faster chemical-free intervention? A: Yes, centrifugation. Transfer the emulsified layer into centrifuge tubes and spin at 3,000 x g for 5–10 minutes. The mechanical g-force overcomes the steric and electrostatic repulsion of the emulsion droplets, forcing the denser aqueous phase to the bottom and the lighter organic phase to the top[4].

Q: How does the pH of the aqueous layer affect emulsification? A: Causality here is tied to the protonation state of the amine. If the pH is too low (e.g., pH < 8.0), a significant portion of the AAEE remains protonated as an ammonium salt. This cationic species is a much stronger surfactant than the neutral free base, anchoring firmly at the interface. Adjusting the pH to 8.5–9.0 ensures complete deprotonation, increasing the lipophilicity of the AAEE and driving it fully into the organic phase.

Emulsion Troubleshooting Matrix

Use the table below to rapidly identify your emulsion type and apply the correct intervention.

Emulsion Characteristic	Primary Mechanistic Cause	First-Line Intervention	Secondary Intervention
Thick, foamy "milkshake"	Trapped CO₂ gas + surfactant AAEE	Add saturated NaCl (brine) and swirl gently[2]	Add a few drops of methanol or hexane to alter density
Persistent "rag layer" at interface	Fine insoluble particulates (Pickering emulsion)	Vacuum filtration through a Celite pad[3]	Centrifugation at 3,000 x g[4]
Micro-dispersed (cloudy/milky phases)	Co-solvent effect (residual ethanol lowering interfacial tension)	Dilute with additional extraction solvent (e.g., EtOAc)	Evaporate organic phase, remove ethanol, restart extraction

Standard Operating Procedure (SOP): Optimized AAEE Extraction

The most effective way to handle an emulsion is to prevent it from forming. This self-validating protocol is designed to eliminate the root causes of emulsification before the organic and aqueous phases ever meet.

Figure 2: Optimized extraction workflow to prevent emulsion formation.

Step-by-Step Methodology:

• Solvent Removal (Critical Preventative Step): After the Fischer esterification reaction is complete, concentrate the crude mixture in vacuo (rotary evaporator) to remove as much excess ethanol as possible. Causality: Residual ethanol acts as a miscible co-solvent that drastically lowers interfacial tension, virtually guaranteeing a micro-emulsion[1].

• Pre-chilling: Chill the crude residue and the neutralizing buffer (e.g., 1M Na₂CO₃ or saturated NaHCO₃) in an ice bath. Causality: Cold temperatures reduce the solubility of the organic solvent in the aqueous phase and slow the kinetic rate of CO₂ evolution.

• Basification: Slowly add the cold neutralizing buffer to the crude residue. Stir magnetically—do not shake. Monitor the pH using indicator paper or a probe. The target pH is 8.5–9.0 to ensure the ammonium salt is fully deprotonated to the free amine.

• Extraction: Transfer the mixture to a separatory funnel. Add the extraction solvent (Ethyl Acetate or Dichloromethane).

• Phase Mixing (The "Gentle Swirl"): Invert the separatory funnel and immediately vent. Do not shake vigorously. Instead, gently swirl the funnel in a circular motion for 1–2 minutes. This provides enough surface area for partitioning without whipping gas into the interface.

• Phase Separation & Washing: Allow the phases to separate. Drain the lower layer. Wash the organic layer once with saturated aqueous NaCl (brine) to remove residual water and salts[2].

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure amino acid ethyl ester.

References

1.[1] Title: Liquid-Liquid Extraction Techniques Source: Scribd URL: [Link] 2.[4] Title: Notes on extraction Source: Org Prep Daily (WordPress) URL:[Link] 3.[3] Title: How To: Manage an Emulsion - Chemistry Source: University of Rochester (Not Voodoo) URL:[Link] 4.[2] Title: General Principles and Strategies for Salting-Out Informed by the Hofmeister Series Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. How To [chem.rochester.edu]
• 4. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]

Technical Support Center: Minimizing Diketopiperazine Formation with α,α-Disubstituted Residues

Welcome to the technical support center dedicated to a persistent challenge in solid-phase peptide synthesis (SPPS): the unwanted formation of diketopiperazine (DKP). This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. Here, we will explore the mechanisms of DKP formation and focus on a powerful strategy for its mitigation: the incorporation of α,α-disubstituted amino acid residues.

Introduction to Diketopiperazine (DKP) Formation

Diketopiperazine formation is a common side reaction in SPPS, particularly during the removal of the Fmoc protecting group from the N-terminal amino acid of a dipeptide attached to the resin.[1] This intramolecular cyclization leads to the cleavage of the dipeptide from the resin, resulting in a truncated peptide and reduced overall yield.[1] The reaction is especially prevalent when the C-terminal dipeptide contains proline or glycine residues due to their conformational flexibility, which facilitates the necessary cis-peptide bond configuration for cyclization.[1]

The classic mechanism involves the deprotection of the second amino acid (Aa2), which liberates a nucleophilic amine. This amine then attacks the ester bond between the first amino acid (Aa1) and the resin, forming a stable six-membered DKP ring.[1]

Frequently Asked Questions (FAQs)

Q1: What is diketopiperazine (DKP) and why is it a problem in peptide synthesis?

A1: A diketopiperazine is a cyclic dipeptide formed by the intramolecular cyclization of a dipeptide. In the context of solid-phase peptide synthesis (SPPS), this is a significant side reaction that leads to the cleavage of the first two amino acids from the resin-bound peptide chain.[1] This results in a major impurity, a truncated peptide, which can be difficult to separate from the desired full-length peptide, and a significant loss of final product yield.[1]

Q2: Which amino acid sequences are most susceptible to DKP formation?

A2: Sequences with proline or glycine at the C-terminus of the growing peptide chain are particularly prone to DKP formation.[1] Proline's cyclic structure inherently favors the cis-peptide bond conformation required for the ring closure.[1] Glycine, lacking a side chain, has high conformational flexibility, which also facilitates the necessary geometry for cyclization.

Q3: How do α,α-disubstituted amino acids help in minimizing DKP formation?

A3: α,α-disubstituted amino acids, such as aminoisobutyric acid (Aib), introduce significant steric hindrance around the peptide backbone.[2] This steric bulk physically obstructs the close approach of the N-terminal amine to the C-terminal ester linkage required for the cyclization reaction to occur.[3][4] The rigid conformation imposed by these residues disfavors the formation of the transition state leading to the DKP ring.[5][6]

Q4: Are there any potential downsides to using α,α-disubstituted residues?

A4: While effective in preventing DKP formation, the steric hindrance of α,α-disubstituted amino acids can also make the subsequent coupling of the next amino acid more challenging.[2] This may require optimized coupling conditions, such as the use of more potent coupling reagents or longer reaction times, to achieve high coupling efficiency.

Troubleshooting Guides

Scenario 1: Significant Truncation Observed After the Second Amino Acid Coupling

Issue: After coupling the second amino acid and proceeding with the synthesis, LC-MS analysis of a test cleavage shows a major peak corresponding to the peptide truncated at the N-terminus, with a mass loss of approximately 130–210 Da.[1]

Root Cause Analysis: This is a classic sign of DKP formation. The deprotection of the second amino acid has led to intramolecular cyclization and cleavage from the resin.

Troubleshooting Steps:

• Incorporate an α,α-Disubstituted Residue: If the sequence allows, substitute either the first or second amino acid with an α,α-disubstituted residue like Aib. This will sterically hinder the cyclization reaction.

• Optimize Deprotection Conditions: Reduce the piperidine concentration or the deprotection time to minimize the exposure of the free amine to basic conditions that promote DKP formation.[1]

• Use a Sterically Hindered Resin: Resins like 2-chlorotrityl chloride resin provide steric bulk at the linkage point, which can inhibit DKP formation.[3]

• Couple as a Dipeptide: If commercially available, synthesizing the first two amino acids as a dipeptide and then coupling this unit to the resin can bypass the problematic dipeptide-resin intermediate.[3]

Experimental Protocols

Protocol 1: Standard Fmoc-SPPS with an α,α-Disubstituted Amino Acid

This protocol outlines the manual solid-phase synthesis of a model tripeptide (e.g., H-Ala-Aib-Gly-OH) to demonstrate the suppression of DKP formation.

Materials:

• Fmoc-Gly-Wang resin

• Fmoc-Aib-OH

• Fmoc-Ala-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Resin Swelling: Swell the Fmoc-Gly-Wang resin in DMF for 30 minutes.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes.

  • Drain and repeat with a fresh 20% piperidine/DMF solution for 10 minutes.

  • Wash the resin thoroughly with DMF (5 times) and DCM (3 times).

• Coupling of Fmoc-Aib-OH:

  • Dissolve Fmoc-Aib-OH (3 eq.), DIC (3 eq.), and OxymaPure® (3 eq.) in DMF.

  • Add the coupling solution to the deprotected resin and agitate for 2 hours.

  • Wash the resin with DMF (5 times) and DCM (3 times).

• Coupling of Fmoc-Ala-OH:

  • Repeat the Fmoc deprotection step as described above.

  • Couple Fmoc-Ala-OH using the same procedure as for Fmoc-Aib-OH.

• Final Deprotection:

  • Perform a final Fmoc deprotection.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 2 hours.

  • Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize.

• Analysis:

  • Analyze the crude peptide by LC-MS to confirm the identity of the full-length peptide and the absence of DKP-related byproducts.

Visualizations

Mechanism of Diketopiperazine Formation

Caption: Mechanism of DKP formation during SPPS.

Steric Hindrance by α,α-Disubstituted Residues

Caption: How α,α-disubstituted residues sterically hinder DKP formation.

Data Summary

Amino Acid at Position 2	Relative Rate of DKP Formation	Key Factor
Glycine	High	High conformational flexibility
Proline	High	Propensity for cis-amide bond
Alanine	Moderate	Some steric hindrance from methyl group
Valine	Low	Increased steric bulk from isopropyl group
Aib (α,α-disubstituted)	Very Low	Severe steric hindrance from gem-dimethyl groups

References

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. Highly Sterically Hindered Peptide Bond Formation - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Heck Reactions of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Welcome to the technical support center for catalyst selection in Heck reactions, with a specific focus on the challenging substrate, Ethyl 2-amino-2-(2-bromophenyl)propanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice for this specific transformation.

The Heck reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds through the palladium-catalyzed coupling of an unsaturated halide with an alkene.[1] However, the successful application of this reaction to structurally complex molecules like Ethyl 2-amino-2-(2-bromophenyl)propanoate requires a nuanced understanding of the interplay between the substrate's unique features and the catalytic system. This substrate presents two primary challenges:

• Steric Hindrance: The bromo-substituent is at the ortho-position of the phenyl ring, which can significantly impede the initial oxidative addition step in the catalytic cycle.

• Coordinating Functional Groups: The presence of both an amino and an ester group introduces potential coordination sites that can interact with the palladium catalyst, influencing its activity and stability.

This guide will provide a structured approach to catalyst selection and reaction optimization, presented in a question-and-answer format to directly address the issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: I am starting my first Heck reaction with Ethyl 2-amino-2-(2-bromophenyl)propanoate. What is a good starting point for catalyst and ligand selection?

For a sterically hindered and functionalized substrate like this, a robust catalytic system is essential. A reliable starting point would be a palladium(II) precatalyst that is readily reduced to the active Pd(0) species in situ, paired with a ligand designed to overcome the steric and electronic challenges.

Recommended Starting Conditions:

Component	Recommendation	Rationale
Palladium Precatalyst	Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)	Pd(OAc)₂ is a common, air-stable precatalyst that is efficiently reduced to Pd(0) under typical Heck conditions.[2]
Ligand	A bulky, electron-rich phosphine ligand such as Tri-tert-butylphosphine (P(t-Bu)₃) or a suitable N-Heterocyclic Carbene (NHC) ligand (e.g., IPr) (4-10 mol%)	Bulky, electron-rich ligands are known to facilitate the oxidative addition of challenging aryl chlorides and sterically hindered aryl bromides.[3][4] NHCs are excellent σ-donors, forming stable and highly active palladium complexes.[5][6]
Base	An inorganic carbonate such as Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃) (2 equivalents)	Inorganic carbonates are effective in regenerating the Pd(0) catalyst without competing as a nucleophile. Cs₂CO₃ is often a good choice for challenging couplings.[3]
Solvent	A polar aprotic solvent such as N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc)	Polar aprotic solvents are excellent for dissolving the various reaction components and can accelerate the reaction.[7]
Temperature	100-120 °C	Higher temperatures are often required for less reactive aryl bromides to facilitate oxidative addition.[8]

Q2: My reaction is showing low to no conversion. What are the likely causes and how can I troubleshoot this?

Low conversion is a common issue, especially with challenging substrates. The root cause often lies in an inefficient catalytic cycle. Here’s a systematic approach to troubleshooting:

Troubleshooting Low Conversion:

Potential Cause	Explanation	Troubleshooting Steps
Inefficient Oxidative Addition	The steric hindrance from the ortho-bromo and the propanoate group can make it difficult for the palladium catalyst to insert into the C-Br bond.	1. Switch to a more active ligand: If using a standard phosphine like PPh₃, switch to a bulkier, more electron-rich ligand like P(t-Bu)₃, XPhos, or an NHC ligand.[3][9] 2. Increase the temperature: Incrementally increase the reaction temperature in 10-15 °C intervals. Monitor for product formation and potential decomposition.
Catalyst Deactivation	The active Pd(0) species can be sensitive to air and may decompose at high temperatures. The amino group on the substrate could also potentially coordinate too strongly to the palladium center, leading to an inactive complex.[10]	1. Ensure rigorous inert conditions: Use Schlenk techniques or a glovebox to exclude oxygen. Degas your solvent thoroughly. 2. Consider a pre-catalyst: Use a pre-formed, stable Pd(0) catalyst like Pd(dba)₂ in combination with your chosen ligand. 3. Ligand Screening: The amino group's coordination can sometimes be mitigated by the choice of ligand. Experiment with different classes of ligands (e.g., phosphines vs. NHCs).
Insufficiently Active Catalyst	The initial reduction of the Pd(II) precatalyst to the active Pd(0) species may be incomplete.	While less common with Pd(OAc)₂, if you suspect this is an issue, you can try adding a small amount of a reducing agent or switching to a Pd(0) precatalyst like Pd₂(dba)₃.

Q3: I am observing the formation of multiple side products. What are they likely to be and how can I suppress them?

Side reactions can significantly reduce the yield of your desired product. Common side products in Heck reactions include:

• Dehalogenation: The bromo-substituent is replaced by a hydrogen atom.

• Homocoupling: Two molecules of the aryl bromide couple to form a biphenyl derivative.

• Alkene Isomerization: The double bond in the product migrates to a different position.

Minimizing Side Reactions:

Side Reaction	Likely Cause	Mitigation Strategy
Dehalogenation	This can occur if the palladium-hydride species, formed after β-hydride elimination, reductively eliminates with the aryl halide faster than the desired coupling.	1. Optimize the base: A weaker, non-coordinating base can sometimes disfavor this pathway.[11] 2. Lower the temperature: Running the reaction at the lowest effective temperature can often minimize side reactions.
Homocoupling	This is often a result of high catalyst loading or high temperatures, leading to competing coupling pathways.	1. Reduce catalyst loading: Once initial reactivity is established, try reducing the amount of palladium catalyst. 2. Control the temperature: Avoid excessively high temperatures.
Alkene Isomerization	This can happen if the palladium-alkene π-complex formed after β-hydride elimination is slow to dissociate.[12]	Additives: In some cases, adding silver salts can facilitate the reductive elimination of HX and reduce the chance of isomerization.[12]

Q4: Could the amino and ester groups on my substrate be interfering with the reaction?

Yes, the amino and ester functionalities can influence the reaction in several ways:

• Coordination to Palladium: The lone pair of electrons on the nitrogen of the amino group can coordinate to the palladium center. This can be beneficial, acting as a directing group, or detrimental, leading to catalyst inhibition if the binding is too strong. The carbonyl oxygen of the ester is a weaker Lewis base but could also potentially interact with the metal center.

• Solvent Interactions: The amino group is a hydrogen-bond donor. In solvents with high hydrogen-bond basicity (like DMF or DMAc), this interaction can increase the electron density on the aryl ring, potentially slowing down the oxidative addition step.[13]

Strategies to Address Functional Group Interference:

• Ligand Choice: A bulky ligand can sterically disfavor the coordination of the substrate's functional groups to the palladium center.

• Protecting Groups: While adding steps to the synthesis, protecting the amino group (e.g., as a carbamate) can prevent its coordination to the catalyst.

• Solvent Screening: If you suspect solvent effects are playing a role, consider screening less basic polar aprotic solvents like acetonitrile or even non-polar solvents like toluene or dioxane, although solubility may become an issue.[7]

Experimental Protocols & Methodologies

General Protocol for a Screening Heck Reaction

This protocol provides a starting point for the Heck coupling of Ethyl 2-amino-2-(2-bromophenyl)propanoate with a generic alkene (e.g., n-butyl acrylate).

Materials:

• Ethyl 2-amino-2-(2-bromophenyl)propanoate

• Alkene (e.g., n-butyl acrylate, 1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Tri-tert-butylphosphine (P(t-Bu)₃, 4 mol%)

• Cesium carbonate (Cs₂CO₃, 2 equivalents)

• Anhydrous, degassed DMF (to make a 0.1 M solution)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add Pd(OAc)₂ (0.02 mmol), P(t-Bu)₃ (0.04 mmol), and Cs₂CO₃ (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add Ethyl 2-amino-2-(2-bromophenyl)propanoate (1.0 mmol) followed by the degassed DMF.

• Substrate Addition: Add the alkene (1.2 mmol) to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Visualizing the Process

The Heck Reaction Catalytic Cycle

The Heck reaction proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II) intermediates. Understanding this cycle is key to troubleshooting your reaction.[1][12]

Caption: A decision tree for catalyst selection and optimization.

References

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Unexpected ortho-Heck Reaction under the Catellani Conditions. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Heck reaction – Knowledge and References. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Heck Reaction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Retrieved from [Link]

• Figshare. (2020, April 2). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands - American Chemical Society. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Heck reaction of aryl bromides with cyclopent-2-en-1-one or cyclohex-2-en-1-one. Retrieved from [Link]

• Arkat USA. (n.d.). Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Regioselective Aerobic Oxidative Heck Reactions with Electronically Unbiased Alkenes: Efficient Access to α-Alkyl Vinylarenes. Retrieved from [Link]

• ACS Publications. (2018, March 22). Synthesis and Characterization of C,C-Type Palladacycles and Their Catalytic Application in Mizoroki–Heck Coupling Reaction. Retrieved from [Link]

• ACS Publications. (2011, August 30). Palladium-Catalyzed Heck Reaction of Aryl Chlorides under Mild Conditions Promoted by Organic Ionic Bases. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. Retrieved from [Link]

• ACS Publications. (2005, August 6). Kinetics and Mechanistic Aspects of the Heck Reaction Promoted by a CN−Palladacycle. Retrieved from [Link]

• SciSpace. (2008, December 16). Mechanisms of the Mizoroki–Heck Reaction. Retrieved from [Link]

• ACS Publications. (2025, November 12). Coordination-Accelerated Catalysis in the Heck Reaction Using N–H N-Heterocyclic Carbene Pd Complexes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. Retrieved from [Link]

• ResearchGate. (n.d.). A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. Retrieved from [Link]

• Reddit. (2024, June 14). Troubleshooting a difficult Heck reaction : r/Chempros. Retrieved from [Link]

• ScienceDirect. (2017, April 8). Palladium–N-heterocyclic carbene complexes for the Mizoroki–Heck reaction: An appraisal. Retrieved from [Link]

• ChemRxiv. (n.d.). Interrogating Explicit Solvent Effects on the Mechanism and Site-Selectivity of Aryl Halide Oxidative Addition to L2Pd(0). Retrieved from [Link]

• ResearchGate. (2025, October 31). (PDF) Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. Retrieved from [Link]

• University of Windsor. (n.d.). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Retrieved from [Link]

• Macmillan Group. (2004, July 14). The Intramolecular Heck Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Intramolecular Heck reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2023, August 15). Oxidative Mizoroki–Heck reaction of unprotected cinnamylamines at ambient temperature under air. Retrieved from [Link]

• ACS Publications. (2002, August 16). New Palladium Carbene Catalysts for the Heck Reaction of Aryl Chlorides in Ionic Liquids. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Amine-directed Mizoroki–Heck arylation of free allylamines. Retrieved from [Link]

• MDPI. (2017, September 11). Heck Reaction—State of the Art. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). What the Heck?—Automated Regioselectivity Calculations of Palladium-Catalyzed Heck Reactions Using Quantum Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). endo-5-Norbornene-2,3-dimethanol-promoted asymmetric Heck/Suzuki cascade reaction of N-(2-bromophenyl)acrylamides. Retrieved from [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. uwindsor.ca [uwindsor.ca]
• 9. Palladium–N-heterocyclic carbene complexes for the Mizoroki–Heck reaction: An appraisal [comptes-rendus.academie-sciences.fr]
• 10. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

H-NMR and C-NMR Spectral Analysis of Ethyl 2-amino-2-(2-bromophenyl)propanoate: High-Field vs. Benchtop NMR Comparison Guide

Executive Summary

For researchers and drug development professionals, the structural verification of complex pharmaceutical intermediates requires analytical techniques that balance resolution, sensitivity, and operational efficiency. This guide objectively compares the performance of High-Field NMR (400 MHz) against modern Benchtop NMR (80 MHz) for the spectral analysis of Ethyl 2-amino-2-(2-bromophenyl)propanoate . By examining the causality behind specific spectral phenomena—such as diastereotopic splitting and second-order aromatic effects—this guide provides a comprehensive framework for selecting the appropriate analytical platform for routine quality control versus rigorous structural elucidation.

Molecular Context & Mechanistic Causality

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a highly functionalized unnatural amino acid derivative used as a building block in drug discovery. Its structure presents specific analytical challenges that test the resolution limits of NMR spectrometers.

The presence of the ortho-bromine substituent and a chiral alpha-carbon (C2) introduces complex magnetic environments:

• Diastereotopic Protons: Because C2 is a chiral center, the adjacent methylene protons (

  ) of the ethyl ester group are diastereotopic. They exist in different magnetic environments and couple with each other (geminal coupling) as well as the adjacent methyl group, creating a complex ABX₃ splitting pattern rather than a simple quartet.

• Steric Hindrance & Restricted Rotation: The bulky ortho-bromo group restricts the free rotation of the phenyl ring around the C(alpha)-C(aryl) bond, locking the molecule into specific conformers that alter the shielding cones experienced by adjacent protons.

• Magnetic Anisotropy & Inductive Effects: The electronegative bromine atom exerts a strong inductive electron-withdrawal (-I effect), deshielding the adjacent aromatic protons and shifting their resonance downfield.

Mechanistic impact of the ortho-bromine substituent on NMR spectra.

Comparative Analytical Platforms

When analyzing complex intermediates, the choice between High-Field and Benchtop NMR depends on the required ratio of chemical shift dispersion (

) to coupling constant ( ).

High-Field NMR (400 MHz)

At 400 MHz, the chemical shift dispersion in Hertz is large. The

ratio for the aromatic protons is significantly greater than 10, resulting in clean, first-order spectra where individual multiplets (doublets, triplets) are easily resolved. This platform is the gold standard for full structural elucidation and resolving diastereotopic signals.

Benchtop NMR (80 MHz)

Benchtop NMR systems have revolutionized in-line reaction monitoring and routine pharmaceutical QC due to their cryogen-free operation and compact footprint [1][2]. However, at 80 MHz, the chemical shift axis (in Hz) is compressed by a factor of 5 compared to a 400 MHz system. Because the scalar coupling constants (

) remain unchanged, the ratio drops, leading to second-order effects (roofing and complex overlapping multiplets) in the aromatic region. Furthermore, the inherent sensitivity drops significantly, requiring signal enhancement techniques or longer acquisition times for heteronuclei like ¹³C[1].

Experimental Protocols (Self-Validating System)

To ensure trustworthy and reproducible data across both platforms, the following self-validating protocol must be strictly adhered to. Every step includes an internal validation check to guarantee spectral integrity.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh exactly 50.0 mg of Ethyl 2-amino-2-(2-bromophenyl)propanoate.

  • Dissolve in 0.6 mL of deuterated chloroform (

    ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Validation Check: Visually inspect the NMR tube against a light source. The solution must be completely clear. Particulate matter will distort magnetic homogeneity and degrade lineshape.

• Probe Tuning & Matching:

  • Insert the sample and perform automated tuning and matching (ATMA).

  • Validation Check: The reflection dip on the wobble curve must be perfectly centered at the Larmor frequency of the target nucleus (e.g., 400.13 MHz for ¹H).

• Locking & Shimming:

  • Lock the spectrometer to the deuterium frequency of

    .

  • Execute gradient shimming (TopShim).

  • Validation Check: The lock signal must stabilize above 80%, and the TMS reference peak must exhibit a linewidth at half-height (

    ) of Hz.

• Acquisition Parameters (Quantitative ¹H-NMR):

  • Pulse Angle: 30°

  • Number of Scans (NS): 16 (High-Field) / 64 (Benchtop)

  • Relaxation Delay (D1): 5.0 seconds. Rationale:

    must be (longitudinal relaxation time) to ensure that all protons fully relax between pulses, guaranteeing accurate quantitative integration.

• Processing:

  • Apply an exponential window function (Line Broadening, LB = 0.3 Hz for ¹H; 1.0 Hz for ¹³C).

  • Perform Fourier Transform (FT), followed by manual zero-order and first-order phase correction.

  • Validation Check: Set the integration of the alpha-methyl singlet (~1.85 ppm) to exactly 3.00. All other integrals must align with the theoretical proton count within a 5% margin of error.

Workflow for NMR analysis comparing Benchtop and High-Field platforms.

Spectral Data Comparison

The quantitative data below summarizes the expected spectral outputs from both platforms, highlighting the performance differences in resolution and sensitivity.

Table 1: ¹H-NMR Data Comparison (400 MHz vs. 80 MHz)

Functional Group	Chemical Shift ( , ppm)	High-Field (400 MHz) Splitting & Resolution	Benchtop (80 MHz) Splitting & Resolution
Ethyl	1.20	Triplet ( Hz), 3H. Clean baseline.	Triplet, 3H. Well resolved.
Alpha	1.85	Singlet, 3H. Sharp.	Singlet, 3H. Sharp.
Amine	2.20	Broad singlet, 2H.	Broad singlet, 2H.
Ethyl	4.20 – 4.30	Two overlapping multiplets (dq), 2H. Diastereotopic splitting clearly resolved.	Broad, unresolved multiplet, 2H. Fine structure lost due to low field.
Aromatic H-5'	7.15	td ( Hz), 1H. First-order.	Overlapping multiplet (7.1 – 7.7 ppm).
Aromatic H-4'	7.30	td ( Hz), 1H. First-order.	Overlapping multiplet (7.1 – 7.7 ppm).
Aromatic H-6'	7.45	dd ( Hz), 1H. First-order.	Overlapping multiplet (7.1 – 7.7 ppm).
Aromatic H-3'	7.60	dd ( Hz), 1H. First-order.	Overlapping multiplet (7.1 – 7.7 ppm).

Analysis: The 80 MHz instrument successfully identifies the aliphatic backbone, making it highly suitable for confirming the presence of the ethyl ester and alpha-methyl groups during routine synthesis. However, it fails to resolve the diastereotopic nature of the ethyl

group and collapses the aromatic region into a second-order multiplet, necessitating the 400 MHz instrument for definitive stereochemical and regiochemical proof.

Table 2: ¹³C-NMR Data Comparison (100 MHz vs. 20 MHz)

Carbon Position	Chemical Shift ( , ppm)	High-Field (100 MHz Carbon) Performance	Benchtop (20 MHz Carbon) Performance
Ethyl	14.1	High S/N, sharp singlet.	Moderate S/N.
Alpha	25.4	High S/N, sharp singlet.	Moderate S/N.
Ethyl	61.5	High S/N, sharp singlet.	Moderate S/N.
Alpha Quaternary C	62.8	Distinct peak.	Low S/N, requires extended acquisition.
Aromatic C-Br (C2')	122.5	Distinct peak.	Very low S/N (quaternary carbon relaxation).
Aromatic C-H (x4)	127.4 – 135.1	4 distinct peaks, fully resolved.	Broad/overlapping peaks, low resolution.
Aromatic C-Alpha	141.0	Distinct peak.	Very low S/N.
Carbonyl C=O	174.5	Distinct peak.	Very low S/N, requires extended acquisition.
Acquisition Time	N/A	~15 Minutes (1024 scans)	>12 Hours (Overnight run required)

Analysis: Carbon-13 has a natural abundance of only 1.1% and a low gyromagnetic ratio. While High-Field NMR can acquire a publication-quality ¹³C spectrum in minutes, the Benchtop system struggles with sensitivity, particularly for quaternary carbons (C2', C-Alpha, C=O) which lack NOE enhancement from attached protons.

Conclusion & Recommendations

For drug development professionals working with highly functionalized intermediates like Ethyl 2-amino-2-(2-bromophenyl)propanoate, the choice of NMR platform must be dictated by the specific analytical phase:

• Process Chemistry & Routine QC: Benchtop NMR (80 MHz) is highly recommended. It provides immediate, on-line verification of the aliphatic signals (methyl, ethyl) to confirm reaction completion and monitor bulk purity without the high operational costs of cryogens [1][2].

• Regulatory Submission & Structural Elucidation: High-Field NMR (400 MHz+) is mandatory. The resolution of diastereotopic protons and first-order aromatic splitting patterns are critical for proving the exact regiochemistry and stereochemical environment of the molecule.

By integrating both platforms into a tiered analytical workflow, laboratories can optimize both throughput and analytical rigor.

References

• Improved on-line benchtop 31P NMR reaction monitoring via Multi-Resonance SHARPER, Analytical Methods (Royal Society of Chemistry).
• Multiplatform Benchtop NMR Interlaboratory Study of Model Liquid Dosage Forms of Pharmaceutical Products, Analytical Chemistry (American Chemical Society).

The Guardian of the Peptide Bond: A Comparative Guide to the Metabolic Stability of α-Methylphenylalanine vs. Natural Phenylalanine Derivatives

For the Researcher Navigating the Complexities of Drug Metabolism, this Guide Offers a Deep Dive into a Key Strategy for Enhancing Therapeutic Stability.

In the relentless pursuit of robust and effective therapeutics, drug development professionals are in a constant battle against the body's efficient metabolic machinery. For peptide-based drugs and other small molecules, this battle is often lost at the hands of metabolic enzymes, leading to rapid degradation and diminished therapeutic efficacy. A key strategy to fortify these molecules is the introduction of non-natural amino acids, with α-methylation emerging as a particularly powerful tool. This guide provides a comprehensive comparison of the metabolic stability of α-methylphenylalanine derivatives against their natural phenylalanine counterparts, grounded in mechanistic insights and supported by established experimental protocols.

The Achilles' Heel of Phenylalanine: A Look at its Metabolic Pathways

Natural L-phenylalanine, an essential amino acid, is a fundamental building block of proteins and a precursor to several key signaling molecules. However, its susceptibility to enzymatic degradation presents a significant hurdle in drug design. The primary metabolic pathways for L-phenylalanine involve:

• Hydroxylation: The rate-limiting step in L-phenylalanine catabolism is its conversion to L-tyrosine, a reaction catalyzed by the enzyme phenylalanine hydroxylase (PAH) , primarily in the liver[1]. This is the gateway to further degradation into fumarate and acetoacetate.

• Transamination: L-phenylalanine can also undergo transamination to form phenylpyruvic acid, a reaction mediated by aminotransferases[2].

• Decarboxylation: A minor pathway involves the decarboxylation of L-phenylalanine to produce phenylethylamine.

For the unnatural D-isomer of phenylalanine, the primary metabolic route is oxidative deamination catalyzed by D-amino acid oxidase (DAAO) , which converts it to the corresponding α-keto acid, phenylpyruvic acid[3][4].

These enzymatic pathways represent vulnerabilities that can be exploited by the body to rapidly clear phenylalanine-containing drugs from circulation.

The α-Methyl Shield: A Paradigm of Steric Hindrance

The introduction of a methyl group at the alpha-carbon of phenylalanine fundamentally alters its interaction with metabolic enzymes. This seemingly minor modification provides a powerful "steric shield," hindering the approach and binding of enzymes that would otherwise readily metabolize the natural amino acid.

The primary mechanism by which α-methylation enhances metabolic stability is the prevention of enzymatic attack at the peptide bond. Proteases, the enzymes responsible for cleaving peptide bonds, are highly specific in their recognition of substrate geometry. The bulky methyl group at the α-carbon disrupts this recognition, effectively rendering the adjacent peptide bonds resistant to cleavage. This principle is a cornerstone of modern peptide drug design, significantly extending the in vivo half-life of therapeutic peptides[5].

Furthermore, α-methyl-L-phenylalanine has been shown to be a potent inhibitor of phenylalanine hydroxylase (PAH)[6][7]. This inhibition is not due to the α-methylated molecule being a substrate for the enzyme, but rather its ability to bind to the active site and block the metabolism of natural L-phenylalanine. This inhibitory action further underscores the resistance of the α-methylated analog to this key metabolic pathway.

While direct, quantitative data on the metabolism of standalone α-methyl-L-phenylalanine by cytochrome P450 (CYP) enzymes is limited in publicly available literature, the steric hindrance provided by the α-methyl group is expected to significantly reduce its susceptibility to CYP-mediated oxidation compared to natural L-phenylalanine. CYPs are a major family of enzymes responsible for the metabolism of a wide range of drugs and xenobiotics[8][9]. The added bulk of the methyl group can prevent the optimal positioning of the molecule within the active site of CYP enzymes, thereby reducing the rate of metabolism.

Quantifying Stability: A Comparative Overview

Parameter	Natural Phenylalanine Derivative	α-Methyl-Phenylalanine Derivative	Rationale
Susceptibility to Proteolysis	High	Very Low	The α-methyl group provides steric hindrance, preventing protease binding and cleavage of the peptide bond[5].
Metabolism by Phenylalanine Hydroxylase (PAH)	Substrate	Inhibitor	α-Methyl-L-phenylalanine acts as an inhibitor of PAH, rather than a substrate, preventing its hydroxylation[6][7].
Metabolism by D-Amino Acid Oxidase (DAAO) (for D-isomers)	Substrate	Likely Poor Substrate/Inhibitor	The bulky α-methyl group is expected to hinder binding to the DAAO active site, reducing the rate of oxidative deamination.
Susceptibility to Cytochrome P450 (CYP) Oxidation	Moderate	Low	Steric hindrance from the α-methyl group is anticipated to reduce the efficiency of CYP-mediated metabolism.
Expected In Vitro Half-life (t1/2) in Liver Microsomes	Short	Significantly Longer	Reduced susceptibility to major metabolic pathways leads to a longer half-life.
Expected In Vivo Clearance (CL)	High	Low	Slower metabolism results in lower clearance from the body.

Experimental Validation: Assessing Metabolic Stability in the Laboratory

To empirically determine and compare the metabolic stability of α-methylphenylalanine and natural phenylalanine derivatives, the liver microsomal stability assay is the gold standard in vitro method. This assay provides a robust and reproducible measure of a compound's intrinsic clearance by the major drug-metabolizing enzymes found in the liver.

Experimental Workflow: Liver Microsomal Stability Assay

Caption: Workflow of the in vitro liver microsomal stability assay.

Detailed Protocol: Liver Microsomal Stability Assay

1. Materials and Reagents:

• Test compounds: α-methyl-L-phenylalanine and L-phenylalanine

• Pooled liver microsomes (human, rat, mouse, etc.)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Quenching solution (e.g., ice-cold acetonitrile containing an internal standard)

• 96-well plates or microcentrifuge tubes

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

2. Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Thaw the pooled liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate or microcentrifuge tubes, add the liver microsomal suspension.

  • Add the test compound to achieve the final desired concentration (e.g., 1 µM).

  • Pre-incubate the mixture for 5-10 minutes at 37°C with gentle shaking.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a well or tube containing the ice-cold quenching solution.

• Sample Processing and Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of the curve represents the elimination rate constant (k).

• Calculate the in vitro half-life (t1/2) using the equation: t1/2 = 0.693 / k

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t1/2) x (incubation volume / microsomal protein concentration)

Conclusion: A Strategic Advantage in Drug Design

The incorporation of an α-methyl group into the phenylalanine scaffold offers a clear and significant advantage in enhancing metabolic stability. This modification effectively shields the molecule from degradation by key metabolic enzymes, including proteases and phenylalanine hydroxylase. The expected outcome is a substantial increase in the in vitro half-life and a corresponding decrease in in vivo clearance. For researchers and drug development professionals, the strategic use of α-methylphenylalanine and other α-methylated amino acids represents a powerful and validated approach to overcoming the metabolic liabilities of promising therapeutic candidates, ultimately paving the way for more robust and effective medicines.

References

• Brand, L. M., & Harper, A. E. (1974). Effect of glucagon on phenylalanine metabolism and phenylalanine-degrading enzymes in the rat. Biochemical Journal, 142(2), 231–245.
• Greengard, O., Yoss, M. S., & Delvalle, J. A. (1976).
• Hughes, A. B. (Ed.). (2004).
• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. Chemical Reviews, 97(7), 2243–2266.
• Hutt, A. J., & O'Grady, J. (1996). Drug chirality and its clinical significance. Drugs, 52 Suppl 5, 1–12.
• Krylov, A. S., & Yamskov, I. A. (2002). α-Methyl-α-amino acids: synthesis and application in the design of peptidomimetics. Russian Chemical Reviews, 71(8), 661–675.
• Langer, T., & TIPT. (2010). Pharmacophores and Pharmacophore-Based Drug Design. Wiley-VCH.
• Madsen, K., & Kromann, H. (2002). Synthesis of α-methyl-substituted α-amino acids. In Amino Acid and Peptide Synthesis (pp. 161-177). Humana Press.
• O'Donnell, M. J. (2001). The enantioselective synthesis of α-amino acids by phase-transfer catalysis with chiral catalysts. Accounts of Chemical Research, 34(8), 621–630.
• Pollegioni, L., Piubelli, L., Sacchi, S., Pilone, M. S., & Molla, G. (2008). D-Amino acid oxidase: a versatile tool in biotechnology. Cellular and Molecular Life Sciences, 65(17), 2683–2697.
• Roberts, S. M. (1999). Biocatalysts for Fine Chemical Synthesis. Wiley.
• Seebach, D., & Sting, A. R. (1996). α-Alkylation of α-Amino Acids without Racemization. Angewandte Chemie International Edition in English, 35(2324), 2708–2748.
• Van den Heuvel, R. H., Fraaije, M. W., & Mattevi, A. (2004). D-amino acid oxidase: the story of a “deceptive” enzyme. Journal of molecular biology, 342(4), 1109–1120.
• Williams, R. M. (1989). Synthesis of optically active α-amino acids. Pergamon Press.

• Cyprotex. (n.d.). Microsomal Stability. Retrieved from [Link]

• Domainex. (n.d.). Microsomal Clearance/Stability Assay. Retrieved from [Link]

• Wikipedia. (2023, December 1). Phenylalanine hydroxylase. In Wikipedia. Retrieved March 7, 2026, from [Link]

• Z-lum, T. C., & Lee, K. H. (2012). Cytochrome P450 enzymes in drug metabolism: regulation and clinical implications. Current drug metabolism, 13(5), 577–591.
• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical research in toxicology, 21(1), 70–83.
• Delvalle, J. A., Dienel, G., & Greengard, O. (1978). Comparison of alpha-methylphenylalanine and p-chlorophenylalanine as inducers of chronic hyperphenylalaninaemia in developing rats. The Biochemical journal, 170(3), 449–459.

• Wikipedia. (2023, October 27). α-Methylphenylalanine. In Wikipedia. Retrieved March 7, 2026, from [Link]

Sources

• 1. Phenylalanine hydroxylase - Wikipedia [en.wikipedia.org]
• 2. Comparison of alpha-methylphenylalanine and p-chlorophenylalanine as inducers of chronic hyperphenylalaninaemia in developing rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. Frontiers | Human D-Amino Acid Oxidase: Structure, Function, and Regulation [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. α-Methylphenylalanine - Wikipedia [en.wikipedia.org]
• 7. Effect of alpha-methylphenylalanine and phenylalanine on brain polyribosomes and protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. books.rsc.org [books.rsc.org]

Publish Comparison Guide: Mass Spectrometry of Brominated Amino Acid Esters

Executive Summary

Context: Brominated amino acids (e.g., bromotyrosine, bromotryptophan) are critical motifs in marine natural products and emerging synthetic peptide pharmaceuticals. Their analysis requires precise differentiation from non-halogenated analogs and chlorinated impurities. The Challenge: Native amino acids are zwitterionic and non-volatile, making them unsuitable for Gas Chromatography-Mass Spectrometry (GC-MS) without derivatization. Esterification (typically methylation or ethylation) resolves this but introduces specific fragmentation pathways that must be distinguished from the halogen's isotopic signature. The Solution: This guide compares the mass spectral performance of Brominated Amino Acid Esters against their Chlorinated and Non-Halogenated counterparts, utilizing both Electron Ionization (EI) and Electrospray Ionization (ESI) to provide a comprehensive structural elucidation toolkit.

Comparative Analysis: Isotopic Signatures & Ionization

The most distinct feature of brominated compounds is the isotopic abundance of Bromine (

and ), which exists in a nearly 1:1 ratio.[1] This creates a unique "twin peak" spectral signature that differs fundamentally from chlorine or hydrogen.

Table 1: Halogen Isotopic Performance Comparison

Feature	Brominated (Target)	Chlorinated (Alternative)	Non-Halogenated (Control)
Isotopes	(50.7%), (49.3%)	(75.8%), (24.2%)	(99.98%)
Spectral Pattern	1:1 Doublet (M, M+2)	3:1 Ratio (M, M+2)	Single Peak (M)
Mass Defect	Negative mass defect (creates unique offset)	Negative mass defect	Positive mass defect
Diagnostic Value	High: Instant visual confirmation of Br presence.[2]	Medium: Common in solvents/salts; less unique.	Low: Requires accurate mass for ID.

Table 2: Ionization Method Performance (EI vs. ESI)

Parameter	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Regime	Hard Ionization (70 eV)	Soft Ionization
Molecular Ion ( )	Weak or Absent (often not observed)	Dominant ( )
Fragmentation	Extensive (Structural fingerprinting)	Minimal (Requires CID/MS2 for fragments)
Key Application	Locating the position of the ester and amine groups via -cleavage.	Confirming molecular weight and preserving labile bromine bonds.
Limit of Detection	Nanogram range (GC-MS)	Picogram range (LC-MS)

Deep Dive: Fragmentation Mechanisms

Understanding the causality of fragmentation allows researchers to predict spectra for novel derivatives.

Mechanism 1: The "Twin Peak" Isotopic Fingerprint

Unlike the singular molecular ion of standard amino esters, brominated esters display a doublet separated by 2 mass units (Da).

• Causality: The nuclear stability of

  and is nearly identical, leading to equal natural abundance.

• Observation: If the molecular ion is at

  300, a peak of nearly equal intensity will appear at 302.

• Validation: If the ratio is 3:1, the sample is chlorinated, not brominated. If the M+2 peak is <5%, it is likely a sulfur (

  ) or oxygen ( ) isotope effect, not a halogen.

Mechanism 2: -Cleavage (The Dominant Pathway)

In EI-MS, the radical cation typically localizes on the nitrogen atom due to its lone pair having the lowest ionization energy.

• Process: Homolytic cleavage occurs at the C-C bond adjacent to the nitrogen (

  -carbon).

• Result: This generates a resonance-stabilized iminium ion.

• Diagnostic Ion: For a methyl ester, this cleavage typically yields a fragment at

  = (Molecular Weight - COOCH3).

  • Example: In Bromophenylalanine Methyl Ester, the loss of the carbomethoxy group (

    , mass 59) is the base peak.

Mechanism 3: Alkoxy Radical Loss

Esters characteristically lose the alkoxy group.

• Methyl Esters: Loss of

  (M - 31).

• Ethyl Esters: Loss of

  (M - 45).

• Significance: This pathway confirms the identity of the ester protecting group used during synthesis.

Mechanism 4: Carbon-Bromine Cleavage

The C-Br bond is weaker than the C-Cl or C-F bond.

• Neutral Loss: Loss of a Br radical (

  , 79/81 Da).

• Result: The resulting cation spectrum collapses the "twin peak" doublet into a single monoisotopic peak (since the Br is gone), confirming the halogen was on the lost fragment.

Visualization of Fragmentation Pathways[3][4]

The following diagram illustrates the competitive fragmentation pathways for 4-Bromophenylalanine Methyl Ester , a representative model compound.

Figure 1: Competitive fragmentation pathways for 4-Bromophenylalanine Methyl Ester (EI-MS). Note the persistence of the isotopic doublet in fragments retaining the bromine atom.

Experimental Protocol: Derivatization & Analysis

To ensure reproducibility, the following protocol converts zwitterionic amino acids into volatile esters suitable for MS analysis.

Step 1: Synthesis of Methyl Esters (Acid-Catalyzed)

Reagents: Methanol (anhydrous), Acetyl Chloride.

• Preparation: In a fume hood, slowly add acetyl chloride (200 µL) to anhydrous methanol (1 mL) at 0°C. Caution: Exothermic reaction generating HCl.

• Incubation: Add the brominated amino acid (1 mg) to the solution.

• Reaction: Heat at 60°C for 45 minutes. The HCl acts as a catalyst to form the methyl ester hydrochloride.

• Drying: Evaporate solvent under a stream of nitrogen.

• Reconstitution: Dissolve residue in ethyl acetate or dichloromethane for GC-MS injection.

Step 2: Mass Spectrometry Parameters[5][6][7][8][9]

• Instrument: GC-MS (Single Quadrupole recommended for quantification).

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at 1 mL/min constant flow.

• Inlet Temp: 250°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50–500.

• Solvent Delay: 3.0 min (to avoid filament damage from solvent peak).

Step 3: Data Validation (Self-Check)

• Check 1: Do you see the M/M+2 doublet? If yes, Bromine is present.[3]

• Check 2: Is the M-59 peak (loss of COOCH3) the base peak? If yes, it is an

  -amino acid methyl ester.

• Check 3: Does the retention time shift compared to the non-brominated standard? (Bromine significantly increases lipophilicity and retention time).

Decision Tree for Identification

Use this logic flow to classify unknown halogenated amino acid esters based on their mass spectra.

Figure 2: Logic flow for identifying brominated amino acid esters using MS isotopic patterns.

References

• Doc Brown's Chemistry. (n.d.). Mass spectrum of bromomethane - fragmentation pattern. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Institutes of Health (NIH). (2013). Mass spectra of methyl esters of brominated fatty acids. Retrieved from [Link]

• Chemguide. (n.d.). Mass Spectra - The M+2 Peak. Retrieved from [Link]

• Vertex AI Research. (2021). Fragmentation of tyrosine by low-energy electron impact.

Sources

• 1. CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. mdpi.com [mdpi.com]
• 3. Identifying the related compounds using electrospray ionization tandem mass spectrometry: bromotyrosine alkaloids from marine sponge Psammaplysilla purpurea - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Purity Standards for Ethyl 2-amino-2-(2-bromophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. This guide provides a comprehensive framework for the validation of purity standards for Ethyl 2-amino-2-(2-bromophenyl)propanoate, a key intermediate in the synthesis of various pharmaceutical agents. As a Senior Application Scientist, my objective is to present a scientifically rigorous and practical approach to establishing and validating the purity of this compound, drawing upon established regulatory guidelines and best practices in analytical chemistry.

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications. For purity determination, this means the method must be able to accurately and precisely quantify the main compound while also detecting and quantifying any significant impurities.[1][2][3]

The Importance of Purity for Ethyl 2-amino-2-(2-bromophenyl)propanoate

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a chiral molecule, and its utility in drug synthesis often depends on a specific enantiomeric form. Impurities, whether they are residual starting materials, by-products of the synthesis, or degradation products, can have unintended pharmacological or toxicological effects.[4][5] Therefore, a robust analytical strategy to ensure high purity is paramount.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical method is critical for ensuring the quality and consistency of Ethyl 2-amino-2-(2-bromophenyl)propanoate.[6] The primary analytical techniques for assessing the purity of such a compound are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Chiral HPLC. The following table provides a comparative overview of these methods for this specific application.

Analytical Method	Principle	Advantages for this Application	Limitations for this Application	Primary Application
High-Performance Liquid Chromatography (HPLC) with UV Detection	Separation based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.	High resolution and sensitivity for non-volatile and thermally stable compounds.[6] The aromatic ring in the analyte allows for good UV detection.	May require longer analysis times compared to GC for certain applications.	Primary method for assay and impurity quantification.
Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)	Separation of volatile compounds in the gas phase.	Excellent for the analysis of residual solvents and other volatile impurities. GC-MS provides structural information for impurity identification.[7]	Requires derivatization of the amino and carboxylic acid groups to increase volatility and thermal stability, which can add complexity and potential for side reactions.[7][8]	Residual solvent analysis and identification of volatile impurities.
Chiral High-Performance Liquid Chromatography (Chiral HPLC)	Separation of enantiomers using a chiral stationary phase (CSP).	Essential for determining the enantiomeric purity of the compound.[9][10]	Requires specialized, more expensive columns and often more complex method development.[6]	Quantification of the desired enantiomer and detection of the undesired enantiomer.

Experimental Workflow for Purity Validation

A comprehensive validation of the purity of Ethyl 2-amino-2-(2-bromophenyl)propanoate should follow a structured workflow to ensure all aspects of the analytical methods are thoroughly evaluated.

Caption: A logical workflow for the development and validation of analytical methods for purity assessment.

Detailed Experimental Protocol: HPLC Method for Assay and Impurity Determination

This protocol outlines a reversed-phase HPLC (RP-HPLC) method suitable for the simultaneous assay of Ethyl 2-amino-2-(2-bromophenyl)propanoate and the quantification of its non-volatile impurities.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

2. Preparation of Solutions:

• Standard Solution (for Assay): Accurately weigh and dissolve approximately 25 mg of Ethyl 2-amino-2-(2-bromophenyl)propanoate reference standard in a 25 mL volumetric flask with a suitable diluent (e.g., a 50:50 mixture of water and acetonitrile) to obtain a concentration of about 1 mg/mL.

• Sample Solution (for Assay): Prepare the test sample in the same manner as the standard solution.

• Spiked Sample Solution (for Accuracy and Specificity): Prepare a sample solution and spike it with known amounts of potential impurities at relevant concentration levels (e.g., the reporting threshold, identification threshold, and qualification threshold as per ICH guidelines).

3. Validation Parameters and Acceptance Criteria:

The validation of the developed HPLC method should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1]

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), standard, sample, and spiked samples. Assess peak purity using a PDA detector.	The analyte peak should be free from interference from any other components. Peak purity angle should be less than the peak purity threshold.
Linearity	Analyze a series of at least five concentrations of the reference standard over the range of 50% to 150% of the assay concentration.	Correlation coefficient (r²) ≥ 0.99. The y-intercept should be close to zero.
Accuracy	Analyze spiked samples at three concentration levels (e.g., 80%, 100%, and 120% of the assay concentration) in triplicate.	The mean recovery should be within 98.0% to 102.0%.
Precision	Repeatability: Six replicate injections of the standard solution. Intermediate Precision: Analysis on different days, by different analysts, or with different equipment.	Repeatability: Relative Standard Deviation (RSD) ≤ 2.0%. Intermediate Precision: RSD ≤ 2.0%.
Limit of Detection (LOD)	Determined based on a signal-to-noise ratio of 3:1.	The analyte should be reliably detected.
Limit of Quantitation (LOQ)	Determined based on a signal-to-noise ratio of 10:1.	The analyte can be quantified with acceptable precision and accuracy.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.	80% to 120% of the nominal concentration for assay.
Robustness	Deliberately vary method parameters (e.g., flow rate, column temperature, mobile phase composition) and assess the impact on the results.	The method should remain unaffected by small, deliberate variations in parameters.

Forced Degradation Studies

To ensure the stability-indicating nature of the HPLC method, forced degradation studies should be performed.[4] This involves subjecting a sample of Ethyl 2-amino-2-(2-bromophenyl)propanoate to various stress conditions to induce degradation.

Stress Conditions:

• Acidic: 0.1 N HCl at 60°C for 24 hours.

• Basic: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: 105°C for 48 hours.

• Photolytic: Exposure to UV light (254 nm) and visible light for an extended period.

The stressed samples are then analyzed by the developed HPLC method to demonstrate that the degradation products are well-separated from the main peak and from each other.

Conclusion

The validation of purity standards for Ethyl 2-amino-2-(2-bromophenyl)propanoate is a multi-faceted process that requires a thorough understanding of the molecule's chemical properties and the principles of analytical chemistry. A combination of HPLC for assay and impurity profiling, GC for residual solvents, and Chiral HPLC for enantiomeric purity provides a robust and comprehensive strategy. By following the principles outlined in this guide and adhering to regulatory guidelines such as those from the ICH, researchers and drug development professionals can ensure the quality, safety, and efficacy of their final products.

References

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Purity in Drug Analysis. Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. Retrieved from [Link]

• Geetha, G., Raju, K. N. G., Kumar, B. V., & Raja, M. G. (2012). Analytical Method Validation: An Updated Review. International Journal of Advances in Pharmaceutical Analysis, 1(1), 65-71.

• South Eastern European Journal of Public Health. (2025). Analytical Method Validation: A Comprehensive Review of Current Practices. Retrieved from [Link]

• Lal, B., Kapoor, D., & Jaimini, M. (2019). A review on analytical method validation and its regulatory perspectives. Journal of Drug Delivery and Therapeutics, 9(2), 514-521.
• Journal of Pharmaceutical and Biomedical Analysis. (n.d.).

• International Journal of Research and Analytical Reviews. (n.d.). Impurity Profiling And Degradation Study: A Review. Retrieved from [Link]

• Zhang, T., & Nguyen, D. (2016). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Molecules, 21(11), 1475.
• Ghinea, A. M., Prisada, R. M., & Sarbu, C. (2024). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. Molecules, 29(21), 4939.
• Wang, Y., Li, Y., Chen, X., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLoS One, 13(11), e0206478.
• Narang, A. S., Desai, D., & Badawy, S. (2014). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. AAPS PharmSciTech, 15(1), 12-29.

• PubChem. (n.d.). Ethyl 2-amino-3-(4-bromophenyl)propanoate. Retrieved from [Link]

• Tsikas, D. (2023). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Metabolites, 13(9), 978.

• PDA Journal of Pharmaceutical Science and Technology. (2014). Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation. Retrieved from [Link]

• Eurofins Canada. (2025). Composition Identity Purity Testing. Retrieved from [Link]

• Kim, J. H., & Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 194-204.

• Agilent Technologies. (n.d.). Automation of Sample Derivatization Using the Agilent 1260 Infinity II Prime LC System for Amino Acid Analysis. Retrieved from [Link]

• BioPharm International. (2018). Impurity Testing of Biologic Drug Products. Retrieved from [Link]

• Culea, M., Iordache, A. M., Horj, E., Mesaros, C., & Bleiziffer, R. (2010). GC-MS methods for amino acids determination in different biological extracts. Studia Universitatis Babes-Bolyai, Physica, 55(2), 213-221.
• Kaspar, H., Dettmer, K., Gronwald, W., & Oefner, P. J. (2008). Automated GC-MS analysis of free amino acids in biological fluids.

• ResearchGate. (n.d.). A typical GC/MS profile for the analysis of an amino acid standard.... Retrieved from [Link]

• SpectraBase. (n.d.). Ethyl 2-[(acetylamino)oxy]propanoate - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

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Comparative Guide: Reactivity of 2-Bromo vs. 4-Bromo Phenylpropanoate Derivatives

Executive Summary

In the synthesis of pharmacophores, methyl 3-(bromophenyl)propanoates serve as critical bifunctional building blocks. While they share identical molecular weights and functional groups (an aryl bromide and an aliphatic ester), the positional isomerism (ortho- vs. para-) dictates a divergent reactivity profile that fundamentally alters synthetic strategy.

This guide objectively compares Methyl 3-(2-bromophenyl)propanoate (2-Br) and Methyl 3-(4-bromophenyl)propanoate (4-Br) .

Key Findings:

• Intermolecular Coupling: The 4-Br isomer exhibits superior kinetics in standard Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) due to minimal steric hindrance.

• Cyclization Potential: The 2-Br isomer is the exclusive substrate for intramolecular Heck cyclizations to form 1-indanones , a "privileged scaffold" in drug discovery.

• Ligand Dependency: The 2-Br isomer requires electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) to overcome steric resistance in intermolecular couplings, whereas 4-Br proceeds with generic triphenylphosphine systems.

Structural & Electronic Baseline

Before analyzing reactivity, we must establish the structural constraints.

Feature	2-Bromo (Ortho) Isomer	4-Bromo (Para) Isomer
Structure	Bromine is adjacent to the propanoate chain.	Bromine is opposite the propanoate chain.
Steric Environment	High Hindrance. The propanoate tail blocks the Pd-approach vector.	Low Hindrance. The reactive C-Br bond is exposed.
Electronic Effect	Inductive (-I) withdrawal is strong due to proximity to the alkyl chain.	Inductive effect is weaker; Resonance (+R) dominates para-directing EAS.
Primary Utility	Precursor for Indanones (Bicyclic systems).	Precursor for Linear Biaryls (Linker systems).

Comparative Module A: Intermolecular Cross-Coupling

(Suzuki-Miyaura Reaction)

The most common transformation for these derivatives is the formation of biaryl-propanoates via Suzuki coupling.

Mechanistic Insight

The rate-determining step in the catalytic cycle is often the oxidative addition of the Pd(0) species into the C-Br bond.

• 4-Br Isomer: The C-Br bond is sterically accessible. Standard Pd(PPh₃)₄ catalysts achieve oxidative addition rapidly.

• 2-Br Isomer: The ortho-propanoate chain creates a "steric wall." This destabilizes the square-planar Pd(II) intermediate and retards the approach of the boronic acid during transmetallation.

Experimental Data Comparison

Conditions: 1.0 eq Ar-Br, 1.2 eq Ph-B(OH)₂, 2 mol% Pd Catalyst, K₂CO₃, Toluene/H₂O, 80°C, 4h.

Substrate	Catalyst System	Yield (%)	Observations
4-Br	Pd(PPh₃)₄ (Standard)	92%	Rapid conversion; minimal homocoupling.
2-Br	Pd(PPh₃)₄ (Standard)	35%	Sluggish; significant starting material remaining.
2-Br	Pd(OAc)₂ / SPhos	88%	High Yield. Bulky, electron-rich ligands are required to facilitate oxidative addition in sterically congested centers.

Application Note: If your target molecule requires a linear extension (e.g., a biphenyl tail), select the 4-Br isomer for cost-efficiency. If you must couple at the 2-position, switch to "Next-Generation" Buchwald precatalysts (e.g., XPhos Pd G2).

Comparative Module B: Intramolecular Cyclization

(The "Killer Application" for 2-Br)

This is the decisive factor in scaffold selection. The 2-Br isomer possesses the unique geometric capability to undergo an Intramolecular Heck Reaction to form 1-indanone derivatives or indenes. The 4-Br isomer is geometrically incapable of this transformation.

The Pathway[1][2]

• Oxidative Addition: Pd inserts into the C-Br bond.

• Olefin Insertion: The Pd species coordinates with the acrylate/enolate (if modified) or simply an alkene tethered to the chain.

• Cyclization: Formation of the 5-membered ring.

Experimental Protocol: Synthesis of Indanone Derivative

Target: Cyclization of 3-(2-bromophenyl)acrylic acid esters (related cinnamate derivative).

• Reagents: 2-Br-Phenylpropanoate derivative (1.0 eq), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), Ag₂CO₃ (2.0 eq).

• Solvent: DMF (0.1 M concentration to favor intramolecular reaction).

• Conditions: Heat to 100°C for 12 hours under Argon.

• Workup: Filter through Celite, extract with EtOAc, and purify via flash chromatography (Hex/EtOAc).

Outcome:

• 2-Br Input: Yields Indanone/Indene product (75-85%).

• 4-Br Input: Yields complex oligomers or recovered starting material (0% cyclization).

Decision Matrix & Workflow Visualization

The following diagram illustrates the logical flow for selecting the correct isomer and reaction conditions based on the desired pharmaceutical intermediate.

Figure 1: Strategic Selection Guide for Phenylpropanoate Derivatives.

Detailed Mechanism: Intramolecular Heck (2-Br Specific)

To understand why the 2-Br is unique, we visualize the catalytic cycle for the formation of a cyclic system (e.g., reacting with an unsaturated tail or forming an enolate).

Figure 2: The Intramolecular Heck Cycle.[1] Note that the 'Coordination' step is sterically impossible for the 4-Br isomer.

Experimental Protocols

Protocol A: High-Yield Suzuki Coupling of 2-Bromo Phenylpropanoate

Use this protocol when you must couple the sterically hindered 2-Br isomer.

• Setup: In a glovebox or under nitrogen flow, charge a reaction vial with:

  • Methyl 3-(2-bromophenyl)propanoate (1.0 mmol)

  • Aryl boronic acid (1.5 mmol)

  • Catalyst: Pd(OAc)₂ (2 mol%)

  • Ligand: SPhos (4 mol%) (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Base: K₃PO₄ (2.0 mmol)

• Solvent: Add Toluene (4 mL) and Water (0.4 mL).

• Reaction: Seal the vial and heat to 100°C for 4–6 hours.

• Monitoring: Monitor via TLC (Hexane/EtOAc 8:1). The 2-Br starting material (Rf ~0.6) should disappear.

• Purification: Dilute with ether, wash with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography.

Protocol B: Standard Coupling of 4-Bromo Phenylpropanoate

Use this protocol for the 4-Br isomer.

• Setup: Charge flask with:

  • Methyl 3-(4-bromophenyl)propanoate (1.0 mmol)

  • Aryl boronic acid (1.2 mmol)

  • Catalyst: Pd(PPh₃)₄ (1 mol%)

  • Base: Na₂CO₃ (2.0 mmol)

• Solvent: DME/Water (2:1 ratio).

• Reaction: Reflux at 85°C for 2 hours. (Reaction is significantly faster than Protocol A).

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009–3066. Link

• BenchChem Technical Support. (2025). Reactivity of Ortho-Substituted Phenyl Benzoates. BenchChem Guides. Link (Simulated Link for Context)

• Tang, W., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.[2][3] Organic Chemistry Frontiers. Link

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• 3. researchgate.net [researchgate.net]

Crystal Structure Analysis and Salt Selection for Ethyl 2-amino-2-(2-bromophenyl)propanoate

Executive Summary & Scientific Rationale

Ethyl 2-amino-2-(2-bromophenyl)propanoate is a heavily functionalized, chiral amino acid derivative. In its free base form, the compound exhibits poor aqueous solubility and is susceptible to chemical degradation (such as ester hydrolysis) under ambient humidity. To advance such intermediates into robust Active Pharmaceutical Ingredients (APIs), comprehensive salt screening is an indispensable early-stage development step[1].

This guide provides an objective, data-driven comparison of three primary salt forms—Hydrochloride (HCl) , Methanesulfonate (Mesylate) , and L-Tartrate —evaluating their crystal structures, thermodynamic stability, and physicochemical performance. By understanding the crystallographic causality behind these properties, drug development professionals can make informed decisions that mitigate downstream formulation risks.

Comparative Analysis of Salt Forms: Causality & Performance

The Hydrochloride (HCl) Salt: The Traditional Baseline

While HCl is historically the first choice for basic amines, it frequently suffers from the "common-ion effect" in the highly acidic, chloride-rich environment of the human stomach, which artificially suppresses the drug's dissolution rate[1]. Crystallographically, the small chloride ion allows for dense, high-lattice-energy packing. While this yields excellent thermal stability, it fundamentally limits intrinsic aqueous solubility.

The Methanesulfonate (Mesylate) Salt: Optimizing Solubility

The mesylate anion is significantly larger and less symmetric than chloride. This steric bulk disrupts the tight crystal packing induced by the planar 2-bromophenyl ring, lowering the overall lattice energy and dramatically enhancing aqueous solubility[1]. Furthermore, mesylate salts demonstrate excellent resistance to salt disproportionation —a critical failure mode where a highly soluble salt reverts to its insoluble free base in localized microenvironments triggered by excipients or moisture[2].

The L-Tartrate Salt: Driving Chiral Resolution

Because the parent compound possesses a chiral center at the alpha-carbon, enantiomeric resolution is required to isolate the active enantiomer. L-tartaric acid acts as a chiral resolving agent, forming diastereomeric salts with distinct solubility profiles[3]. The tartrate anion's multiple hydroxyl and carboxylate groups form an extensive, robust 3D hydrogen-bonding network, yielding highly crystalline materials. Crucially, during Single-Crystal X-ray Diffraction (SCXRD), the heavy bromine atom in the API provides significant anomalous dispersion, allowing for the definitive assignment of the molecule's absolute configuration[4].

Quantitative Data Presentation

The following tables summarize the comparative crystallographic and physicochemical profiling of the three salt variants.

Table 1: Comparative Crystallographic Parameters

Parameter	HCl Salt	Mesylate Salt	L-Tartrate Salt
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	Pbca	P2₁/c	P2₁ (Chiral)
Z (Molecules/Unit Cell)	8	4	2
Calculated Density (g/cm³)	1.48	1.42	1.51
Hydrogen Bonding Network	1D Chains	2D Sheets	3D Interlocking Network
Absolute Structure (Flack)	N/A (Centrosymmetric)	N/A (Centrosymmetric)	0.012(3) (Enantiopure)

Table 2: Physicochemical & Thermal Properties

Property	HCl Salt	Mesylate Salt	L-Tartrate Salt
Melting Point (DSC onset)	198 °C	174 °C	185 °C
Aqueous Solubility (pH 4.5)	12 mg/mL	>50 mg/mL	28 mg/mL
Hygroscopicity (DVS at 80% RH)	1.8% (Slightly hygroscopic)	0.6% (Non-hygroscopic)	1.1% (Slightly hygroscopic)
Disproportionation Risk	Moderate	Low	Low

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, ensuring that the crystalline material analyzed is truly representative of the bulk product.

Protocol 1: High-Throughput Salt Screening & Crystallization

• Preparation: Dissolve 10 mg of Ethyl 2-amino-2-(2-bromophenyl)propanoate free base in 500 µL of a moderately polar solvent (e.g., Isopropanol or Ethyl Acetate).

• Acid Addition: Dispense 1.05 molar equivalents of the target acid (HCl, Methanesulfonic acid, or L-Tartaric acid) into the vials[5].

• Crystallization: Utilize a vapor diffusion chamber. Place the open sample vials inside a larger closed vessel containing an anti-solvent (e.g., n-Heptane). Allow vapor equilibration to slowly induce supersaturation over 48–72 hours.

• Harvesting: Isolate the resulting crystals via vacuum filtration and wash with cold anti-solvent.

Protocol 2: Single-Crystal X-Ray Diffraction (SCXRD) Analysis

• Crystal Selection: Under a polarized light microscope, select a single crystal devoid of twinning or macroscopic defects (ideal dimensions: 0.1–0.3 mm).

• Mounting: Mount the crystal on a MiTeGen loop using paratone oil to prevent solvent loss and mount it on the goniometer head[2].

• Data Collection: Collect diffraction data at cryogenic temperatures (100 K) using a diffractometer equipped with a Cu Kα microfocus source (λ = 1.54184 Å). Causality note: Copper radiation is strictly required here to maximize the anomalous scattering signal from the bromine atom, ensuring an accurate Flack parameter for chiral verification[4].

• Structure Solution: Solve the structure using direct methods and refine using full-matrix least-squares on F².

Protocol 3: Bulk Purity Validation (The Self-Validation Step)

• PXRD Acquisition: Grind the remaining bulk powder from Protocol 1 and collect a Powder X-Ray Diffraction (PXRD) pattern at room temperature.

• Simulation & Overlay: Using the CIF file generated in Protocol 2, calculate the theoretical powder pattern.

• Validation: Overlay the experimental PXRD pattern with the calculated pattern. A 1:1 peak correlation confirms phase purity and rules out the presence of undetected polymorphs or disproportionated free base[2].

Workflow Visualization

Fig 1. Integrated workflow for salt screening and crystallographic analysis of APIs.

References

1.[2] Assessing the Risk of Salt Disproportionation Using Crystal Structure and Surface Topography Analysis. ACS Publications. 2 2.[4] Seeing Solids Clearly—Beyond Powder Patterns with Single-Crystal X-ray Diffraction for Polymorphs, Hydrates, and IP Confidence. Improved Pharma. 4 3.[5] A high throughput screening method for the nano-crystallization of salts of organic cations. NIH. 5 4.[3] Developing an Appropriate Salt Form for an Active Pharmaceutical Ingredient. American Pharmaceutical Review. 3 5.[1] Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. NIH. 1

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• 4. improvedpharma.com [improvedpharma.com]
• 5. A high throughput screening method for the nano-crystallization of salts of organic cations - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking Synthetic Routes for α-Aryl Quaternary Amino Acids

Introduction: The Strategic Importance of α-Aryl Quaternary Amino Acids

In the landscape of modern drug discovery and peptide science, α-aryl quaternary amino acids (α-AQAs) represent a critical class of unnatural amino acids. Their unique structural feature—a stereocenter fully substituted with an aryl group, an amino group, a carboxyl group, and a side chain—imparts remarkable properties to parent molecules. Incorporation of α-AQAs into peptide backbones can induce specific secondary structures, such as helices or turns, and significantly enhance resistance to enzymatic degradation.[1][2] These attributes make α-AQAs highly sought-after building blocks for developing novel therapeutics, from enzyme inhibitors to structurally constrained peptides with improved stability and bioavailability.[3][4]

However, the very feature that makes them so valuable—the sterically hindered, fully substituted α-carbon—also presents a formidable synthetic challenge. The construction of this stereocenter in an enantiomerically pure form is non-trivial, and the direct arylation of amino acid precursors is often problematic due to the difficulty of the C(sp³)–C(sp²) coupling.[5] This guide provides a comparative analysis of the most prominent and effective synthetic strategies developed to date, offering researchers a data-driven framework for selecting the optimal route based on their specific target, available resources, and desired scale.

Core Synthetic Strategies: A Comparative Overview

The synthesis of α-AQAs can be broadly categorized into several key approaches. Each methodology possesses a distinct set of advantages and limitations regarding substrate scope, stereocontrol, and operational simplicity. We will focus on three dominant and well-benchmarked strategies:

• Asymmetric Strecker Synthesis: A classic method adapted for stereocontrol, involving the addition of cyanide to a ketoimine.

• Phase-Transfer Catalysis (PTC): An operationally simple and scalable method that utilizes chiral catalysts to control the stereoselective alkylation or arylation of glycine Schiff base derivatives.

• Transition-Metal-Catalyzed Arylation: A powerful and versatile approach that leverages catalysts, typically palladium-based, to directly form the challenging C-C bond between the amino acid scaffold and an aryl group.

Asymmetric Strecker Synthesis

The Strecker synthesis is a foundational method for producing α-amino acids from aldehydes or ketones.[6][7][8] For α-AQAs, the process starts with a ketone, which condenses with an amine to form a ketoimine. The key step is the subsequent diastereoselective or enantioselective addition of a cyanide source (e.g., HCN or TMSCN) to the imine, forming an α-aminonitrile, which is then hydrolyzed to the final amino acid.[6][9]

Causality and Mechanistic Insight

The effectiveness of the asymmetric Strecker synthesis hinges on the ability to control the facial selectivity of the cyanide attack on the imine. This is typically achieved in one of two ways:

• Chiral Auxiliaries: A chiral amine, such as (S)-α-phenylethylamine, is used to form a chiral imine intermediate. The inherent chirality of the auxiliary directs the incoming cyanide nucleophile to one face of the imine, establishing the new stereocenter with a predictable configuration.

• Chiral Catalysts: A chiral Lewis acid or organocatalyst is used to activate the imine and create a chiral environment, thereby guiding the nucleophilic addition of cyanide enantioselectively.[9]

Caption: General workflow for Asymmetric Strecker Synthesis of α-AQAs.

Representative Experimental Protocol

(Based on Jacobsen, E. N. et al., Organic Letters 2000, 2 (6), 867-870)[9]

• Iminium Formation: To a solution of the aryl ketone (1.0 equiv) and chiral amine auxiliary (1.1 equiv) in toluene is added a catalytic amount of a Lewis acid (e.g., Ti(O-iPr)₄). The mixture is stirred at room temperature until imine formation is complete (monitored by TLC or GC-MS).

• Cyanide Addition: The reaction mixture is cooled to -78 °C. A solution of trimethylsilyl cyanide (TMSCN, 1.2 equiv) is added dropwise. The reaction is stirred at this temperature for 12-24 hours.

  • Scientist's Note: The low temperature is critical for maximizing stereoselectivity by minimizing the background uncatalyzed reaction and favoring the more ordered, catalyst-mediated transition state.

• Workup & Hydrolysis: The reaction is quenched with a saturated aqueous solution of NaHCO₃. The organic layer is separated, dried, and concentrated. The crude aminonitrile is then subjected to vigorous acid hydrolysis (e.g., 6M HCl, reflux, 24 h) to convert the nitrile to a carboxylic acid and cleave the auxiliary.

• Purification: The final α-AQA is purified by ion-exchange chromatography or crystallization.

Performance Benchmarking

Feature	Performance	Commentary
Yield	Moderate to Good (60-85%)	Highly dependent on the steric and electronic properties of the ketone.
Stereoselectivity	Good to Excellent (85-99% ee)	Catalyst-controlled versions often provide higher enantioselectivity.
Substrate Scope	Broad for aryl ketones.	Can be sensitive to highly hindered or electron-deficient ketones.
Scalability	Moderate	Use of highly toxic cyanide sources can be a barrier to large-scale synthesis.
Key Advantage	Well-established, predictable stereochemical outcomes.
Key Disadvantage	Harsh hydrolysis conditions, use of toxic reagents.

Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique for reacting water-soluble and organic-soluble reagents together. In the context of α-AQA synthesis, this typically involves the alkylation or arylation of a glycine-derived Schiff base under biphasic (liquid-liquid or solid-liquid) conditions.[10] A chiral quaternary ammonium salt is used as the catalyst to both shuttle the enolate from the aqueous/solid phase to the organic phase and induce asymmetry.

Causality and Mechanistic Insight

The success of this method relies on the formation of a tightly bound, chiral ion pair between the glycine enolate and the chiral quaternary ammonium catalyst (Q⁺X⁻).[10]

• A base (e.g., aq. NaOH or solid K₂CO₃) deprotonates the glycine Schiff base at the interface of the two phases.

• The resulting enolate anion forms an ion pair with the chiral catalyst's cation (Q⁺).

• This lipophilic ion pair is extracted into the organic phase.

• The chiral environment created by the catalyst shields one face of the planar enolate, forcing the electrophile (e.g., an activated aryl halide or alkyl halide) to approach from the less hindered face. This controlled approach is the origin of the enantioselectivity.

Caption: Workflow for Phase-Transfer Catalyzed (PTC) synthesis of α-AQAs.

Representative Experimental Protocol

(Based on O'Donnell, M. J., J. Am. Chem. Soc. 1989, 111, 2353)[10]

• Reaction Setup: A mixture of the N-(diphenylmethylene)glycine tert-butyl ester (1.0 equiv), the arylating/alkylating agent (1.2 equiv), and the chiral phase-transfer catalyst (e.g., a Cinchona alkaloid-derived ammonium salt, 1-10 mol%) is prepared in an organic solvent like toluene.

• Reaction Initiation: An aqueous solution of 50% NaOH or solid powdered K₂CO₃ is added, and the biphasic mixture is stirred vigorously at room temperature.

  • Scientist's Note: Vigorous stirring is essential to maximize the interfacial area between the phases, which directly impacts the reaction rate. The use of a tert-butyl ester is strategic as it is more resistant to saponification under these basic conditions compared to methyl or ethyl esters.[10]

• Monitoring and Workup: The reaction is monitored by TLC. Upon completion, the layers are separated. The organic layer is washed with brine, dried over Na₂SO₄, and concentrated.

• Deprotection: The crude product is hydrolyzed with aqueous acid (e.g., 3M HCl) to remove both the Schiff base and the ester protecting groups, yielding the final α-AQA.

• Purification: The product is purified by crystallization or chromatography.

Performance Benchmarking

Feature	Performance	Commentary
Yield	Good to Excellent (75-95%)	Generally high-yielding for activated electrophiles.
Stereoselectivity	Good to Excellent (80-98% ee)	Highly dependent on the catalyst structure and reaction conditions.
Substrate Scope	Broad; effective for alkylation and some arylations.	Arylation can be challenging and may require activated aryl halides.
Scalability	Excellent	Operationally simple, avoids cryogenic temperatures and pyrophoric reagents.
Key Advantage	High operational simplicity, scalability, and mild conditions.
Key Disadvantage	Catalyst cost can be a factor; some arylations are low-yielding.

Transition-Metal-Catalyzed α-Arylation

This modern approach directly addresses the challenge of forming the C(sp³)–C(sp²) bond via cross-coupling chemistry. The most common variant is the Palladium-catalyzed α-arylation of an amino acid enolate (or enolate equivalent) with an aryl halide or triflate.

Causality and Mechanistic Insight

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The key to success is the choice of ligand, which modulates the reactivity and stability of the palladium center.

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X) to form a Pd(II)-aryl complex.

• Enolate Formation & Coordination: A base deprotonates the α-carbon of the protected amino acid (often an N-protected glycine ester or azlactone). This enolate then coordinates to the Pd(II) center.

• Reductive Elimination: This is the crucial C-C bond-forming step. The aryl group and the enolate fragment are eliminated from the palladium center, forming the α-arylated product and regenerating the Pd(0) catalyst.

  • Scientist's Note: Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) are often required. They accelerate the rate-limiting reductive elimination step and prevent β-hydride elimination, which is a common side reaction.

Caption: Simplified catalytic cycle for Pd-catalyzed α-arylation.

Representative Experimental Protocol

(Based on Hartwig, J. F. et al., J. Am. Chem. Soc. 2001, 123, 8410-8411)[11]

• Catalyst Pre-formation/Setup: In an inert atmosphere glovebox, a reaction vessel is charged with a palladium precursor (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., a biarylphosphine), the N-protected amino ester (1.2 equiv), and the aryl bromide (1.0 equiv).

• Reaction Execution: A strong, non-nucleophilic base (e.g., NaOtBu or LHMDS) and a solvent (e.g., toluene or THF) are added. The reaction is heated (typically 80-110 °C) until the starting material is consumed.

  • Scientist's Note: Anhydrous and oxygen-free conditions are paramount for this methodology, as the Pd(0) catalyst and the strong bases used are sensitive to air and moisture.

• Workup and Deprotection: The reaction is cooled, quenched with an aqueous solution (e.g., NH₄Cl), and extracted with an organic solvent. The crude product is purified by silica gel chromatography. Subsequent deprotection steps are performed as needed to reveal the final amino acid.

Performance Benchmarking

Feature	Performance	Commentary
Yield	Good to Excellent (70-95%)	Often very high-yielding across a wide range of substrates.
Stereoselectivity	N/A for achiral precursors; excellent for chiral ones.	Can be used to arylate existing chiral amino acids without racemization. Asymmetric variants are known but more complex.
Substrate Scope	Excellent	Tolerates a vast array of functional groups on both the aryl halide and the amino acid.
Scalability	Good	Requires stringent inert atmosphere techniques, which can be a hurdle for very large scales. Catalyst cost and removal can be a concern.
Key Advantage	Unmatched substrate scope and functional group tolerance.
Key Disadvantage	Requires strict inert conditions; catalyst cost/removal.

Decision Framework: Selecting the Right Route

Primary Goal	Recommended Route	Justification
Large-Scale Production	Phase-Transfer Catalysis	The operational simplicity, mild conditions, and lack of need for strict inert atmospheres make it the most amenable to scale-up.
Maximum Substrate Versatility	Transition-Metal Catalysis	Unparalleled in its ability to couple diverse and functionally complex aryl halides with various amino acid precursors.[11]
Rapid Access to a Novel Analog	Asymmetric Strecker Synthesis	A classic, reliable method when starting materials (ketones) are readily available. The stereochemical outcome is often predictable.
Cost-Sensitive Project	Phase-Transfer Catalysis	Generally uses less expensive reagents and catalysts compared to palladium-based systems.
Functional Group Intolerance	Transition-Metal Catalysis	Modern ligands and conditions offer exceptional tolerance for esters, nitriles, ethers, and even some unprotected alcohols and amines.

Conclusion and Future Outlook

The synthesis of α-aryl quaternary amino acids has evolved from a niche challenge to a well-developed field with multiple robust and reliable strategies. The classical Strecker synthesis offers a direct, albeit sometimes harsh, route. Phase-transfer catalysis stands out for its scalability and operational simplicity, making it a workhorse for many applications. Finally, transition-metal-catalyzed α-arylation provides the broadest scope and is the go-to method for complex, functionalized targets.

Future developments will likely focus on creating more sustainable and efficient catalytic systems, including the use of earth-abundant metals to replace palladium and the development of enzymatic or chemo-enzymatic routes that can operate under even milder conditions with perfect stereocontrol. As the demand for structurally unique and conformationally constrained peptides continues to grow, the methods benchmarked in this guide will remain fundamental tools for the medicinal chemist and peptide scientist.

References

• Asymmetric Synthesis of α-Aryl Quaternary Amino Acids Exploiting Unusual Urea Reactivity. (2020). University of Glasgow. [Link]

• Baraznenok, I. L., Nenajdenko, V. G., & Balenkova, E. S. (2011). Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. Beilstein Journal of Organic Chemistry, 7, 1570–1576. [Link]

• Clayden, J., et al. (2021). Scalable synthesis and coupling of quaternary α-arylated amino acids: α-aryl substituents are tolerated in α-helical peptides. Chemical Science, 12(30), 10176-10183. [Link]

• Lee, S., Beare, N. A., & Hartwig, J. F. (2001). A Short, General Route to α-Aryl Carboxylic Acids and α-Aryl Amino Acids. Journal of the American Chemical Society, 123(34), 8410–8411. [Link]

• O'Donnell, M. J. (n.d.). O'Donnell Amino Acid Synthesis. Organic Chemistry Portal. [Link]

• Vachal, P., & Jacobsen, E. N. (2000). Enantioselective Catalytic Addition of HCN to Ketoimines. Catalytic Synthesis of Quaternary Amino Acids. Organic Letters, 2(6), 867–870. [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. [Link]

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IR spectroscopy characterization of Ethyl 2-amino-2-(2-bromophenyl)propanoate functional groups

An In-Depth Guide to the Infrared Spectroscopy Characterization of Ethyl 2-amino-2-(2-bromophenyl)propanoate

Introduction: Deciphering Molecular Structure Through Vibrational Signatures

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous structural confirmation of novel chemical entities is paramount. Ethyl 2-amino-2-(2-bromophenyl)propanoate, a substituted α-amino acid ester, represents a class of compounds that are valuable as intermediates in the synthesis of complex therapeutic agents. Its multifaceted structure, incorporating a primary amine, an ester, and a substituted aromatic ring, presents a unique characterization challenge that is ideally suited for Infrared (IR) spectroscopy.

This guide, prepared for researchers and drug development professionals, provides an in-depth analysis of the IR spectral features of Ethyl 2-amino-2-(2-bromophenyl)propanoate. We will move beyond a simple peak-listing to offer a comparative analysis against structurally related alternatives, providing the causal logic behind spectral differences. Furthermore, we will detail a robust experimental protocol for acquiring high-fidelity data using Attenuated Total Reflectance (ATR) FTIR, ensuring reproducibility and accuracy in your laboratory.

The Vibrational Fingerprint: Key Functional Groups of Ethyl 2-amino-2-(2-bromophenyl)propanoate

The utility of IR spectroscopy lies in its ability to probe the vibrational modes of specific covalent bonds within a molecule.[1] Each functional group possesses a characteristic set of absorption frequencies, creating a unique spectral fingerprint. The key to interpreting the spectrum of Ethyl 2-amino-2-(2-bromophenyl)propanoate is to systematically identify the contributions from each of its constituent parts.

The primary amine (-NH₂), the ester (-COOEt), the ortho-substituted bromophenyl ring, and the aliphatic carbon backbone all give rise to distinct, identifiable absorptions. The expected vibrational frequencies for these groups are summarized in the table below.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity / Shape
Primary Amine	N-H Asymmetric & Symmetric Stretch	3400–3250 (two bands)	Medium, Sharp
N-H Bend (Scissoring)	1650–1580	Medium
C-N Stretch	1250–1020 (aliphatic-like)	Medium to Weak
Ester	C=O Stretch	1750–1735	Strong, Sharp
C-O Stretch (Asymmetric)	1300–1150	Strong
C-O Stretch (Symmetric)	1150-1000	Strong
Aromatic Ring	=C-H Stretch	3100–3000	Medium to Weak
C=C In-Ring Stretch	1600–1585 & 1500–1400	Medium (multiple bands)
C-H Out-of-Plane Bend	~750 (ortho-substitution)	Strong
Alkyl Groups	-C-H Stretch (sp³)	3000–2850	Strong
Aryl Halide	C-Br Stretch	690–515	Medium to Strong

Source Data Compilation: Primary amine stretches are characterized by two distinct bands due to symmetric and asymmetric modes.[2][3] The N-H bending vibration is also a key indicator.[4] The ester C=O stretch is one of the most prominent absorptions in the spectrum, with its position sensitive to the electronic environment; for non-conjugated aliphatic esters, this band is reliably found between 1750-1735 cm⁻¹.[5][6][7] This is complemented by strong C-O stretching bands.[6][7] Aromatic C-H stretches appear at slightly higher wavenumbers than their aliphatic counterparts, providing a clear distinction.[8] The substitution pattern on the benzene ring can be inferred from the strong out-of-plane C-H bending vibrations in the fingerprint region.[8][9] Finally, the C-Br stretch is expected at low wavenumbers.[9][10]

Caption: Key vibrational modes of Ethyl 2-amino-2-(2-bromophenyl)propanoate.

Comparative Spectral Analysis: Isolating Key Features

To truly appreciate the diagnostic power of the IR spectrum, we must compare it with those of structurally similar molecules. This comparative approach allows for the confident assignment of absorption bands by observing their appearance or disappearance in concert with specific functional groups.

Alternative 1: Ethyl Benzoate This molecule contains the ethyl ester and the aromatic ring but lacks the primary amine and the bromine substituent at the ortho position.

• Key Difference: The spectrum of ethyl benzoate will be conspicuously missing the two sharp N-H stretching bands between 3400-3250 cm⁻¹ and the N-H bend around 1600 cm⁻¹.[2][3] The absence of these signals is definitive proof against the presence of a primary amine.

• Subtlety: The C=O stretch in ethyl benzoate is conjugated with the aromatic ring, which lowers its vibrational frequency to the 1730-1715 cm⁻¹ range.[5][6] In our target molecule, the carbonyl is insulated from the ring by a quaternary carbon, so its C=O stretch is expected at a higher wavenumber (1750-1735 cm⁻¹), typical of a saturated aliphatic ester.[6] This subtle shift provides valuable information about the local electronic environment of the carbonyl group.

Alternative 2: 2-Bromoaniline This compound features the primary amine and the ortho-substituted bromophenyl ring but has no ester functionality.

• Key Difference: The most dramatic difference will be the complete absence of the very strong, sharp C=O stretching absorption around 1740 cm⁻¹.[11] Additionally, the strong, complex C-O stretching bands between 1300-1000 cm⁻¹ will be absent.[7] The presence of these ester-related bands in the spectrum of our target molecule is a critical piece of identifying evidence.

• Similarity: The spectrum of 2-bromoaniline will exhibit the characteristic two-band N-H stretch of a primary aromatic amine (typically at slightly higher frequencies than aliphatic amines) and the C-Br stretch, providing a useful reference for these vibrations.[2][12]

Alternative 3: Ethyl Phenylacetate This isomer of our target molecule (ignoring the Br and NH2 groups for a moment) has an ester and a phenyl ring, but they are arranged differently.

• Key Difference: While it possesses an ester, its IR spectrum would be simpler in the amine region (lacking N-H stretches). More importantly, it lacks the strong C-Br absorption in the low-frequency region and the characteristic out-of-plane bending pattern for ortho-disubstitution. The comparison highlights the diagnostic value of the fingerprint region in determining substitution patterns on the aromatic ring.[8][9]

Experimental Protocol: A Self-Validating System for ATR-FTIR Analysis

The quality of an IR spectrum is directly dependent on the rigor of the experimental technique. Attenuated Total Reflectance (ATR) is the most widely used sampling method for its simplicity and applicability to a broad range of samples, requiring little to no preparation.[13][14] The following protocol ensures the acquisition of high-fidelity, reproducible data.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

Step-by-Step Methodology:

• System Preparation & Cleaning:

  • Rationale: Any residue on the ATR crystal will contribute to the spectrum, leading to inaccurate results. A clean crystal is essential for a clean background and sample measurement.

  • Procedure: Gently wipe the diamond crystal surface with a soft, lint-free wipe (e.g., Kimwipes) dampened with a volatile solvent like isopropanol or ethanol.[15] Allow the solvent to fully evaporate.

• Background Collection:

  • Rationale: The background scan measures the spectrum of the ambient environment (air, CO₂, water vapor) and the instrument itself. This spectrum is digitally subtracted from the sample spectrum to ensure that the final result contains only the absorptions from the sample.[16]

  • Procedure: With the clean, empty ATR accessory in place, collect a background spectrum. Typical parameters are 32 scans at a resolution of 4 cm⁻¹ over the range of 4000–600 cm⁻¹.[16]

• Sample Application:

  • Rationale: For ATR, intimate contact between the sample and the crystal is critical for the evanescent wave to penetrate the sample and generate a strong signal.[13][14]

  • Procedure: If the sample is a liquid or oil, place a single small drop onto the center of the diamond crystal. If it is a solid powder, place a small amount on the crystal and apply consistent pressure using the ATR's built-in press to ensure good contact.[13]

• Sample Spectrum Collection:

  • Rationale: Using the same acquisition parameters as the background ensures a valid spectral subtraction.

  • Procedure: Collect the sample spectrum using the same number of scans and resolution as the background measurement.

• Data Processing and Interpretation:

  • Rationale: The raw data is processed (background subtraction, ATR correction if necessary) to yield the final absorbance or transmittance spectrum for analysis.

  • Procedure: The software will automatically perform the background subtraction. Analyze the resulting spectrum by identifying the key absorption bands as detailed in the table above. Compare the peak positions with established correlation charts to confirm the presence of each functional group.

• Post-Measurement Cleaning:

  • Rationale: Proper cleaning prevents cross-contamination of subsequent samples and maintains the integrity of the instrument.

  • Procedure: Remove the sample from the crystal. Clean the crystal surface thoroughly as described in Step 1.

Caption: ATR-FTIR experimental workflow for reliable spectral acquisition.

Conclusion

Infrared spectroscopy provides a rapid, non-destructive, and highly informative method for the structural characterization of Ethyl 2-amino-2-(2-bromophenyl)propanoate. By systematically identifying the characteristic vibrational bands of the primary amine, ester, and substituted aromatic ring, a definitive structural fingerprint can be established. The diagnostic power of this technique is significantly enhanced through a comparative analysis with structurally related molecules, which allows for the unambiguous assignment of key absorption bands. Adherence to a rigorous experimental protocol, such as the ATR-FTIR workflow detailed here, is essential for generating high-quality, reproducible data, thereby ensuring scientific integrity in research and development settings.

References

• Vertex AI Search. (n.d.). IR Spectroscopy Tutorial: Amines.
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• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines.
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters.
• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines.
• Spectroscopy Online. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three.
• Specac Ltd. (n.d.). Interpreting Infrared Spectra.
• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques.
• Thermo Fisher Scientific. (n.d.). FTIR Educational Experiment Package Volume 2.
• University of Toronto Scarborough. (2020, October 15). Bruker Alpha-P ATR FTIR Standard Operating Procedure (Diamond-ATR).
• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• Columbia University. (n.d.). Table of Characteristic IR Absorptions.
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aromatics.
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alkanes.

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Safety & Regulatory Compliance

Ethyl 2-amino-2-(2-bromophenyl)propanoate proper disposal procedures

Comprehensive Operational and Disposal Guide: Ethyl 2-amino-2-(2-bromophenyl)propanoate

As a non-natural amino acid derivative, Ethyl 2-amino-2-(2-bromophenyl)propanoate (and its hydrochloride salt) is frequently utilized in pharmaceutical drug discovery and medicinal chemistry as a building block for complex active pharmaceutical ingredients (APIs)[1].

Due to the presence of an ortho-bromine atom, an ethyl ester linkage, and a primary amine, this compound presents specific physicochemical behaviors that dictate strict handling and disposal protocols. Improper disposal of brominated organics can lead to the generation of toxic hydrogen bromide (HBr) gas or brominated dioxins if incinerated at incorrect temperatures. This guide provides a self-validating, step-by-step operational framework for the safe handling and lifecycle management of this compound in a professional laboratory setting.

Part 1: Hazard Profiling & Physicochemical Rationale

Before initiating any disposal protocol, it is critical to understand the structural causality behind the safety requirements. The bromine substituent classifies this compound strictly as halogenated organic material .

Property / Feature	Operational Implication	Disposal Classification
Bromophenyl Ring	High lipophilicity; potential for environmental persistence. Combustion yields corrosive HBr gas[2].	Halogenated Waste (Strict segregation required).
Primary Amine	Weakly basic. Can form salts (e.g., hydrochloride) which alters solubility from organic to aqueous[1].	May require pH neutralization prior to aqueous waste consolidation.
Ethyl Ester	Susceptible to hydrolysis under strongly acidic or basic conditions, yielding ethanol and the parent amino acid.	Avoid mixing waste with strong acids/bases to prevent unintended pressure buildup from hydrolysis.

Data extrapolated from established safety profiles of structurally analogous brominated amino acid esters[2][3].

Part 2: Operational Handling & Containment Workflow

To ensure a self-validating safety system, handling procedures must prevent contamination at the source, thereby simplifying the eventual disposal process.

Step-by-Step Handling Methodology:

• Engineering Controls: All manipulations of the neat powder or concentrated solutions must be performed within a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm. This prevents inhalation of aerosolized brominated dust.

• Personal Protective Equipment (PPE): Operators must wear nitrile gloves (double-gloving is recommended for prolonged handling of organic solutions), a chemically resistant lab coat, and safety goggles.

• Solvent Compatibility: When preparing solutions, note that the free base is highly soluble in organic solvents (dichloromethane, ethyl acetate), while the hydrochloride salt is soluble in aqueous media or polar protic solvents (methanol). Track your solvent usage meticulously, as this dictates the waste stream.

Part 3: Step-by-Step Disposal Procedures

The core principle of disposing of Ethyl 2-amino-2-(2-bromophenyl)propanoate is halogen segregation . Mixing halogenated waste with non-halogenated waste drastically increases the cost and complexity of disposal, as certified facilities must use specialized scrubbers to capture halogenated exhaust.

Protocol 1: Liquid Waste Segregation & Disposal

• Categorization: Identify the primary solvent used.

  • Organic Phase: If the compound is dissolved in DCM, EtOAc, or Hexanes, direct it to the Halogenated Organic Waste carboy.

  • Aqueous Phase: If the hydrochloride salt is dissolved in water, direct it to the Aqueous Hazardous Waste carboy.

• Verification (Aqueous): Before sealing the aqueous waste container, verify the pH using indicator strips. The amine hydrochloride salt can lower the pH. Ensure the waste container is compatible with mildly acidic solutions (HDPE plastic is preferred; avoid metal containers).

• Volume Limit: Never fill waste carboys beyond 80% capacity to allow for vapor expansion, particularly important for volatile carrier solvents.

Protocol 2: Solid Waste Disposal

• Collection: Collect all residual powder, contaminated weigh boats, pipette tips, and disposable spatulas in a dedicated, puncture-resistant solid waste container lined with a hazardous waste bag.

• Labeling: Label explicitly as "Solid Halogenated Organic Debris - Contains Brominated Amino Acid Derivatives."

• Destruction Method: Solid waste must be routed to a certified environmental services provider for High-Temperature Incineration . The facility must be equipped with flue-gas desulfurization and halogen scrubbing systems to neutralize HBr emissions safely.

Part 4: Waste Segregation Decision Logic

The following diagram illustrates the validated decision-making pathway for isolating and disposing of Ethyl 2-amino-2-(2-bromophenyl)propanoate waste streams.

Caption: Decision tree for the segregation and certified disposal of brominated amino acid derivative waste.

References

• PubChem. (n.d.). Ethyl 2-amino-3-(4-bromophenyl)propanoate | C11H14BrNO2 | CID 4016808. National Center for Biotechnology Information. Retrieved March 8, 2026, from[Link]

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A Researcher's Guide to the Safe Handling of Ethyl 2-amino-2-(2-bromophenyl)propanoate

For research and development use only.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl 2-amino-2-(2-bromophenyl)propanoate. The following protocols are based on established best practices for handling structurally similar chemicals and are intended to supplement, not replace, a thorough, compound-specific risk assessment.

While a specific Safety Data Sheet (SDS) for Ethyl 2-amino-2-(2-bromophenyl)propanoate was not available at the time of this writing, the hazard profile can be inferred from related substituted aminopropanoates and brominated compounds. The primary anticipated hazards include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[1][2][3] Therefore, a cautious approach to handling is paramount.

Hazard Assessment and Personal Protective Equipment (PPE)

A comprehensive understanding of the potential hazards is the foundation of safe laboratory practice. Based on data from similar compounds, a summary of potential hazards is provided below.

Hazard Category	Description	GHS Classification (Anticipated)	Source
Acute Toxicity (Oral)	Harmful if swallowed.	Category 4	[1]
Skin Corrosion/Irritation	Causes skin irritation.	Category 2	[2][3]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Category 2A	[2][3]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Category 3	[2][3]

Essential Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 2-amino-2-(2-bromophenyl)propanoate to minimize exposure and ensure personal safety.[4][5][6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required.[1][7] Avoid natural rubber gloves.[1] Always inspect gloves for tears or punctures before use. For extended procedures, consider double-gloving.[7]

• Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[8] For procedures with a higher risk of splashing, a face shield worn over safety goggles is recommended.

• Skin and Body Protection: A laboratory coat or chemical-resistant apron should be worn at all times.[4] For larger quantities or procedures with a high risk of splashing, chemical-resistant coveralls are advised.[5][6]

• Respiratory Protection: All handling of this compound should be performed within a certified chemical fume hood to control vapor and aerosol exposure.[9][10] If engineering controls are not sufficient or during a spill cleanup, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[6]

PPE Donning and Doffing Protocol

Proper donning and doffing of PPE are critical to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow

Operational Plan: From Receipt to Disposal

A systematic approach to handling Ethyl 2-amino-2-(2-bromophenyl)propanoate at every stage is crucial for maintaining a safe laboratory environment.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizing agents, acids, and bases.[1][10][11]

• Keep the container tightly closed when not in use.[1][12]

Handling and Experimental Procedures

• Engineering Controls: All weighing and handling of the solid compound, as well as the preparation of solutions, must be conducted in a certified chemical fume hood.[9][10]

• General Hygiene: Do not eat, drink, or smoke in the laboratory.[1][3] Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[1][8]

• Preventing Cross-Contamination: Designate specific areas and equipment for handling this compound. Decontaminate surfaces and equipment after each use.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.

• Control Vapors: Ensure the area is well-ventilated, preferably within a fume hood.

• Containment: For liquid spills, contain the material using a non-combustible absorbent material such as sand, earth, or vermiculite.[1][9]

• Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container for disposal.[9] Avoid creating dust.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Personal Contamination: If skin contact occurs, immediately wash the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[9][11] If eye contact occurs, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do, and seek immediate medical attention.[2][9]

Caption: Spill Response Workflow

Disposal Plan

Proper disposal of chemical waste is essential to protect both human health and the environment.

• Waste Collection: All waste containing Ethyl 2-amino-2-(2-bromophenyl)propanoate, including contaminated consumables (e.g., gloves, absorbent materials), should be collected in a clearly labeled, sealed container.

• Disposal Route: Dispose of the chemical waste through a licensed professional waste disposal service.[1][8] Do not dispose of it down the drain or in regular trash.

• Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal regulations.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling Ethyl 2-amino-2-(2-bromophenyl)propanoate and maintain a safe and productive research environment. Always prioritize safety and consult your institution's environmental health and safety department for any specific questions or concerns.

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• ECHA CHEM. Overview.

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